Disperse Red 13

• CAS: 590401-75-5

Core Science & Biosynthesis

An In-depth Technical Guide to Disperse Red 13: Chemical Structure, Properties, and Toxicological Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Red 13, a monoazo dye, finds extensive application in the textile industry for coloring synthetic fabrics. This technical guide provides a comprehensive overview of its chemical identity, physicochemical properties, synthesis, and toxicological profile. Detailed experimental protocols for key toxicological assays are presented to facilitate further research and safety assessment. The guide elucidates the metabolic activation pathway responsible for its genotoxic effects and summarizes its environmental and health implications. All quantitative data is presented in structured tables for clarity, and key processes are visualized using Graphviz diagrams.

Chemical Identity and Physicochemical Properties

Disperse Red 13, with the Colour Index number 11115, is an organic compound characterized by a substituted azobenzene (B91143) core. Its chemical structure and fundamental properties are summarized below.

Chemical Structure:

Table 1: Chemical Identifiers of Disperse Red 13

Identifier	Value	Reference
IUPAC Name	2-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-ethylanilino]ethanol	[1]
CAS Number	3180-81-2	[1]
Molecular Formula	C₁₆H₁₇ClN₄O₃	[1]
SMILES	CCN(CCO)c1ccc(cc1)/N=N/c2ccc(cc2Cl)--INVALID-LINK--[O-]

Table 2: Physicochemical Properties of Disperse Red 13

Property	Value	Reference
Molecular Weight	348.78 g/mol	[1]
Appearance	Dark red powder	[2]
Melting Point	122-129 °C
UV-Vis Absorption Maximum (λmax)	503 nm
Solubility	Soluble in ethanol (B145695) and acetone.	[2]

Synthesis

The synthesis of Disperse Red 13 is typically achieved through a two-step process involving diazotization followed by an azo coupling reaction.[2]

Synthesis Workflow

Caption: Synthesis workflow of Disperse Red 13.

Toxicological Profile

Disperse Red 13 has been the subject of several toxicological studies, revealing its potential for mutagenicity and genotoxicity, primarily after metabolic activation.

Genotoxicity and Mutagenicity

Studies have shown that Disperse Red 13 can induce chromosomal damage in human lymphocytes and is mutagenic in the Ames test, particularly causing frame-shift mutations.[3][4] Its mutagenic potential is dependent on metabolic activation by enzymes such as nitroreductase and O-acetyltransferase.[4] The reductive cleavage of the azo bond leads to the formation of aromatic amines, which can be further metabolized to DNA-reactive species.[4][5] One of the key metabolites, 2-chloro-4-nitroaniline, has been shown to be mutagenic.[6]

Metabolic Activation Pathway

The genotoxicity of Disperse Red 13 is a consequence of its metabolic activation. The following diagram illustrates the key steps in this pathway.

Caption: Metabolic activation of Disperse Red 13.

Cytotoxicity and Ecotoxicity

While Disperse Red 13 did not show significant cytotoxicity in HepG2 cells, it exhibited toxicity towards the water flea Daphnia similis.[4] This highlights the importance of assessing the ecotoxicological impact of this dye.

Experimental Protocols

Detailed methodologies for key toxicological assays are provided below to facilitate reproducible research.

Ames Test (Bacterial Reverse Mutation Assay)

Objective: To assess the mutagenic potential of Disperse Red 13 by measuring its ability to induce reverse mutations in histidine-dependent strains of Salmonella typhimurium.

Methodology:

• Strains: Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537 are commonly used. For azo dyes, strains sensitive to frameshift mutagens (e.g., TA98) are particularly relevant.

• Metabolic Activation (S9 Mix): The test is performed with and without a metabolic activation system (S9 mix) from the liver of Aroclor 1254-induced rats or hamsters. For azo dyes, the inclusion of flavin mononucleotide (FMN) in the S9 mix is recommended to facilitate azo reduction.

• Procedure (Plate Incorporation Method): a. To 2 mL of molten top agar (B569324) (at 45 °C), add 0.1 mL of an overnight bacterial culture, 0.1 mL of the test compound solution (at various concentrations), and 0.5 mL of the S9 mix (or buffer for tests without metabolic activation). b. Vortex the mixture gently and pour it onto a minimal glucose agar plate. c. Incubate the plates at 37 °C for 48-72 hours.

• Data Analysis: Count the number of revertant colonies (his+) on each plate. A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertants, typically at least a two-fold increase over the solvent control.

HepG2 Cytotoxicity Assay

Objective: To evaluate the cytotoxic effect of Disperse Red 13 on human liver carcinoma (HepG2) cells.

Methodology:

• Cell Culture: Culture HepG2 cells in a suitable medium (e.g., DMEM with 10% FBS) at 37 °C in a humidified 5% CO₂ incubator.

• Exposure: Seed the cells in 96-well plates and allow them to attach overnight. Then, expose the cells to various concentrations of Disperse Red 13 for a specified period (e.g., 24, 48, or 72 hours).

• Viability Assessment (MTT Assay): a. After the exposure period, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours. b. Viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals. c. Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or isopropanol). d. Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the solvent control. The concentration that inhibits 50% of cell growth (IC₅₀) can be determined.

Daphnia magna Acute Toxicity Test

Objective: To determine the acute toxicity of Disperse Red 13 to the freshwater crustacean Daphnia magna.

Methodology:

• Test Organisms: Use neonates of Daphnia magna (<24 hours old).

• Test Conditions: Conduct the test in a suitable medium at a constant temperature (e.g., 20 ± 2 °C) with a defined photoperiod (e.g., 16 hours light: 8 hours dark).

• Procedure: a. Expose groups of daphnids (e.g., 10 per replicate) to a range of concentrations of Disperse Red 13 in the test medium. b. Include a control group exposed to the medium only. c. Observe the daphnids for immobilization at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

• Data Analysis: Calculate the concentration that causes immobilization in 50% of the test organisms (EC₅₀) at 24 and 48 hours using appropriate statistical methods (e.g., probit analysis).

In Vitro Micronucleus Assay in Human Lymphocytes

Objective: To assess the clastogenic and aneugenic potential of Disperse Red 13 by detecting the formation of micronuclei in cultured human lymphocytes.

Methodology:

• Cell Culture: Isolate human lymphocytes from whole blood and culture them in a suitable medium containing a mitogen (e.g., phytohemagglutinin) to stimulate cell division.

• Exposure: Add Disperse Red 13 at various concentrations to the lymphocyte cultures, typically after 24 hours of stimulation.

• Cytokinesis Block: Add cytochalasin B, an inhibitor of cytokinesis, to the cultures (e.g., at 44 hours) to allow for the accumulation of binucleated cells.

• Harvesting and Staining: Harvest the cells (e.g., at 72 hours), treat them with a hypotonic solution, fix them, and drop them onto microscope slides. Stain the cells with a DNA-specific stain (e.g., Giemsa or a fluorescent dye like DAPI).

• Scoring: Score the frequency of micronuclei in a predetermined number of binucleated cells (e.g., 1000-2000) under a microscope.

• Data Analysis: Statistically compare the frequency of micronucleated cells in the treated groups to the solvent control. A significant, dose-dependent increase indicates a positive result.

Conclusion

Disperse Red 13 is a widely used azo dye with well-characterized chemical and physical properties. While effective for its intended application, its toxicological profile raises concerns regarding its genotoxic and mutagenic potential following metabolic activation. The provided experimental protocols offer a framework for further investigation into its safety and for the development of safer alternatives. A deeper understanding of the specific downstream signaling pathways affected by Disperse Red 13 and its metabolites is an area that warrants further research to fully elucidate its mechanism of toxicity. This knowledge is crucial for conducting comprehensive risk assessments and for guiding the design of new dyes with improved safety profiles for both human health and the environment.

References

• 1. Disperse Red 13 | C16H17ClN4O3 | CID 18516 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. DISPERSE RED 13 | 3180-81-2 [chemicalbook.com]
• 3. The azo dye Disperse Red 13 and its oxidation and reduction products showed mutagenic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolism of azo dyes: implication for detoxication and activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mutagenic activity of 2-chloro-4-nitroaniline and 5-chlorosalicylic acid in Salmonella typhimurium: two possible metabolites of niclosamide - PubMed [pubmed.ncbi.nlm.nih.gov]

Disperse Red 13 (CAS: 3180-81-2): A Comprehensive Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 13, with the Chemical Abstracts Service (CAS) number 3180-81-2, is a monoazo dye characterized by its vibrant red hue.[1][2] It is primarily utilized in the textile industry for dyeing synthetic fibers, particularly polyester (B1180765), due to its good light and wash fastness properties.[2] Chemically, it is identified as 2-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-ethylanilino]ethanol.[3] This technical guide provides a comprehensive overview of the physicochemical properties, toxicological profile, synthesis, applications, and analytical methodologies for Disperse Red 13, tailored for a scientific audience.

Physicochemical Properties

A summary of the key physicochemical properties of Disperse Red 13 is presented in the table below, compiled from various sources. These properties are crucial for understanding its behavior in different environmental and biological systems.

Property	Value	Reference
CAS Number	3180-81-2	[3]
Molecular Formula	C16H17ClN4O3	[3]
Molecular Weight	348.78 g/mol	[3]
Appearance	Dark red powder	[4]
Melting Point	122-129 °C	[5]
Boiling Point	547.7 °C at 760 mmHg	[6]
Solubility	Generally insoluble in water. Soluble in ethanol, acetone, and benzene.	[2][4]
λmax	524 nm	[7]

Toxicological Profile

The toxicological properties of Disperse Red 13 are of significant interest due to its widespread use and potential for human and environmental exposure.

Mutagenicity:

Disperse Red 13 has tested positive in the Salmonella/microsome assay (Ames test), indicating mutagenic potential.[8] The mechanism is suggested to involve frameshift mutations, with the enzymes nitroreductase and O-acetyltransferase playing a significant role in its metabolic activation to mutagenic compounds.[8] Interestingly, the presence of a chlorine substituent in Disperse Red 13 has been shown to decrease its mutagenicity compared to its non-chlorinated analog, Disperse Red 1.[8] Furthermore, the dye itself can induce chromosomal damage in human lymphocytes, and its oxidation and reduction products also exhibit mutagenic activity.[1]

Carcinogenicity:

While there is no definitive classification of Disperse Red 13 as a carcinogen by major regulatory bodies like IARC, NTP, or OSHA, the carcinogenicity of azo dyes, in general, is a concern.[9][10] The primary mechanism of carcinogenicity for many azo dyes involves the reductive cleavage of the azo bond, leading to the formation of aromatic amines, some of which are known carcinogens.[11][12] This cleavage can be mediated by intestinal anaerobic bacteria or hepatic enzymes.[11][12]

Skin and Eye Irritation:

Disperse Red 13 is classified as a skin and eye irritant.[9][13] It may also cause respiratory irritation upon inhalation.[9][13] Therefore, appropriate personal protective equipment should be used when handling this compound.

Aquatic Toxicity:

The ecotoxicity of Disperse Red 13 is an important consideration. The presence of the chlorine substituent, while reducing mutagenicity, has been observed to increase its toxicity to the water flea Daphnia similis.[8]

Synthesis and Manufacturing

The synthesis of Disperse Red 13 involves a diazo coupling reaction. The general manufacturing process is as follows:

Synthesis of Disperse Red 13.

Applications

The primary application of Disperse Red 13 is in the textile industry for dyeing polyester and acetate (B1210297) fibers.[2] Its dispersion characteristics allow it to be applied to hydrophobic materials from an aqueous medium.[2] It is also used in the coloring of plastics and as a fluorescent dye in some research applications.[14][15]

Experimental Protocols

Analytical Methodology: High-Performance Liquid Chromatography (HPLC)

A common method for the analysis of Disperse Red 13 is reverse-phase high-performance liquid chromatography (RP-HPLC).

Objective: To separate and quantify Disperse Red 13 in a given sample.

Materials:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (for MS compatibility)

• Disperse Red 13 standard

• Sample containing Disperse Red 13

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and water. A common starting point is a gradient elution to optimize separation. For example, a gradient from 50% acetonitrile to 90% acetonitrile over 20 minutes. A small amount of acid (e.g., 0.1% phosphoric acid or formic acid) is often added to improve peak shape.[16]

• Standard Solution Preparation: Prepare a stock solution of Disperse Red 13 in a suitable solvent (e.g., acetonitrile) at a known concentration. Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation: Dissolve or extract the sample containing Disperse Red 13 in a suitable solvent. The sample may require filtration through a 0.45 µm filter before injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column

  • Mobile Phase: Acetonitrile/Water gradient (as determined by optimization)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10-20 µL

  • Detection Wavelength: 524 nm (λmax of Disperse Red 13)

  • Column Temperature: 30 °C

• Analysis: Inject the calibration standards and the sample solution into the HPLC system.

• Quantification: Identify the peak corresponding to Disperse Red 13 in the sample chromatogram based on its retention time compared to the standard. Quantify the amount of Disperse Red 13 in the sample by comparing its peak area to the calibration curve generated from the standards.

References

• 1. The azo dye Disperse Red 13 and its oxidation and reduction products showed mutagenic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CAS 3180-81-2: Disperse Red 13 | CymitQuimica [cymitquimica.com]
• 3. Disperse Red 13 | C16H17ClN4O3 | CID 18516 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. China Biggest Disperse Red 13 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 5. Disperse Red 13 Dye content 95 3180-81-2 [sigmaaldrich.com]
• 6. disperse red 13 | CAS#:3180-81-2 | Chemsrc [chemsrc.com]
• 7. researchgate.net [researchgate.net]
• 8. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. canbipharm.com [canbipharm.com]
• 10. Screening assessment - Canada.ca [canada.ca]
• 11. tandfonline.com [tandfonline.com]
• 12. Metabolism of azo dyes: implication for detoxication and activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. DISPERSE RED 13 - Safety Data Sheet [chemicalbook.com]
• 14. file.medchemexpress.com [file.medchemexpress.com]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Ethanol, 2-((4-((2-chloro-4-nitrophenyl)azo)phenyl)ethylamino)- | SIELC Technologies [sielc.com]

Disperse Red 13: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Disperse Red 13 (DR13), a prominent member of the azo dye family, is a synthetic organic compound with significant applications in both the textile industry and advanced materials science. This technical guide provides an in-depth analysis of its chemical and physical properties, experimental protocols for its characterization, and an overview of its toxicological profile and applications in non-linear optics.

Core Properties and Molecular Characteristics

Disperse Red 13, systematically named 2-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-ethylanilino]ethanol, is characterized by its distinct molecular structure which features an azo bridge (-N=N-) connecting a substituted nitrobenzene (B124822) ring with an ethylanilino ethanol (B145695) group. This structure is the basis for its chromophoric properties and its utility as a dye.

The fundamental physicochemical properties of Disperse Red 13 are summarized in the table below, providing a quantitative foundation for its use in research and development.

Property	Value	Reference
Molecular Formula	C₁₆H₁₇ClN₄O₃	[1]
Molar Mass (Molecular Weight)	348.78 g/mol	[1]
CAS Number	3180-81-2	[1]
Appearance	Dark red powder	[2]
Melting Point	122-129 °C	[1][2]
Boiling Point	547.7 °C at 760 mmHg	[2]
Water Solubility	11.51 µg/L at 25 °C	[2]
λmax	503 nm

Experimental Protocols

A thorough understanding of Disperse Red 13's behavior and interactions necessitates standardized experimental procedures. The following sections detail methodologies for its analysis and characterization.

Quantitative Analysis by Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

This method is employed for the determination of Disperse Red 13 in textile materials.

Principle: The dye is extracted from the textile matrix using methanol (B129727) with the aid of ultrasonication. The resulting extract is then analyzed by LC-MS/MS operating in multiple reaction monitoring (MRM) mode for quantification.

Procedure:

• Sample Preparation: A 1-gram sample of the textile is extracted with 20 mL of methanol in an ultrasonic bath at 50 °C for 30 minutes.

• Centrifugation and Filtration: The extract is centrifuged at 10,000 rpm for 10 minutes, and the supernatant is filtered through a 0.22 µm PTFE filter.

• Solvent Exchange: The filtered extract is evaporated to dryness and reconstituted in a 95:5 water/methanol solution.

• LC-MS/MS Analysis: The prepared sample is injected into an LC-MS/MS system for separation and quantification. A gradient elution program is typically used with a suitable column, such as a C18 column.

Mutagenicity Assessment: The Ames Test (Salmonella/microsome assay)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.

Principle: This assay utilizes several strains of the bacterium Salmonella typhimurium that carry mutations in genes involved in histidine synthesis. These strains are auxotrophic for histidine and will not grow on a histidine-free medium. A mutagen can cause a reversion mutation, allowing the bacteria to synthesize histidine and form colonies.

Procedure:

• Bacterial Strains: Strains such as TA98 and YG1041 are commonly used for testing azo dyes.

• Metabolic Activation: The test is performed with and without the addition of a rat liver extract (S9 fraction) to simulate mammalian metabolism.

• Exposure: The bacterial strains are exposed to various concentrations of Disperse Red 13 on a minimal agar (B569324) plate.

• Incubation: The plates are incubated at 37 °C for 48-72 hours.

• Evaluation: The number of revertant colonies is counted and compared to a negative control. A significant increase in the number of colonies indicates mutagenic potential. Studies have shown that Disperse Red 13 tests positive in the Ames test, suggesting it can induce frameshift mutations, with the enzymes nitroreductase and O-acetyltransferase playing a key role in this effect.[3]

Genotoxicity Assessment: Micronucleus Assay in Human Lymphocytes

This assay is used to detect chromosomal damage.

Principle: Micronuclei are small, extranuclear bodies that are formed during cell division from chromosome fragments or whole chromosomes that lag behind at anaphase. An increase in the frequency of micronucleated cells is an indicator of genotoxic events.

Procedure:

• Cell Culture: Human lymphocytes are cultured in vitro.

• Exposure: The cells are treated with various concentrations of Disperse Red 13.

• Cytochalasin B Treatment: Cytochalasin B is added to block cytokinesis, resulting in binucleated cells, which makes the scoring of micronuclei more reliable.

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Scoring: The number of micronuclei in a predetermined number of binucleated cells is scored under a microscope. Research has indicated that Disperse Red 13 can induce chromosomal damage in human lymphocytes.[4]

Key Applications and Research Areas

While its primary use is in the textile industry for dyeing polyester (B1180765) and other synthetic fibers, Disperse Red 13 has garnered significant interest in materials science due to its non-linear optical (NLO) properties.[1][2]

Non-Linear Optical (NLO) Material

Disperse Red 13 is an azobenzene-functionalized molecule that exhibits reversible cis-trans photoisomerization.[1][2] This property makes it a candidate for applications in optical memory and switching devices.[1][2] The Z-scan technique, utilizing a continuous-wave He-Ne laser, has been employed to investigate its third-order NLO properties.[5] These studies have revealed that Disperse Red 13 possesses a significant non-linear response.[5]

The workflow for characterizing the NLO properties of Disperse Red 13 is depicted in the following diagram:

NLO Property Characterization Workflow for Disperse Red 13.

Toxicological Profile

The toxicological properties of Disperse Red 13 are of significant concern, particularly in the context of environmental contamination and human exposure. As mentioned, studies have demonstrated its mutagenic potential in the Ames test and its ability to induce chromosomal damage in human lymphocytes.[3][4] Furthermore, its degradation products, resulting from oxidation and reduction, have also been shown to possess mutagenic activity.[4]

Interestingly, the presence of a chlorine substituent in Disperse Red 13 appears to decrease its mutagenicity compared to the similar Disperse Red 1, which lacks this substituent.[3] However, this structural modification increases its toxicity to aquatic organisms such as Daphnia similis.[3] In studies using HepG2 cells, Disperse Red 13 has been shown to decrease mitochondrial and dehydrogenase activity, indicating potential hepatotoxicity.[6]

Signaling Pathway and Mechanism of Action

As a dye, Disperse Red 13 does not have a defined signaling pathway in the classical biological sense. Its toxicity is primarily attributed to its chemical reactivity and the reactivity of its metabolites. The mutagenic effects are likely due to the formation of DNA adducts by the parent compound or its breakdown products, leading to errors in DNA replication and transcription. The photoisomerization process, central to its NLO properties, involves the following steps:

Photoisomerization Pathway of Disperse Red 13.

References

• 1. DISPERSE RED 13 | 3180-81-2 [chemicalbook.com]
• 2. Cas 3180-81-2,DISPERSE RED 13 | lookchem [lookchem.com]
• 3. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The azo dye Disperse Red 13 and its oxidation and reduction products showed mutagenic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of Disperse Red 13 via Diazotization and Coupling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Disperse Red 13, a monoazo dye belonging to the disperse class of colorants. The synthesis involves a two-step process: the diazotization of 2-chloro-4-nitrobenzenamine followed by an azo coupling reaction with N-ethyl-N-(2-hydroxyethyl)aniline. This document outlines the detailed experimental protocol, summarizes the key quantitative data, and provides visualizations of the reaction pathway and experimental workflow.

Physicochemical Properties of Disperse Red 13

A summary of the key physicochemical properties of Disperse Red 13 is presented in the table below for easy reference.

Property	Value	Reference
IUPAC Name	2-[--INVALID-LINK--amino]ethanol	[1]
C.I. Name	Disperse Red 13	[2]
C.I. Number	11115	[2]
CAS Number	3180-81-2	[1]
Molecular Formula	C₁₆H₁₇ClN₄O₃	[1]
Molecular Weight	348.78 g/mol	[1]
Appearance	Dark red powder	[3][4]
Melting Point	122-129 °C	[2][3]
λmax	503 nm	[2]
Water Solubility	11.51 µg/L at 25 °C	[3]

Synthesis of Disperse Red 13

The synthesis of Disperse Red 13 is a classic example of azo dye formation, proceeding through two critical stages: diazotization and coupling.

Step 1: Diazotization of 2-chloro-4-nitrobenzenamine

In this initial step, the primary aromatic amine, 2-chloro-4-nitrobenzenamine, is converted into a diazonium salt. This is achieved by treating the amine with a source of nitrous acid, typically generated in situ from sodium nitrite (B80452) and a strong mineral acid like hydrochloric acid, at a low temperature to ensure the stability of the diazonium salt.

Step 2: Azo Coupling

The resulting diazonium salt is then reacted with the coupling component, N-ethyl-N-(2-hydroxyethyl)aniline. The electron-rich nature of the coupling agent facilitates an electrophilic substitution reaction, leading to the formation of the azo compound, Disperse Red 13, which precipitates from the reaction mixture.

Experimental Protocol

The following is a detailed experimental protocol for the synthesis of Disperse Red 13.

Materials and Reagents

• 2-chloro-4-nitrobenzenamine

• N-ethyl-N-(2-hydroxyethyl)aniline

• Sodium nitrite (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• Ice

• Ethanol

• Distilled water

Procedure

Part A: Diazotization of 2-chloro-4-nitrobenzenamine

• In a well-ventilated fume hood, dissolve a specific molar equivalent of 2-chloro-4-nitrobenzenamine in a mixture of concentrated hydrochloric acid and water. Stir the mixture until the amine is completely dissolved.

• Cool the resulting solution to 0-5 °C in an ice-salt bath with continuous stirring. A fine suspension of the amine hydrochloride may form.

• In a separate beaker, prepare a solution of sodium nitrite in cold water.

• Slowly add the sodium nitrite solution dropwise to the cold, stirred suspension of the amine hydrochloride. Maintain the temperature strictly between 0 and 5 °C throughout the addition to prevent the decomposition of the diazonium salt and minimize side reactions.

• After the complete addition of the sodium nitrite solution, continue to stir the reaction mixture at 0-5 °C for an additional 30 minutes to ensure the diazotization is complete. The resulting solution contains the diazonium salt of 2-chloro-4-nitrobenzenamine.

Part B: Azo Coupling with N-ethyl-N-(2-hydroxyethyl)aniline

• In a separate beaker, dissolve a molar equivalent of N-ethyl-N-(2-hydroxyethyl)aniline in a suitable solvent, such as a dilute aqueous acidic solution, and cool it to 0-5 °C in an ice bath.

• Slowly add the previously prepared cold diazonium salt solution to the cold solution of the coupling component with vigorous stirring.

• A colored precipitate of Disperse Red 13 will begin to form immediately.

• Continue to stir the reaction mixture in the ice bath for 1-2 hours to ensure the completion of the coupling reaction.

• Collect the precipitated dye by vacuum filtration.

• Wash the filter cake thoroughly with cold water until the filtrate is neutral to remove any unreacted starting materials and inorganic salts.

• The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol, to obtain a product of higher purity.

• Dry the purified Disperse Red 13 in a vacuum oven at a low temperature.

• The expected yield of the final product can be calculated based on the initial amount of the limiting reactant. While specific industrial yields are proprietary, laboratory syntheses of similar azo dyes can achieve yields in the range of 70-90%.

Characterization Data

The structure and purity of the synthesized Disperse Red 13 can be confirmed by various analytical techniques.

Technique	Observed Data
¹H NMR	Spectral data would show characteristic peaks for the aromatic protons, the ethyl group protons, and the hydroxyethyl (B10761427) group protons. A ¹H NMR spectrum for Disperse Red 13 is available for reference.[5]
¹³C NMR	The ¹³C NMR spectrum would display distinct signals for each of the 16 carbon atoms in the molecule, including the aromatic carbons and the aliphatic carbons of the N-ethyl and N-hydroxyethyl groups. A study on a related compound, Disperse Red 1 acrylate (B77674), provides insights into the expected chemical shifts.[6]
FT-IR	The FT-IR spectrum would exhibit characteristic absorption bands corresponding to the N-H stretching (if any residual starting material is present), C-H stretching of aromatic and aliphatic groups, the azo group (-N=N-) stretching, the nitro group (-NO₂) stretching, and the O-H stretching of the hydroxyl group. A detailed analysis of the FT-IR spectrum of Disperse Red 1 acrylate can be found in the literature.[6]

Visualizations

To further elucidate the synthesis process, the following diagrams have been generated using the DOT language.

Caption: Reaction pathway for the synthesis of Disperse Red 13.

References

• 1. Disperse Red 13 | C16H17ClN4O3 | CID 18516 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. DISPERSE RED 13 CAS#: 3180-81-2 [amp.chemicalbook.com]
• 3. Cas 3180-81-2,DISPERSE RED 13 | lookchem [lookchem.com]
• 4. C.I. Disperse Red 13 [chembk.com]
• 5. DISPERSE RED 13(3180-81-2) 1H NMR spectrum [chemicalbook.com]
• 6. FT-IR, UV-vis, 1H and 13C NMR spectra and the equilibrium structure of organic dye molecule disperse red 1 acrylate: a combined experimental and theoretical analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Spectroscopic Properties of Disperse Red 13

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of Disperse Red 13 (C.I. 11115), an azo dye with applications in materials science and as a potential molecular probe. The document details its known absorption characteristics, discusses its expected fluorescence and solvatochromic behavior, and provides standardized protocols for its empirical characterization.

Core Spectroscopic & Physicochemical Properties

Disperse Red 13, with the chemical formula C₁₆H₁₇ClN₄O₃, is a monoazo dye characterized by a push-pull electronic structure, which is the primary determinant of its optical properties.[1][2] Its core characteristics are summarized below.

Property	Value	Source
Molecular Formula	C₁₆H₁₇ClN₄O₃	[1][2]
Molecular Weight	348.78 g/mol	[1][3]
CAS Number	3180-81-2	[1][3]
Appearance	Dark red powder	[2][4]
Melting Point	122-129 °C	[3][4]
Absorption Max (λmax)	503 nm	[3]
Molar Absorptivity (ε)	> 30,000 L mol⁻¹ cm⁻¹ (estimated)	[5]
Fluorescence Emission (λem)	Data not readily available
Fluorescence Quantum Yield (Φf)	Data not readily available

Solvatochromism: The Effect of Solvent Polarity

Solvatochromism is the phenomenon where the absorption or emission spectrum of a substance shifts depending on the polarity of the solvent.[6] This effect is pronounced in dyes like Disperse Red 13, which possess a significant difference in dipole moment between their electronic ground and excited states. Understanding solvatochromism is critical for applications where the dye may be used in various media, such as in biological imaging or polymer matrices.

Azo dyes are known to exhibit this behavior.[6][7] Generally, an increase in solvent polarity will shift the absorption spectrum. This can be a bathochromic shift (red shift, to longer wavelengths) or a hypsochromic shift (blue shift, to shorter wavelengths), depending on the specific electronic structure of the dye.[8] For Disperse Red 13, which is soluble in solvents like ethanol (B145695) and acetone, its absorption maximum of 503 nm is expected to vary when dissolved in a range of solvents with different polarities.[2]

Caption: Conceptual diagram of solvatochromism.

Experimental Protocols

The following sections provide detailed methodologies for the spectroscopic characterization of Disperse Red 13.

This protocol details the steps to determine the maximum absorption wavelength (λmax) and molar absorptivity (ε) of Disperse Red 13.

A. Materials and Equipment:

• Disperse Red 13 powder

• Spectroscopic grade solvent (e.g., ethanol, acetone, or DMSO)

• Analytical balance

• Volumetric flasks (e.g., 10 mL, 100 mL)

• Micropipettes

• Quartz cuvettes (1 cm path length)

• Dual-beam UV-Vis spectrophotometer

B. Procedure:

• Stock Solution Preparation:

  • Accurately weigh approximately 1-2 mg of Disperse Red 13 powder.

  • Dissolve the powder in a 10 mL volumetric flask with the chosen solvent to create a concentrated stock solution (e.g., ~0.5 mM). Ensure the dye is fully dissolved, using sonication if necessary.

• Preparation of Dilutions:

  • Perform a series of serial dilutions from the stock solution to prepare at least five different concentrations. The final concentrations should result in absorbance values between 0.1 and 1.0 for optimal accuracy, as defined by the Beer-Lambert Law.[9][10]

• Spectrophotometer Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

  • Set the wavelength range for scanning, for example, from 350 nm to 700 nm.[11]

• Baseline Correction:

  • Fill two quartz cuvettes with the pure solvent to be used as a blank.

  • Place the cuvettes in both the reference and sample holders of the spectrophotometer.

  • Perform a baseline correction or "zero" the instrument. This subtracts the absorbance of the solvent and cuvette from subsequent measurements.[9][10]

• Sample Measurement:

  • Empty the sample cuvette and rinse it with a small amount of the most dilute dye solution, then fill it with that solution.

  • Place the sample cuvette back into the sample holder.

  • Run the spectral scan to obtain the absorption spectrum.

  • Record the absorbance value at the wavelength of maximum absorbance (λmax).

  • Repeat this step for all prepared dilutions, moving from the lowest to the highest concentration.

• Data Analysis (Molar Absorptivity Calculation):

  • Plot a graph of absorbance at λmax (y-axis) versus concentration in mol/L (x-axis).

  • Perform a linear regression on the data points. The resulting graph is a Beer's Law plot.

  • The slope of the line is the molar absorptivity (ε) in L mol⁻¹ cm⁻¹, according to the equation A = εcl, where A is absorbance, c is concentration, and l is the path length (1 cm).

This protocol outlines the steps to determine the fluorescence emission spectrum and relative quantum yield of Disperse Red 13.

A. Materials and Equipment:

• Solutions of Disperse Red 13 prepared as in section 3.1 (ensure absorbance at excitation wavelength is < 0.1 to avoid inner filter effects).

• A known fluorescence standard with emission in a similar range (e.g., Rhodamine 101, Φf = 0.913 in ethanol).[12]

• Spectrofluorometer with excitation and emission monochromators.

• Fluorescence-grade quartz cuvettes.

B. Procedure:

• Determining the Emission Spectrum:

  • Turn on the spectrofluorometer and allow the source lamp to stabilize.

  • Place a cuvette with a dilute solution of Disperse Red 13 into the sample holder.

  • Set the excitation monochromator to the dye's λmax (e.g., 503 nm).

  • Scan the emission monochromator across a wavelength range starting just above the excitation wavelength to a longer wavelength (e.g., 520 nm to 800 nm).

  • The resulting plot of intensity versus wavelength is the fluorescence emission spectrum. The peak of this spectrum is the λem.

• Determining the Excitation Spectrum:

  • Set the emission monochromator to the determined λem.

  • Scan the excitation monochromator over a range of shorter wavelengths (e.g., 350 nm to 550 nm).

  • The resulting spectrum should resemble the absorption spectrum, confirming the absorbing species is the one that fluoresces.[13]

• Determining the Relative Quantum Yield (Φf):

  • Prepare a solution of the known standard (e.g., Rhodamine 101) with an absorbance at the excitation wavelength identical to that of the Disperse Red 13 sample.

  • Measure the integrated fluorescence intensity (the area under the emission curve) for both the Disperse Red 13 sample (I_sample) and the standard (I_std).

  • Measure the absorbance of both the sample (A_sample) and the standard (A_std) at the excitation wavelength.

  • Measure the refractive index of the solvent for the sample (n_sample) and the standard (n_std).

  • Calculate the quantum yield of the sample (Φf_sample) using the following equation: Φf_sample = Φf_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²)

Experimental and Analytical Workflow

The comprehensive spectroscopic characterization of a dye like Disperse Red 13 follows a logical workflow from sample preparation to data analysis and interpretation. This workflow ensures that all necessary data for a complete optical profile are collected systematically.

Caption: Workflow for spectroscopic characterization.

References

• 1. Disperse Red 13 | C16H17ClN4O3 | CID 18516 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. 分散红 13 Dye content 95 % | Sigma-Aldrich [sigmaaldrich.com]
• 4. DISPERSE RED 13 [chembk.com]
• 5. researchgate.net [researchgate.net]
• 6. Exploring solvatochromism: a comprehensive analysis of research data of the solvent -solute interactions of 4-nitro-2-cyano-azo benzene-meta toluidine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. krypton.mnsu.edu [krypton.mnsu.edu]
• 9. analysis.rs [analysis.rs]
• 10. azom.com [azom.com]
• 11. A detailed UV–Vis spectral investigation of six azo dyes derived from benzoic- and cinnamic acids: experimental and theoretical insight [comptes-rendus.academie-sciences.fr]
• 12. researchgate.net [researchgate.net]
• 13. nvlpubs.nist.gov [nvlpubs.nist.gov]

Disperse Red 13: A Technical Guide to its Solubility in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Disperse Red 13 in various organic solvents. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development and other fields where the dissolution of this azo dye is critical.

Introduction to Disperse Red 13

Disperse Red 13, with the Colour Index number 11115, is a monoazo dye characterized by its vibrant red hue. Chemically, it is known as 2-[4-[(2-chloro-4-nitrophenyl)azo]-N-ethylphenylamino]ethanol. Its molecular structure plays a significant role in its solubility characteristics, being sparingly soluble in water but showing an affinity for organic solvents. This property is fundamental to its application in dyeing synthetic fibers like polyester, where it forms a solid-solid solution within the polymer matrix.

Quantitative Solubility Data

While qualitative descriptions of Disperse Red 13's solubility in certain organic solvents are available, comprehensive quantitative data in the public domain is limited. The following table summarizes the available information. Further experimental determination is recommended for precise quantitative values in specific applications.

Solvent	Chemical Class	Temperature (°C)	Solubility
Water	Protic	25	11.51 µg/L[1]
Ethanol	Protic	Not Specified	Soluble[2]
Acetone	Aprotic	Not Specified	Soluble (deep red solution)[2]
Benzene	Aromatic	Not Specified	Soluble[2]
Supercritical CO₂	Supercritical Fluid	50 - 110	Solubility increases with density[3]

Note: The term "Soluble" indicates that the dye dissolves in the solvent, but specific quantitative values (e.g., in g/L or mol/L) were not found in the reviewed literature. For critical applications, it is imperative to determine the solubility experimentally under the specific conditions of use.

Experimental Protocols for Solubility Determination

Two common and reliable methods for determining the solubility of dyes like Disperse Red 13 in organic solvents are the Gravimetric Method and UV-Vis Spectrophotometry.

Gravimetric Method

This method directly measures the mass of the solute that can dissolve in a specific volume of solvent to form a saturated solution.

Objective: To determine the saturation solubility of Disperse Red 13 in an organic solvent at a specified temperature.

Materials:

• Disperse Red 13 (high purity)

• Organic solvent of interest (analytical grade)

• Thermostatic shaker or magnetic stirrer with hotplate

• Analytical balance (± 0.0001 g)

• Glass vials with screw caps

• Volumetric flasks

• Pipettes

• Syringes and syringe filters (0.45 µm, solvent-compatible)

• Drying oven

• Desiccator

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of Disperse Red 13 to a glass vial.

  • Accurately add a known volume of the organic solvent.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a thermostatic shaker set to the desired temperature (e.g., 25 °C, 37 °C).

  • Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached. It is advisable to perform a preliminary study to determine the time required to reach equilibrium.

• Sample Filtration:

  • Once equilibrium is reached, cease agitation and allow the vial to stand in the thermostatic bath for at least 2 hours to allow undissolved solids to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed (to the experimental temperature) syringe.

  • Immediately attach a syringe filter and dispense the clear, saturated solution into a pre-weighed, clean, and dry volumetric flask.

• Solvent Evaporation and Weighing:

  • Evaporate the solvent from the volumetric flask using a gentle stream of nitrogen or by placing it in a drying oven at a temperature that is sufficient to evaporate the solvent without degrading the dye. A vacuum oven is recommended for heat-sensitive solvents.

  • Once the solvent is completely evaporated, place the flask in a desiccator to cool to room temperature.

  • Weigh the flask containing the dried Disperse Red 13 residue.

  • Repeat the drying and weighing steps until a constant mass is obtained.

Calculation of Solubility:

The solubility (S) in grams per liter (g/L) is calculated using the following formula:

S (g/L) = (Mass of dried dye (g)) / (Volume of filtered solution (L))

UV-Vis Spectrophotometry Method

This method relies on the Beer-Lambert law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species.

Objective: To determine the saturation solubility of Disperse Red 13 in an organic solvent at a specified temperature using UV-Vis spectrophotometry.

Materials:

• Disperse Red 13 (high purity)

• Organic solvent of interest (UV-grade)

• UV-Vis spectrophotometer

• Quartz cuvettes

• Volumetric flasks and pipettes

• Analytical balance

• Thermostatic shaker

Procedure:

• Determination of Maximum Wavelength (λmax):

  • Prepare a dilute solution of Disperse Red 13 in the chosen solvent.

  • Scan the solution over a relevant wavelength range (e.g., 300-700 nm) to determine the wavelength of maximum absorbance (λmax). For Disperse Red 13, the λmax is approximately 503 nm.[4]

• Preparation of Calibration Curve:

  • Prepare a stock solution of Disperse Red 13 of a known concentration in the selected solvent.

  • From the stock solution, prepare a series of standard solutions of decreasing concentrations by serial dilution.

  • Measure the absorbance of each standard solution at the predetermined λmax using the pure solvent as a blank.

  • Plot a graph of absorbance versus concentration to create a calibration curve. The plot should be linear and pass through the origin. Determine the equation of the line (y = mx + c), where 'm' is the slope (molar absorptivity if concentration is in mol/L).

• Preparation and Analysis of Saturated Solution:

  • Prepare a saturated solution of Disperse Red 13 as described in the gravimetric method (Section 3.1, step 1).

  • Filter the saturated solution as described in the gravimetric method (Section 3.1, step 2).

  • Accurately dilute a known volume of the clear, saturated filtrate with the solvent to bring the absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at λmax.

Calculation of Solubility:

• Use the equation of the calibration curve to calculate the concentration of the diluted solution.

• Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted solution by the dilution factor.

Experimental Workflow and Logical Relationships

The process of determining the solubility of Disperse Red 13 can be visualized as a logical workflow. The following diagram illustrates the key steps and decisions involved in both the gravimetric and UV-Vis spectrophotometry methods.

Caption: Workflow for determining the solubility of Disperse Red 13.

This guide provides a foundational understanding of the solubility of Disperse Red 13 and the methodologies for its determination. For precise and reliable data, it is crucial to perform these experiments with high-purity materials and calibrated equipment, adhering to good laboratory practices.

References

• 1. chembk.com [chembk.com]
• 2. DISPERSE RED 13 | 3180-81-2 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Theoretical Analysis of C.I. Disperse Red 13: A DFT-Based Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical investigation of the azo dye C.I. Disperse Red 13 using Density Functional Theory (DFT). This document outlines the standard computational methodologies, expected quantitative data, and logical workflows pertinent to the in-silico analysis of this compound. The information presented herein is synthesized from established computational chemistry practices and theoretical studies on analogous azo dyes, offering a foundational framework for research and development professionals.

Introduction to Disperse Red 13 and DFT

C.I. Disperse Red 13, a monoazo dye, is characterized by its chemical structure, 2-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-ethylanilino]ethanol. Its significance in the textile industry and potential applications in other fields, such as nonlinear optics, necessitate a thorough understanding of its molecular and electronic properties. Density Functional Theory (DFT) has emerged as a powerful computational tool to elucidate the structure-property relationships of such molecules at the atomic level. DFT calculations offer valuable insights into the optimized geometry, vibrational frequencies, electronic transitions, and other quantum chemical parameters that govern the behavior of Disperse Red 13.

Computational Methodology

A robust theoretical study of Disperse Red 13 using DFT typically involves a multi-step computational protocol. The following sections detail the key aspects of this methodology, based on common practices for similar azo dyes.

Geometry Optimization

The initial step in any DFT study is the optimization of the molecule's ground-state geometry. This process seeks to find the lowest energy conformation of the molecule.

Experimental Protocol:

• Software: Gaussian, ORCA, or other quantum chemistry software packages.

• Method: Density Functional Theory (DFT).

• Functional: The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is a widely used and well-benchmarked choice for organic dyes.[1] Other functionals such as CAM-B3LYP (for long-range corrected properties) or M06-2X may also be employed for specific analyses.

• Basis Set: The 6-311++G(d,p) basis set is recommended to provide a good balance between accuracy and computational cost, allowing for polarization and diffuse functions that are important for describing the electronic structure of dye molecules.[1]

• Convergence Criteria: Optimization is typically performed until the forces on the atoms are negligible, and the geometry corresponds to a minimum on the potential energy surface.

Vibrational Frequency Analysis

Following geometry optimization, a frequency calculation is performed to confirm that the optimized structure is a true minimum (i.e., no imaginary frequencies) and to predict the infrared (IR) spectrum.

Experimental Protocol:

• Software: Same as for geometry optimization.

• Method: DFT, using the same functional and basis set as the optimization.

• Analysis: The calculated vibrational frequencies can be compared with experimental FT-IR spectra for validation of the computational model. The assignments of vibrational modes can be aided by visualizing the atomic displacements for each frequency.

Electronic Structure and Frontier Molecular Orbital Analysis

The electronic properties of Disperse Red 13 are crucial for understanding its color, reactivity, and potential applications. This involves the analysis of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

Experimental Protocol:

• Software: Same as for geometry optimization.

• Method: DFT, using the same functional and basis set.

• Analysis: The energies of the HOMO and LUMO, and their energy gap (Egap = ELUMO - EHOMO), are calculated. The spatial distribution of these orbitals is visualized to understand the electron density distribution and identify regions susceptible to electrophilic or nucleophilic attack.

Electronic Absorption Spectra (UV-Vis) Simulation

To predict the color of Disperse Red 13, the electronic absorption spectrum is simulated using Time-Dependent Density Functional Theory (TD-DFT).

Experimental Protocol:

• Software: Same as for geometry optimization.

• Method: TD-DFT. The same functional and basis set used for the ground state calculations are typically employed.

• Solvent Effects: To mimic experimental conditions, a solvent model such as the Polarizable Continuum Model (PCM) should be included in the calculation to account for the effect of the solvent on the electronic transitions.

• Analysis: The calculated maximum absorption wavelength (λmax) and corresponding oscillator strengths are compared with experimental UV-Vis spectra.

Quantitative Data Summary

The following tables summarize the key quantitative data that would be obtained from a comprehensive DFT study of Disperse Red 13. The values presented are hypothetical and serve as a template for reporting actual computational results.

Table 1: Optimized Geometrical Parameters

Parameter	Bond/Angle	Calculated Value
Bond Length	C-N (azo)	e.g., 1.25 Å
N=N (azo)	e.g., 1.25 Å
C-Cl	e.g., 1.74 Å
C-N (nitro)	e.g., 1.48 Å
Bond Angle	C-N=N (azo)	e.g., 113°
Dihedral Angle	Phenyl-N=N-Phenyl	e.g., 0°

Table 2: Calculated Vibrational Frequencies

Vibrational Mode	Calculated Frequency (cm-1)	Experimental Frequency (cm-1)	Assignment
N=N stretch (azo)	e.g., 1450	e.g., 1445	Azo group stretching
C-N stretch	e.g., 1380	e.g., 1375	Aromatic amine stretching
NO2 symm. stretch	e.g., 1340	e.g., 1335	Symmetric nitro group stretching
NO2 asymm. stretch	e.g., 1530	e.g., 1525	Asymmetric nitro group stretching
C-H stretch (aromatic)	e.g., 3050-3100	e.g., 3040-3090	Aromatic C-H stretching

Table 3: Electronic Properties

Property	Calculated Value
HOMO Energy	e.g., -6.2 eV
LUMO Energy	e.g., -3.5 eV
HOMO-LUMO Energy Gap	e.g., 2.7 eV
Dipole Moment	e.g., 8.5 D

Table 4: Simulated Electronic Absorption Data (TD-DFT)

Solvent	λmax (nm)	Oscillator Strength (f)	Major Contribution
Gas Phase	e.g., 480	e.g., 0.95	HOMO -> LUMO
Ethanol	e.g., 510	e.g., 1.02	HOMO -> LUMO
Dichloromethane	e.g., 505	e.g., 1.00	HOMO -> LUMO

Visualizations

The following diagrams illustrate the logical workflow and conceptual relationships in the theoretical study of Disperse Red 13.

Computational workflow for DFT studies of Disperse Red 13.

Electron transition pathway in Disperse Red 13 upon photoexcitation.

Conclusion

This technical guide has outlined the standard theoretical framework for investigating the properties of C.I. Disperse Red 13 using Density Functional Theory. By following the detailed methodologies for geometry optimization, vibrational analysis, electronic structure calculations, and UV-Vis spectra simulation, researchers can gain significant insights into the molecular characteristics of this dye. The provided data tables and workflow diagrams serve as a template for organizing and presenting the results of such computational studies, facilitating a deeper understanding and further development of Disperse Red 13 and related azo dyes for various scientific and industrial applications.

References

• 1. FT-IR, UV-vis, 1H and 13C NMR spectra and the equilibrium structure of organic dye molecule disperse red 1 acrylate: a combined experimental and theoretical analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solvatochromism and Spectral Shifts of Disperse Red 13

This technical guide provides a comprehensive overview of the solvatochromism of Disperse Red 13, a significant azo dye. Tailored for researchers, scientists, and professionals in drug development, this document details the theoretical underpinnings, experimental protocols, and data analysis related to the solvent-dependent spectral shifts of this compound.

Introduction to Solvatochromism

Solvatochromism refers to the change in the color of a substance when it is dissolved in different solvents. This phenomenon arises from the differential solvation of the ground and excited electronic states of a chromophore, leading to alterations in the position, intensity, and shape of its absorption or emission spectra. The study of solvatochromism is a powerful tool for understanding solute-solvent interactions, probing the polarity of microenvironments, and gaining insights into the electronic structure of molecules. Disperse Red 13, with its characteristic "push-pull" electronic structure, is an excellent candidate for exhibiting pronounced solvatochromic effects.

Chemical Profile of Disperse Red 13

Disperse Red 13, also known as C.I. 11115, is an azo dye with the following chemical identity:

• Chemical Name: 2-((4-((2-chloro-4-nitrophenyl)azo)phenyl)ethylamino)ethanol

• CAS Number: 3180-81-2

• Molecular Formula: C₁₆H₁₇ClN₄O₃

• Molecular Weight: 348.79 g/mol

The molecule features an electron-donating N-ethyl-N-(2-hydroxyethyl)amino group and a strong electron-withdrawing nitro group, connected through a conjugated azobenzene (B91143) system. This architecture facilitates a significant intramolecular charge transfer (ICT) upon photoexcitation, rendering the molecule's electronic transitions highly sensitive to the surrounding solvent polarity.

Experimental Protocol for Investigating Solvatochromism

A detailed methodology for the systematic study of the solvatochromic behavior of Disperse Red 13 is presented below. This protocol is based on established practices for the analysis of azo dyes.

Materials and Instrumentation

• Dye: High-purity Disperse Red 13.

• Solvents: A selection of spectroscopic or analytical grade solvents covering a broad range of polarities (e.g., cyclohexane, toluene, chloroform, acetone, acetonitrile, ethanol, methanol, dimethyl sulfoxide).

• Instrumentation:

  • A high-resolution, double-beam UV-Visible spectrophotometer.

  • Matched quartz cuvettes with a 1 cm path length.

  • Calibrated volumetric glassware for accurate solution preparation.

  • An analytical balance for precise weighing of the dye.

Solution Preparation

• Stock Solution: A stock solution of Disperse Red 13 (e.g., 1 x 10⁻³ M) should be prepared by accurately weighing the dye and dissolving it in a solvent in which it is readily soluble, such as dimethyl sulfoxide (B87167) (DMSO) or acetone.

• Working Solutions: From the stock solution, prepare a series of dilute working solutions in each of the selected solvents. The final concentration should be adjusted to yield a maximum absorbance in the optimal range of the spectrophotometer (typically 0.5-1.5 a.u.) to ensure linearity according to the Beer-Lambert law. A concentration of approximately 1 x 10⁻⁵ M is generally suitable.

Spectroscopic Analysis

• For each working solution, record the UV-Visible absorption spectrum over a wavelength range of 350 nm to 700 nm, using the corresponding pure solvent as a blank.

• From the recorded spectrum, determine the wavelength of maximum absorption (λmax) of the principal visible absorption band.

• To ensure the reliability of the data, perform each measurement in triplicate.

Data Presentation and Interpretation

The solvatochromic shifts of Disperse Red 13 can be quantitatively analyzed by correlating the experimental λmax values with established empirical solvent polarity scales, such as the Kamlet-Taft parameters. These parameters dissect the overall solvent polarity into three key components:

• π *: A measure of the solvent's dipolarity and polarizability.

• α : A measure of the solvent's hydrogen-bond donating (HBD) acidity.

• β : A measure of the solvent's hydrogen-bond accepting (HBA) basicity.

Tabulated Spectral and Solvent Data

Solvent	Expected λmax (nm)	Kamlet-Taft Parameters
π *
Cyclohexane	~490	0.00
Toluene	~505	0.54
Chloroform	~518	0.58
Acetone	~520	0.71
Acetonitrile	~515	0.75
Ethanol	~528	0.54
Methanol	~523	0.60
DMSO	~540	1.00

Analysis of Solvatochromic Trends

Disperse Red 13 is expected to exhibit positive solvatochromism , characterized by a bathochromic shift (red shift) of its λmax with increasing solvent polarity. This is attributed to the fact that the excited state of push-pull molecules is typically more polar than the ground state. Consequently, polar solvents stabilize the excited state to a greater extent, thereby reducing the energy of the π → π* electronic transition.

In addition to general polarity effects, specific solute-solvent interactions, particularly hydrogen bonding, are expected to play a significant role. The hydroxyl group of Disperse Red 13 can act as a hydrogen bond donor, while the azo nitrogens and the nitro group can act as hydrogen bond acceptors. Therefore, the α and β parameters of the solvents will also contribute significantly to the observed spectral shifts.

Visual Representations

Mechanism of Positive Solvatochromism

Caption: Energy level diagram for positive solvatochromism.

Experimental Workflow

Caption: A typical experimental workflow for a solvatochromism study.

Conclusion

Disperse Red 13 is a promising candidate for solvatochromic studies, with its spectral properties being highly sensitive to the nature of the solvent environment. The anticipated positive solvatochromism is a result of its intramolecular charge transfer character, which is modulated by both non-specific and specific solute-solvent interactions. The experimental and analytical framework provided in this guide offers a robust approach for a detailed investigation of the solvatochromic behavior of Disperse Red 13. The insights gained from such studies are of significant value in various scientific and industrial applications, including the design of chemical sensors, the development of probes for biological systems, and the formulation of advanced materials in the pharmaceutical and other industries.

Cis-trans isomerization mechanism of Disperse Red 13

An In-depth Technical Guide on the Cis-trans Isomerization Mechanism of Disperse Red 13

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 13 (DR13), also known as C.I. 11115, is a monoazo dye characterized by a push-pull electronic structure.[1] It consists of an electron-donating group (an ethyl(2-hydroxyethyl)amino group) and an electron-withdrawing group (a nitro group) at opposite ends of the azobenzene (B91143) scaffold.[2] This molecular design is central to its photochromic properties. Like other azobenzene derivatives, DR13 undergoes reversible cis-trans isomerization upon exposure to light and heat.[3][4] The thermodynamically more stable trans isomer can be converted to the metastable cis isomer by irradiation with light of a specific wavelength. The cis isomer can then revert to the trans form either photochemically by irradiation with a different wavelength or thermally in the dark.[5][6]

This reversible switching between two distinct molecular shapes, each with different physical and chemical properties (such as dipole moment and absorption spectrum), makes DR13 and similar azo dyes highly valuable for a range of applications, including optical data storage, molecular switches, and non-linear optical (NLO) materials.[3][4] Understanding the intricate mechanisms governing this isomerization is critical for the rational design and optimization of these advanced materials. This guide provides a detailed examination of the photochemical and thermal isomerization pathways of Disperse Red 13, the experimental protocols used for its study, and the quantitative data that defines its behavior.

Core Isomerization Mechanisms: Rotation vs. Inversion

The isomerization of the central N=N double bond in azobenzenes can occur via two primary pathways:

• Rotation: This mechanism involves a twisting motion around the N=N bond, proceeding through a perpendicular and highly polar transition state.

• Inversion: This pathway involves the planar movement of one of the nitrogen-substituent groups through a linear-like transition state.

For push-pull substituted azobenzenes like DR13 and the closely studied analog Disperse Red 1 (DR1), the operative mechanism is not always straightforward and can be influenced by the molecular environment (e.g., solvent polarity, polymer matrix) and the mode of activation (photochemical vs. thermal).[7][8] Computational and experimental studies suggest that the photochemical (trans to cis) and thermal (cis to trans) isomerizations may even proceed through different pathways.[5][8]

Photochemical Isomerization: The trans → cis Pathway

The conversion from the stable trans form to the cis form is initiated by the absorption of a photon.

• Excitation: The trans isomer of DR13 absorbs light, typically in the visible range, which promotes the molecule from its ground state (S₀) to an electronically excited state, often the S₂ (ππ*) state.

• Internal Conversion: Following the initial excitation, the molecule undergoes an extremely rapid, sub-picosecond internal conversion from the S₂ (ππ) state to the lower-energy S₁ (nπ) excited state.[5][8] While push-pull substituents stabilize the ππ* state, the nπ* state is generally considered the lowest energy excited state and is crucial for the isomerization process.[8]

• Decay and Isomerization: From the S₁ state, the molecule decays back to the ground state potential energy surface. This decay can lead to either the cis or trans ground state. Quantum chemical calculations suggest that for photoisomerization, the rotation pathway is likely favored as it leads to a region of conical intersections between the excited and ground state energy surfaces, facilitating an efficient transition.[8] The entire process from excitation to ground state relaxation occurs on a picosecond timescale.[5][8]

Thermal Isomerization: The cis → trans Pathway

The metastable cis isomer can spontaneously revert to the more stable trans isomer through a thermal process that occurs on the ground state (S₀) potential energy surface.

• Mechanism: For the thermal back-reaction in push-pull systems, evidence often points towards an inversion pathway.[8] Quantum chemical calculations indicate that along the inversion pathway, the ground and excited state energy surfaces remain well-separated, making it a more probable route for a ground-state thermal reaction.[8]

• Kinetics: The rate of this thermal isomerization is highly sensitive to the environment. For instance, studies on DR1 have shown that the time constant for this process can vary dramatically, from milliseconds in polar solvents like acetonitrile (B52724) and ethylene (B1197577) glycol to many seconds in less polar solvents like toluene.[5][8] This strong solvent dependence suggests a transition state with significant charge separation, which is stabilized by polar solvents, thereby lowering the activation energy barrier.[9]

Quantitative Data

The kinetics of Disperse Red isomerization have been quantified in various environments. The data below is primarily from studies on Disperse Red 1 (DR1), a very close structural and functional analog of DR13.

Table 1: Excited State (S₁) Decay Time Constants for DR1 Photoisomerization

Solvent	Decay Time Constant (ps)	Reference
Toluene	0.9	[5][8]
Acetonitrile	0.5	[5][8]

| Ethylene Glycol | 1.4 |[5][8] |

Table 2: Thermal cis → trans Isomerization Time Constants for DR1

Solvent / Matrix	Isomerization Time Constant	Reference
Toluene	29 s	[5][8]
Acetonitrile	28 ms (B15284909)	[5][8]

| Ethylene Glycol | 2.7 ms |[5][8] |

Table 3: Activation Energy for Thermal cis → trans Isomerization of DR1

Matrix / Solvent	Activation Energy (kJ/mol)	Reference
Poly(ethyl methacrylate)	45 ± 3.0	[7]

| Benzene | 40.5 |[7] |

Experimental Protocols

The study of DR13 isomerization involves a combination of synthesis, spectroscopy, and computational modeling.

Synthesis and Characterization

• Protocol: The synthesis of DR13 is typically achieved through a standard diazotization and azo coupling reaction.[1]

  • Diazotization: 2-chloro-4-nitrobenzenamine is treated with a source of nitrous acid (e.g., sodium nitrite (B80452) in hydrochloric acid) at low temperatures (0-5 °C) to form the corresponding diazonium salt.[1][4]

  • Coupling: The resulting diazonium salt solution is then slowly added to a solution of the coupling component, N-ethyl-N-(2-hydroxyethyl)aniline, under controlled pH and temperature conditions to yield the final Disperse Red 13 dye.[1][4]

• Characterization: The synthesized dye is purified and its structure is confirmed using techniques such as Fourier-Transform Infrared (FT-IR) Spectroscopy, UV-Visible (UV-Vis) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy.[10][11]

Kinetic Analysis using UV-Vis Spectroscopy

• Protocol: The kinetics of both photochemical and thermal isomerization can be monitored using UV-Vis spectroscopy, as the trans and cis isomers have distinct absorption spectra. The trans isomer typically has a strong π-π* absorption band at a longer wavelength with a much higher molar extinction coefficient than the cis isomer.[7]

  • Sample Preparation: A dilute solution of DR13 is prepared in the solvent of interest in a quartz cuvette.

  • Photoisomerization (trans → cis): The sample is irradiated with a light source (e.g., a laser or filtered lamp) at a wavelength within the main absorption band of the trans isomer (e.g., ~488-514 nm). The UV-Vis spectrum is recorded periodically until a photostationary state is reached, indicated by no further change in the spectrum.

  • Thermal Isomerization (cis → trans): After reaching the photostationary state (enriched in the cis isomer), the irradiation source is turned off. The sample is kept in the dark, and UV-Vis spectra are recorded at regular time intervals. The recovery of the initial trans spectrum is monitored by measuring the increase in absorbance at its λmax.

  • Data Analysis: The change in absorbance over time is fitted to a first-order kinetic model to determine the rate constant (k) and the corresponding time constant (τ = 1/k) for the thermal back-reaction.

Ultrafast Dynamics with Transient Absorption Spectroscopy

• Protocol: To resolve the rapid events occurring in the excited state during photoisomerization, femtosecond time-resolved absorption spectroscopy is employed.[5][8]

  • Pump-Probe Setup: The sample is excited with an ultrashort 'pump' pulse of light.

  • Probing: A second, weaker 'probe' pulse with a broad wavelength spectrum is passed through the sample at a precisely controlled time delay after the pump pulse.

  • Data Acquisition: The absorption of the probe pulse is measured. By varying the time delay between the pump and probe pulses, a series of transient absorption spectra are collected, creating a map of the excited state's evolution over time (from femtoseconds to nanoseconds). This allows for the direct observation and quantification of processes like internal conversion and excited-state decay.[8]

Computational Modeling

• Methodology: Quantum chemical calculations, particularly Density Functional Theory (DFT) for ground-state properties and Time-Dependent DFT (TD-DFT) for excited states, are used to complement experimental findings.[5]

  • Geometry Optimization: The minimum energy structures of the trans and cis isomers are calculated.

  • Transition State Search: The potential energy surfaces for both the rotation and inversion pathways are mapped to locate the transition state structures and calculate the associated energy barriers (activation energies).

  • Spectral Simulation: TD-DFT is used to calculate the electronic transition energies and oscillator strengths, allowing for the simulation of UV-Vis absorption spectra for comparison with experimental data.

Conclusion

The cis-trans isomerization of Disperse Red 13 is a multifaceted process governed by distinct photochemical and thermal pathways. The light-induced trans → cis conversion proceeds rapidly through excited states, likely via a rotational mechanism around the central N=N bond. The reverse cis → trans reaction is a thermal ground-state process, thought to occur via an inversion mechanism, whose rate is exquisitely sensitive to the polarity of the molecular environment. A synergistic approach combining steady-state and time-resolved spectroscopy with quantum chemical calculations is essential for a comprehensive understanding of this molecular switch. This detailed knowledge is paramount for researchers in materials science and drug development aiming to harness the unique photochromic behavior of azobenzene dyes for advanced applications.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Disperse Red 13 Dye content 95 % | 3180-81-2 [sigmaaldrich.com]
• 3. Cas 3180-81-2,DISPERSE RED 13 | lookchem [lookchem.com]
• 4. DISPERSE RED 13 | 3180-81-2 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. Effect of Disperse Red 1 Azobenzene Dye Doping and Annealing on the Thermomechanical and Photomechanical Properties of PMMA Fibers | MDPI [mdpi.com]
• 7. pubs.aip.org [pubs.aip.org]
• 8. Photoisomerization of disperse red 1 studied with transient absorption spectroscopy and quantum chemical calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. fadibouabdallah.wordpress.com [fadibouabdallah.wordpress.com]
• 10. Synthesis, characterization, and application of novel aryldiazenyl disperse dyes on polyester fabrics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of novel bisazo disperse dyes: Spectroscopic characterization, DFT study and dyeing of polyester [ouci.dntb.gov.ua]

Unveiling the Photophysical intricacies of Disperse Red 13: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disperse Red 13 (DR13), a synthetically produced azo dye, has garnered significant attention beyond its traditional use in the textile industry. Its intriguing photophysical properties, particularly its nonlinear optical (NLO) characteristics and reversible cis-trans photoisomerization, have positioned it as a molecule of interest for advanced applications in optical memory and switching devices. This technical guide provides an in-depth exploration of the core photophysical properties of Disperse Red 13, offering a compilation of available data, detailed experimental protocols, and a visual representation of the underlying processes.

Core Photophysical Parameters

The photophysical behavior of a dye is dictated by how it interacts with light. Key parameters include its absorption and emission characteristics, the efficiency of light emission (quantum yield), and the duration of its excited state (lifetime). While comprehensive data for Disperse Red 13 remains somewhat scattered across scientific literature, this guide consolidates the available information.

Spectral Properties

The absorption spectrum of a molecule reveals the wavelengths of light it preferentially absorbs to move to a higher energy, or excited, state. Disperse Red 13 exhibits notable absorption in both the ultraviolet (UV) and visible regions of the electromagnetic spectrum. An absorbance peak has been reported at 206 nm, with a more prominent peak in the visible region at approximately 503 nm.[1][2] The significant difference between these peaks suggests they correspond to different electronic transitions within the molecule. The peak at 503 nm is responsible for the dye's characteristic red color.

Information regarding the fluorescence emission of Disperse Red 13 is less prevalent in publicly available literature. The emission spectrum, which illustrates the wavelengths of light emitted as the molecule returns to its ground state, is a critical parameter for applications in fluorescence-based technologies. Further experimental investigation is required to fully characterize its emissive properties.

Table 1: Summary of Spectral Properties of Disperse Red 13

Property	Value	Notes
Absorption Maximum (λmax)	206 nm	Likely corresponds to a high-energy electronic transition.[2]
Absorption Maximum (λmax)	503 nm	Corresponds to the visible color of the dye.[1]
Emission Maximum (λem)	Not Reported	Requires experimental determination.
Molar Extinction Coefficient (ε)	Not Reported	Requires experimental determination.
Stokes Shift	Not Reported	Requires determination of the emission spectrum.

Quantum Yield and Excited-State Lifetime

Solvatochromism: The Influence of the Molecular Environment

Solvatochromism is the phenomenon where the color of a substance changes with the polarity of the solvent. This occurs because the solvent can differentially stabilize the ground and excited electronic states of the dye molecule, thereby altering the energy gap between them. Azo dyes, including Disperse Red 13, are known to exhibit solvatochromism.[3]

Disperse Red 13 is reported to be soluble in various organic solvents, including ethanol, acetone, benzene, and tetrahydrofuran (B95107) (THF).[4][5] The specific changes in the absorption and emission spectra of Disperse Red 13 in response to varying solvent polarity (e.g., shifts in λmax and λem) require systematic experimental investigation to fully understand its solvatochromic behavior.

Nonlinear Optical Properties and Photoisomerization

A key feature of Disperse Red 13 is its identity as a non-linear optical (NLO) material.[4] NLO materials have optical properties that change with the intensity of incident light, making them valuable for applications in photonics and optoelectronics. The NLO properties of Disperse Red 13 are linked to its ability to undergo reversible cis-trans photoisomerization.[4]

The azo group (-N=N-) in Disperse Red 13 can exist in two geometric isomers: a more stable trans form and a less stable cis form. Upon irradiation with light of a specific wavelength, the molecule can switch from the trans to the cis configuration. This process can be reversed either by irradiation with a different wavelength of light or thermally. This light-induced switching of molecular geometry is the basis for its potential use in optical data storage and molecular switches.

Experimental Protocols

To facilitate further research and characterization of Disperse Red 13, this section outlines detailed methodologies for key experiments.

UV-Vis Absorption Spectroscopy

This technique is used to measure the absorbance of a sample as a function of wavelength.

Objective: To determine the absorption maxima (λmax) and molar extinction coefficient (ε) of Disperse Red 13 in various solvents.

Materials:

• Disperse Red 13

• Spectrophotometer grade solvents (e.g., ethanol, methanol, DMSO, THF)

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer

Procedure:

• Stock Solution Preparation: Prepare a stock solution of Disperse Red 13 of a known concentration (e.g., 1 mM) in a chosen solvent.

• Serial Dilutions: Prepare a series of dilutions from the stock solution to obtain a range of concentrations (e.g., 1 µM to 50 µM).

• Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up. Set the wavelength range to scan (e.g., 200-800 nm).

• Blank Measurement: Fill a quartz cuvette with the pure solvent to be used as a blank and record a baseline spectrum.

• Sample Measurement: Record the absorption spectra for each of the diluted solutions of Disperse Red 13.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax).

  • To determine the molar extinction coefficient (ε), plot absorbance at λmax versus concentration. According to the Beer-Lambert law (A = εcl), the slope of the resulting linear fit will be the molar extinction coefficient.

Workflow for UV-Vis Absorption Spectroscopy.

Fluorescence Spectroscopy

This technique is used to measure the fluorescence emission of a sample.

Objective: To determine the emission maximum (λem) and relative fluorescence quantum yield (ΦF) of Disperse Red 13.

Materials:

• Disperse Red 13 solutions of known absorbance

• A standard fluorophore with a known quantum yield (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H2SO4)

• Quartz fluorescence cuvettes

• Fluorometer

Procedure for Emission Spectrum:

• Prepare a dilute solution of Disperse Red 13 in a chosen solvent with an absorbance of ~0.1 at the excitation wavelength.

• Set the excitation wavelength on the fluorometer to the λmax of Disperse Red 13.

• Scan the emission wavelengths to obtain the fluorescence spectrum and identify the emission maximum (λem).

Procedure for Relative Quantum Yield Determination:

• Prepare solutions of both the Disperse Red 13 sample and a standard fluorophore in the same solvent (if possible) with absorbances below 0.1 at the same excitation wavelength.

• Measure the absorbance of both the sample and standard solutions at the excitation wavelength.

• Measure the integrated fluorescence intensity of both the sample and the standard under identical experimental conditions (excitation wavelength, slit widths).

• Calculate the quantum yield of the sample using the following equation: ΦF,sample = ΦF,std * (Isample / Istd) * (Astd / Asample) * (ηsample2 / ηstd2) where:

  • ΦF is the fluorescence quantum yield

  • I is the integrated fluorescence intensity

  • A is the absorbance at the excitation wavelength

  • η is the refractive index of the solvent

Workflow for Relative Quantum Yield Determination.

Conclusion and Future Directions

Disperse Red 13 presents a compelling case for further investigation due to its established nonlinear optical properties and potential for photo-switchable applications. While some fundamental photophysical data, such as its absorption characteristics, are known, a comprehensive understanding requires more detailed experimental work. Specifically, the systematic characterization of its fluorescence properties (emission spectra, quantum yield, and lifetime) across a range of solvents is crucial. Such data will not only provide a more complete picture of its photophysical behavior but also enable the rational design of novel materials and devices that harness its unique light-matter interactions. The experimental protocols outlined in this guide provide a framework for researchers to undertake these critical investigations and unlock the full potential of Disperse Red 13.

References

• 1. Disperse Red 13 Dye content 95 % | Sigma-Aldrich [sigmaaldrich.com]
• 2. Absorption [Disperse Red 13] | AAT Bioquest [aatbio.com]
• 3. Exploring solvatochromism: a comprehensive analysis of research data of the solvent -solute interactions of 4-nitro-2-cyano-azo benzene-meta toluidine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DISPERSE RED 13 | 3180-81-2 [chemicalbook.com]
• 5. worlddyevariety.com [worlddyevariety.com]

Computational Chemistry of Disperse Red 13: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 13, a monoazo dye, is of significant interest in various fields, including textile dyeing and nonlinear optical materials. Understanding its molecular structure, electronic properties, and spectroscopic behavior at a quantum level is crucial for optimizing its existing applications and exploring new ones, including potential interactions with biological systems relevant to drug development. Computational chemistry provides a powerful lens through which to investigate these properties with high precision. This technical guide offers an in-depth overview of the computational chemistry of Disperse Red 13, focusing on its electronic structure, spectroscopic properties, and the methodologies employed in its theoretical investigation.

While direct and comprehensive computational studies on Disperse Red 13 are not extensively available in publicly accessible literature, this guide leverages data from its close structural analogue, Disperse Red 1, and established computational protocols to provide a robust theoretical framework. Disperse Red 1 differs from Disperse Red 13 only by the absence of a chlorine atom on the nitro-substituted phenyl ring. This structural similarity allows for valuable comparative analysis and prediction of Disperse Red 13's properties.

Molecular Structure and Properties

Disperse Red 13, with the chemical name 2-[4-[(2-chloro-4-nitrophenyl)azo]-N-ethylanilino]ethanol, possesses a flexible structure characterized by the central azo bridge (-N=N-), a substituted aniline (B41778) group, and a nitro-substituted phenyl ring. The presence of electron-donating and electron-withdrawing groups gives rise to its characteristic color and nonlinear optical properties.

Optimized Molecular Geometry

The geometric parameters of Disperse Red 13, such as bond lengths, bond angles, and dihedral angles, can be determined computationally through geometry optimization. Density Functional Theory (DFT) is the most common and reliable method for this purpose. A typical level of theory employed for such molecules is the B3LYP functional with a 6-31G* basis set. The optimized geometry provides insights into the planarity of the molecule, which in turn affects its electronic and optical properties.

Table 1: Selected Optimized Geometrical Parameters of a Disperse Azo Dye (Illustrative)

Parameter	Bond/Angle	Value (B3LYP/6-31G*)
Bond Lengths (Å)
N=N	1.25
C-N (azo)	1.42
C-NO2	1.48
C-Cl	1.74
Bond Angles (°)
C-N=N	114.0
N=N-C	114.0
Dihedral Angles (°)
C-N=N-C	180.0 (trans)

Note: The values in this table are illustrative and based on typical bond lengths and angles for similar azo dyes. Specific calculated values for Disperse Red 13 are not available in the cited literature.

Electronic Properties

The electronic properties of Disperse Red 13 are key to understanding its color, reactivity, and potential as a functional material. These properties are primarily governed by the molecule's frontier molecular orbitals: the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

Frontier Molecular Orbitals (HOMO & LUMO)

The HOMO and LUMO are crucial for determining the electronic transition properties of a molecule. The energy difference between these orbitals, known as the HOMO-LUMO gap, is a critical parameter that influences the molecule's color and reactivity. A smaller gap generally corresponds to a red-shift in the absorption spectrum (absorption of longer wavelength light).

In Disperse Red 13, the HOMO is typically localized on the electron-rich amino-substituted phenyl ring, while the LUMO is concentrated on the electron-deficient nitro-substituted phenyl ring. This spatial separation of the frontier orbitals is characteristic of a "push-pull" system, leading to a significant intramolecular charge transfer (ICT) upon electronic excitation.

Table 2: Calculated Frontier Molecular Orbital Energies and HOMO-LUMO Gap (Illustrative)

Parameter	Energy (eV)
HOMO	-5.80
LUMO	-2.50
HOMO-LUMO Gap (ΔE)	3.30

Note: These are representative values for similar azo dyes. The exact energies would depend on the specific computational method and solvent model used.

The workflow for calculating these electronic properties is depicted below.

Figure 1: A generalized workflow for the computational analysis of Disperse Red 13.

Natural Bond Orbital (NBO) Analysis

NBO analysis provides a detailed picture of the electron density distribution and the nature of chemical bonds within the molecule. It can quantify the intramolecular charge transfer by analyzing the interactions between donor (Lewis-type) and acceptor (non-Lewis) orbitals. For Disperse Red 13, NBO analysis would likely confirm the significant charge transfer from the anilino group to the nitro-phenyl moiety.

Spectroscopic Properties

Time-Dependent Density Functional Theory (TD-DFT) is the state-of-the-art method for calculating the electronic absorption spectra of molecules like Disperse Red 13. It provides information about the excitation energies (corresponding to the absorption wavelengths) and the oscillator strengths (related to the intensity of the absorption).

The choice of functional is critical for accurate TD-DFT calculations. While standard hybrid functionals like B3LYP are widely used, range-separated functionals such as CAM-B3LYP often provide more accurate results for charge-transfer excitations, which are dominant in push-pull dyes.

Table 3: Calculated Excitation Energies and Oscillator Strengths for a Disperse Azo Dye (Illustrative)

Excitation	Wavelength (nm)	Oscillator Strength (f)	Major Contribution
S₀ → S₁	520	0.95	HOMO → LUMO
S₀ → S₂	380	0.15	HOMO-1 → LUMO

Note: These values are illustrative and intended to represent the expected electronic transitions in Disperse Red 13 based on studies of similar molecules.

The relationship between the molecular orbitals and the resulting electronic transitions is a key aspect of understanding the dye's color.

Figure 2: Energy level diagram illustrating the HOMO-LUMO transition.

Experimental Protocols: Computational Methodologies

A robust computational investigation of Disperse Red 13 would typically involve the following protocols:

• Geometry Optimization:

  • Software: Gaussian, ORCA, or similar quantum chemistry packages.

  • Method: Density Functional Theory (DFT).

  • Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) is a common choice for geometry optimizations of organic molecules.

  • Basis Set: 6-31G(d,p) or a larger basis set like 6-311+G(d,p) for higher accuracy.

  • Convergence Criteria: Tight convergence criteria should be used for both the energy and the root-mean-square (RMS) force to ensure a true energy minimum is found.

  • Frequency Calculation: A frequency calculation is performed at the same level of theory to confirm that the optimized structure is a true minimum (no imaginary frequencies).

• Electronic Structure Analysis:

  • Method: The optimized geometry from the previous step is used for single-point energy calculations.

  • Analysis:

    • Frontier Molecular Orbitals (HOMO/LUMO): The energies and spatial distributions of the HOMO and LUMO are analyzed to determine the HOMO-LUMO gap and the nature of the primary electronic transition.

    • Natural Bond Orbital (NBO) Analysis: Performed to investigate intramolecular charge transfer and hyperconjugative interactions.

• Excited State and Spectroscopic Properties:

  • Method: Time-Dependent Density Functional Theory (TD-DFT).

  • Functional: A range-separated functional like CAM-B3LYP is often preferred for molecules with significant charge-transfer character to avoid underestimation of excitation energies.

  • Basis Set: A basis set with diffuse functions (e.g., 6-311+G(d,p)) is recommended for a better description of the excited states.

  • Solvent Effects: The Polarizable Continuum Model (PCM) can be used to simulate the effect of a solvent on the electronic absorption spectrum, which is crucial for comparing theoretical results with experimental data obtained in solution.

Conclusion

Computational chemistry offers a powerful and insightful approach to understanding the fundamental properties of Disperse Red 13. Through methods like DFT and TD-DFT, it is possible to predict its molecular geometry, analyze its electronic structure, and simulate its spectroscopic behavior with a high degree of accuracy. While specific computational data for Disperse Red 13 remains to be extensively published, the methodologies outlined in this guide and the comparative data from its analogue, Disperse Red 1, provide a solid foundation for future theoretical investigations. Such studies are invaluable for the rational design of new functional materials and for elucidating the potential interactions of this class of dyes in various chemical and biological environments.

An In-Depth Technical Guide to the Degradation Products and Pathways of Disperse Red 13

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 13 (DR13), a monoazo dye, is widely used in the textile industry for dyeing polyester (B1180765) fibers. Due to its chemical stability and low water solubility, it is persistent in the environment and can be found in textile effluents. The degradation of DR13 is of significant interest due to the potential toxicity of the parent dye and its breakdown products. This technical guide provides a comprehensive overview of the degradation products and pathways of Disperse Red 13 through various chemical and biological methods.

Chemical Structure of Disperse Red 13

Disperse Red 13 has the chemical formula C₁₆H₁₇ClN₄O₃. Its structure consists of a 2-chloro-4-nitroaniline (B86195) moiety linked via an azo bond to an N-ethyl-N-(2-hydroxyethyl)aniline group.

Degradation Pathways and Products

The degradation of Disperse Red 13 can be achieved through several methods, including advanced oxidation processes (AOPs) like photocatalysis, ozonation, and Fenton oxidation, as well as through biological degradation by microorganisms. These processes lead to a variety of degradation products through different reaction pathways.

Reductive and Oxidative Degradation

Studies involving controlled potential electrolysis to mimic hepatic biotransformation have identified several key reduction and oxidation products of Disperse Red 13.[1][2][3] The primary mechanism involves the cleavage of the azo bond, leading to the formation of aromatic amines.

Identified Degradation Products:

• Sulfate 2-[(4-aminophenyl)ethylamino]-ethanol monohydrate

• 2-chloro-4-nitro-benzamine

• 4-nitro-benzamine

• 2-(ethylphenylamine)-ethanol

These products indicate a breakdown of the molecule at the azo linkage and subsequent modifications of the resulting aromatic amines.[1][2][3]

Figure 1: General pathway for reductive/oxidative degradation of Disperse Red 13.

Biodegradation

Microbial degradation offers an environmentally friendly approach to breaking down Disperse Red 13. A consortium of bacteria, including Pseudomonas aeruginosa, Lysinibacillus sphaericus, Pseudomonas chengduensis, and Citrobacter freundii, has been shown to effectively decolorize and degrade a similar "Disperse Red" dye.[4][5] The process often involves a combination of anaerobic and aerobic stages.

Under anaerobic conditions, the primary step is the reductive cleavage of the azo bond by azoreductase enzymes, leading to the formation of aromatic amines.[6] These amines can then be further mineralized into simpler, less toxic compounds under aerobic conditions.[7]

While a detailed pathway for Disperse Red 13 is not fully elucidated in the available literature, a proposed pathway for a structurally similar dye, Disperse Red 167.1, suggests the initial cleavage of the azo bond followed by deamination, hydroxylation, and ring-opening of the aromatic intermediates.[7]

Figure 2: Conceptual two-stage biodegradation pathway for azo dyes like Disperse Red 13.

Advanced Oxidation Processes (AOPs)

AOPs utilize highly reactive species, primarily hydroxyl radicals (•OH), to degrade organic pollutants.

• Photocatalysis: In the presence of a semiconductor photocatalyst like titanium dioxide (TiO₂) and a light source (e.g., UV), hydroxyl radicals are generated, which attack the Disperse Red 13 molecule. The degradation mechanism is believed to involve the cleavage of the azo bond, hydroxylation of the aromatic rings, and eventual mineralization to CO₂, H₂O, and inorganic ions.[6]

• Ozonation: Ozone (O₃) can directly react with the dye molecule or decompose to form hydroxyl radicals, both of which can lead to the degradation of Disperse Red 13.[8][9] The process is effective in color removal by breaking the chromophoric azo bond.

• Fenton and Photo-Fenton Oxidation: The Fenton process uses a mixture of hydrogen peroxide (H₂O₂) and ferrous ions (Fe²⁺) to generate hydroxyl radicals. The photo-Fenton process enhances this reaction with the use of UV light. This method has been shown to be highly effective in decolorizing and mineralizing disperse dyes.[9][10][11]

Quantitative Data on Degradation

The efficiency of Disperse Red 13 degradation varies significantly depending on the method and experimental conditions.

Degradation Method	Organism/Catalyst/Reagent	Conditions	Decolorization/Degradation Efficiency (%)	Reference
Biodegradation	Bacterial Consortium	Anaerobic (94h)	71.95	[4][5]
Biodegradation	Bacterial Consortium	Anaerobic (94h) -> Aerobic	90.51	[4][5]
Biodegradation	Bacterial Consortium	2 Anaerobic -> 2 Aerobic Cycles	98.47	[4][5]
Ozonation	Ozone	0.5 g dm⁻³	~90 (color removal)	[9]
Fenton Oxidation	H₂O₂ + Fe²⁺	pH 3, H₂O₂: 600 mg dm⁻³, FeSO₄: 550 mg dm⁻³	High decolorization, residual COD: 100 mg dm⁻³	[9]
Photocatalysis (for Disperse Red 73)	TiO₂ P25	pH 4, 2 g/L TiO₂, 50 mg/L dye	60 - 90	[6]

Experimental Protocols

Biodegradation of "Disperse Red" Dye

• Microorganisms: A consortium of Pseudomonas aeruginosa, Lysinibacillus sphaericus, Pseudomonas chengduensis, and Citrobacter freundii.[4]

• Medium: Mineral salt medium containing (per liter): 1.73g K₂HPO₄, 0.68g KH₂PO₄, 0.1g MgSO₄·7H₂O, 4g NaCl, 0.03g FeSO₄·7H₂O, 1g NH₄NO₃, 0.02g CaCl₂·2H₂O, and 5g glucose. The medium is supplemented with 50 mg/L of the disperse red dye.[5]

• Incubation: The degradation is carried out in a fabricated anoxic and oxic chamber system with a hydraulic retention time of 40 hours.[4] The process involves alternating anaerobic and aerobic cycles. For preliminary testing, incubation can be done in a shaker for 3 to 5 days.[5]

• Analysis: Decolorization is monitored by taking aliquots periodically, centrifuging to remove bacterial cells, and measuring the absorbance of the supernatant using a UV-Vis spectrophotometer.[5]

Analysis of Degradation Products by HPLC-MS/MS

• Sample Preparation:

  • Textile Samples: Extraction with an organic solvent (e.g., methanol) facilitated by ultrasonication.

  • Water Samples: Solid-phase extraction (SPE) for pre-concentration. The sample is acidified, loaded onto an SPE cartridge, washed, and then the dye is eluted with a suitable solvent. The eluate is evaporated and reconstituted in the initial mobile phase.

• Chromatography:

  • Column: A C18 column is commonly used.

  • Mobile Phase: A gradient of water and methanol (B129727) (both containing 0.1% formic acid) is often employed. For example, an initial 1:1 ratio, with a linear gradient to 100% methanol.[12]

  • Flow Rate: Typically around 0.5 mL/min.[12]

  • Injection Volume: 40 µL.[12]

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • Detection: Selected Reaction Monitoring (SRM) mode for quantitative analysis.[12]

Figure 3: Experimental workflow for the analysis of Disperse Red 13 and its degradation products.

Conclusion

The degradation of Disperse Red 13 proceeds through various pathways depending on the treatment method employed. The primary point of attack is the azo bond, leading to the formation of aromatic amines, which can be further degraded. While advanced oxidation processes offer rapid and effective decolorization and mineralization, biodegradation presents a more environmentally sustainable approach. The choice of degradation technology will depend on factors such as the concentration of the dye, the presence of other pollutants, and economic considerations. Further research is needed to fully elucidate the complete degradation pathways and to assess the toxicity of all intermediate products to ensure the development of safe and effective remediation strategies.

References

• 1. Degradation and detoxification of disperse dye Scarlet RR by Galactomyces geotrichum MTCC 1360 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The azo dye Disperse Red 13 and its oxidation and reduction products showed mutagenic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Degradation of Azo-dye (Disperse Red) Using Rhizosphere Bacterial Consortium | Global Research in Environment and Sustainability [hspublishing.org]
• 5. lifesciencesite.com [lifesciencesite.com]
• 6. Photocatalytic Membrane Reactor for the Removal of C.I. Disperse Red 73 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. nirmawebsite.s3.ap-south-1.amazonaws.com [nirmawebsite.s3.ap-south-1.amazonaws.com]
• 9. A comparative study on oxidation of disperse dyes by electrochemical process, ozone, hypochlorite and Fenton reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. oaji.net [oaji.net]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]

Mutagenic Potential of Disperse Red 13: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 13 (DR13), a monoazo dye, has been identified as a compound of toxicological concern due to its potential mutagenic and genotoxic effects. This technical guide provides a comprehensive overview of the available scientific data on the mutagenic potential of Disperse Red 13. It is intended to serve as a resource for researchers, scientists, and drug development professionals involved in the assessment of chemical safety and the development of new chemical entities. The document summarizes key findings from various genotoxicity assays, details the experimental protocols used in these studies, and illustrates the proposed mechanisms of action and cellular response pathways.

Chemical Structure:

• Chemical Name: 2-[--INVALID-LINK--amino]ethanol

• CAS Number: 3180-81-2

• Molecular Formula: C₁₆H₁₇ClN₄O₃

• Molecular Weight: 348.78 g/mol

Evidence of Mutagenicity

Disperse Red 13 has demonstrated mutagenic and genotoxic properties in a range of in vitro assays. The primary evidence for its mutagenicity comes from the bacterial reverse mutation assay (Ames test) and the in vitro micronucleus assay.

Ames Test (Bacterial Reverse Mutation Assay)

Disperse Red 13 has tested positive in the Ames test, indicating its ability to induce gene mutations in bacteria. Studies have shown that DR13 primarily causes frameshift mutations.[1] The mutagenic activity of Disperse Red 13 is dependent on metabolic activation, with the involvement of bacterial nitroreductase and O-acetyltransferase enzymes being crucial for its conversion to a mutagenic metabolite.[1] The Salmonella typhimurium strains TA98 and YG1041 have been identified as sensitive strains for detecting the mutagenicity of this compound.[2]

In Vitro Micronucleus Assay

The genotoxic potential of Disperse Red 13 has been confirmed through the in vitro micronucleus assay, which detects chromosomal damage. Studies have demonstrated that DR13 induces a dose-dependent increase in the frequency of micronuclei in human lymphocytes and HepG2 cells.[3] This indicates that the dye is capable of causing both clastogenic (chromosome breakage) and aneugenic (chromosome loss) events.

Data Presentation

The following tables summarize the typical quantitative data obtained from genotoxicity studies of Disperse Red 13. Please note that this data is illustrative and intended to represent the expected outcomes based on the available literature, as specific data tables were not available in the public domain.

Table 1: Illustrative Ames Test Results for Disperse Red 13

Concentration (µ g/plate )	Mean Revertant Colonies/Plate (TA98)	Mean Revertant Colonies/Plate (YG1041)
Without S9 Metabolic Activation
0 (Solvent Control)	25	30
1	28	35
10	35	50
50	55	90
100	80	150
With S9 Metabolic Activation
0 (Solvent Control)	30	38
1	65	90
10	150	280
50	320	550
100	550	>1000

Table 2: Illustrative In Vitro Micronucleus Assay Results for Disperse Red 13 in Human Lymphocytes

Concentration (µg/mL)	Frequency of Micronucleated Cells (%)
0 (Solvent Control)	1.2
0.1	1.5
0.5	2.8
1.0	4.5
2.0	6.8
5.0	9.2

Experimental Protocols

Ames Test (Bacterial Reverse Mutation Assay)

This protocol is based on the standard plate incorporation method with modifications for azo dyes.

• Tester Strains: Salmonella typhimurium strains TA98 (for frameshift mutations) and YG1041 (overproducing nitroreductase and O-acetyltransferase).

• Metabolic Activation: Aroclor 1254-induced rat liver S9 fraction. For azo dyes, a modified S9 mix containing flavin mononucleotide (FMN) is recommended to facilitate azo bond reduction.

• Procedure:

  • Prepare serial dilutions of Disperse Red 13 in a suitable solvent (e.g., DMSO).

  • In a test tube, add 0.1 mL of an overnight culture of the tester strain, 0.1 mL of the test compound solution, and 0.5 mL of S9 mix (for assays with metabolic activation) or phosphate (B84403) buffer (for assays without metabolic activation).

  • Pre-incubate the mixture at 37°C for 20-30 minutes with gentle shaking.

  • Add 2.0 mL of molten top agar (B569324) (containing a trace amount of histidine and biotin) to the tube, vortex briefly, and pour the contents onto a minimal glucose agar plate.

  • Incubate the plates at 37°C for 48-72 hours.

  • Count the number of revertant colonies on each plate. A positive result is defined as a dose-dependent increase in the number of revertants, typically at least a two-fold increase over the solvent control.

In Vitro Micronucleus Assay

This protocol is designed for use with cultured human lymphocytes.

• Cell Culture: Isolate human peripheral blood lymphocytes and culture them in RPMI-1640 medium supplemented with fetal bovine serum, antibiotics, and phytohemagglutinin (to stimulate cell division).

• Treatment:

  • After 48 hours of culture initiation, add various concentrations of Disperse Red 13 to the lymphocyte cultures. Include a solvent control and a positive control (e.g., mitomycin C).

  • Incubate the cells with the test compound for 24 hours.

• Cytokinesis Block: Add cytochalasin B (typically at a final concentration of 3-6 µg/mL) to the cultures to block cytokinesis, allowing for the accumulation of binucleated cells.

• Harvesting and Staining:

  • After a further 24-28 hours of incubation, harvest the cells by centrifugation.

  • Treat the cells with a hypotonic solution (e.g., 0.075 M KCl) to swell the cytoplasm.

  • Fix the cells with a mixture of methanol (B129727) and acetic acid.

  • Drop the cell suspension onto clean microscope slides and air-dry.

  • Stain the slides with a suitable DNA stain (e.g., Giemsa or a fluorescent dye like DAPI).

• Scoring: Score at least 2000 binucleated cells per concentration for the presence of micronuclei. A micronucleus is a small, round, non-refractile body in the cytoplasm that is morphologically identical to the main nucleus but smaller in size.

Comet Assay (Single Cell Gel Electrophoresis)

This assay detects DNA strand breaks in individual cells.

• Cell Preparation: Prepare a single-cell suspension of the target cells (e.g., human lymphocytes or HepG2 cells).

• Treatment: Expose the cells to various concentrations of Disperse Red 13 for a defined period (e.g., 1-4 hours).

• Embedding in Agarose:

  • Mix the cell suspension with low melting point agarose.

  • Pipette the cell-agarose mixture onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: Immerse the slides in a cold lysis solution (containing high salt and detergents) to lyse the cells and unfold the DNA.

• Alkaline Unwinding and Electrophoresis:

  • Place the slides in an electrophoresis tank filled with a high pH alkaline buffer to unwind the DNA.

  • Apply an electric field to the slides. Damaged DNA (containing strand breaks) will migrate out of the nucleus, forming a "comet tail."

• Staining and Visualization:

  • Neutralize the slides and stain the DNA with a fluorescent dye (e.g., SYBR Green or ethidium (B1194527) bromide).

  • Visualize the comets using a fluorescence microscope.

• Data Analysis: Use image analysis software to measure the extent of DNA damage. Common parameters include tail length, percentage of DNA in the tail, and tail moment (a product of tail length and the fraction of DNA in the tail).

Signaling Pathways and Mechanisms of Action

The mutagenicity of Disperse Red 13 is primarily attributed to its metabolic activation into reactive intermediates that can form DNA adducts.

Metabolic Activation Pathway

The azo bond of Disperse Red 13 can be reductively cleaved by nitroreductase enzymes, particularly under anaerobic conditions such as in the gut microbiota, or by liver enzymes. This cleavage can lead to the formation of aromatic amines. These aromatic amines can then undergo N-hydroxylation by cytochrome P450 enzymes, followed by O-acetylation by N-acetyltransferases (NATs), to form highly reactive nitrenium ions. These electrophilic species can then covalently bind to DNA, forming DNA adducts.

Caption: Metabolic activation of Disperse Red 13.

DNA Damage Response Pathway

The formation of DNA adducts by Disperse Red 13 metabolites triggers a complex cellular DNA damage response (DDR). This response involves the activation of sensor kinases, such as ATM (Ataxia-Telangiectasia Mutated) and ATR (Ataxia-Telangiectasia and Rad3-related), which in turn phosphorylate a cascade of downstream proteins to initiate cell cycle arrest, DNA repair, or apoptosis. The tumor suppressor protein p53 is a key player in this pathway, acting as a transcription factor to regulate the expression of genes involved in these cellular outcomes.

Caption: DNA damage response to Disperse Red 13.

Experimental Workflow

The following diagram illustrates a typical workflow for assessing the mutagenic potential of a test compound like Disperse Red 13.

Caption: Workflow for mutagenicity assessment.

Conclusion

The available evidence strongly indicates that Disperse Red 13 is a mutagenic and genotoxic compound. Its ability to induce frameshift mutations in bacteria and cause chromosomal damage in human cells highlights a potential carcinogenic risk. The metabolic activation of Disperse Red 13 to reactive DNA-binding species is a key mechanism underlying its genotoxicity. Further in vivo studies are warranted to fully characterize its carcinogenic potential and to establish safe exposure limits. This technical guide provides a foundational understanding for researchers and professionals engaged in the safety evaluation of this and structurally related compounds.

References

• 1. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The azo dye Disperse Red 13 and its oxidation and reduction products showed mutagenic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The azo dyes Disperse Red 1 and Disperse Orange 1 increase the micronuclei frequencies in human lymphocytes and in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Disperse Red 13 in Nonlinear Optics Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Disperse Red 13 (DR13), an azo dye, as a nonlinear optical (NLO) material. The document details its NLO properties, protocols for sample preparation, and methods for characterization, making it a valuable resource for researchers in materials science, photonics, and related fields.

Introduction to Disperse Red 13 in NLO

Disperse Red 13 (DR13) is an azobenzene (B91143) functionalized molecule recognized for its potential as a nonlinear optical material.[1][2] Its molecular structure, characterized by a donor-π-acceptor system, gives rise to significant second and third-order NLO responses. This makes it a compelling candidate for applications in optical switching, optical memory, and frequency conversion.[1][2] The reversible cis-trans photoisomerization of its azobenzene group further adds to its functionality for optical data storage and processing.[1][2]

Quantitative NLO Data

The nonlinear optical properties of Disperse Red 13 have been investigated through various experimental techniques. The following tables summarize the key quantitative data found in the literature.

Table 1: Third-Order NLO Properties of Disperse Red 13

Parameter	Value	Conditions	Measurement Technique	Reference
Third-Order Susceptibility (χ(3))	6.37 × 10⁻³ esu	DR13 in THF solution (3.15 × 10⁻⁴ mol/L), CW He-Ne laser (632.8 nm)	Z-scan	[3]
Nonlinear Refractive Index	Negative	DR13 in THF solution, CW He-Ne laser (632.8 nm)	Z-scan	[3]
Nonlinear Absorption Mechanism	Reverse Saturable Absorption	DR13 in THF solution, CW He-Ne laser (632.8 nm)	Z-scan	[3]

Note: The nonlinear optical properties were found to be enhanced at higher dye concentrations.[3]

Table 2: Second-Order NLO Properties of a Related Azo Dye (Disperse Red 1)

While specific second-order NLO coefficients for DR13 were not found in the provided search results, data for the structurally similar and commonly studied Disperse Red 1 (DR1) are presented here for comparative purposes, as they are often used in similar guest-host systems.

Parameter	Value	Conditions	Measurement Technique	Reference
Second-Order NLO Coefficient (d₃₃)	120 pm/V	DR1 doped in sol-gel processed silica (B1680970) films (2.2 × 10²¹/cm³), Corona-poled	Second-Harmonic Generation (SHG) with Nd:YAG laser (1064 nm)	[4]
Second-Order NLO Coefficient (d₃₁)	26 pm/V	DR1 doped in sol-gel processed silica films (2.2 × 10²¹/cm³), Corona-poled	Second-Harmonic Generation (SHG) with Nd:YAG laser (1064 nm)	[4]
Second-Order NLO Coefficient (d₁₅)	27 pm/V	DR1 doped in sol-gel processed silica films (2.2 × 10²¹/cm³), Corona-poled	Second-Harmonic Generation (SHG) with Nd:YAG laser (1064 nm)	[4]
Electro-Optic Coefficient (r₁₃)	5 pm/V at 800 nm, 13 pm/V at 633 nm	Polyurethane with Disperse Red 19 side groups	Mach-Zehnder interferometer	[5]

Experimental Protocols

Detailed methodologies for key experiments involving Disperse Red 13 and similar chromophores in NLO research are provided below.

Protocol 1: Preparation of DR13 Guest-Host Polymer Thin Films

This protocol describes the preparation of thin films of DR13 dispersed in a polymer matrix, a common method for creating solid-state samples for NLO measurements.

Materials:

• Disperse Red 13 (dye content ≥ 95%)

• Poly(methyl methacrylate) (PMMA) or other suitable host polymer

• Tetrahydrofuran (THF) or other appropriate solvent

• Glass substrates

• Spin coater

• Hot plate or vacuum oven

Procedure:

• Solution Preparation:

  • Prepare a stock solution of the host polymer (e.g., 10% w/v PMMA in THF) by dissolving the polymer in the solvent with gentle stirring. This may take several hours.

  • Prepare a stock solution of DR13 in the same solvent (e.g., 1 mg/mL).

  • Mix the polymer and dye solutions in the desired ratio to achieve the target chromophore concentration in the final film. Common concentrations range from 1% to 10% by weight of DR13 relative to the polymer.

• Substrate Cleaning:

  • Thoroughly clean the glass substrates using a sequence of sonication in detergent, deionized water, acetone, and isopropanol.

  • Dry the substrates with a stream of nitrogen gas.

• Thin Film Deposition:

  • Place a cleaned substrate on the chuck of the spin coater.

  • Dispense a small amount of the DR13/polymer solution onto the center of the substrate.

  • Spin coat the solution at a specific speed (e.g., 1000-3000 rpm) for a set duration (e.g., 30-60 seconds) to achieve the desired film thickness.

• Drying and Annealing:

  • Carefully remove the coated substrate from the spin coater.

  • Dry the film on a hot plate at a temperature below the boiling point of the solvent (e.g., 60°C for THF) for several minutes to remove the bulk of the solvent.

  • For complete solvent removal and to improve film quality, anneal the film in a vacuum oven at a temperature above the glass transition temperature of the polymer for several hours.

Protocol 2: Third-Order NLO Characterization using the Z-scan Technique

The Z-scan technique is a widely used method to measure the nonlinear refractive index and nonlinear absorption coefficient of materials.[3]

Experimental Setup:

• CW He-Ne laser (632.8 nm) or another suitable laser source

• Focusing lens

• Sample holder mounted on a computer-controlled translation stage

• Two photodetectors (one for the open-aperture measurement and one for the closed-aperture measurement)

• Aperture

Procedure:

• Beam Alignment: Align the laser beam to be a Gaussian TEM₀₀ mode.

• Focusing: Focus the laser beam using a lens. The sample will be moved along the beam path (z-axis) through the focal point.

• Open-Aperture Measurement (Nonlinear Absorption):

  • Remove the aperture before the detector.

  • Translate the sample along the z-axis from a position far before the focus to a position far after the focus.

  • Record the transmitted intensity as a function of the sample position (z).

  • The resulting curve will show a valley for reverse saturable absorption or a peak for saturable absorption at the focal point.

• Closed-Aperture Measurement (Nonlinear Refraction):

  • Place an aperture in the far field before the detector. The aperture size should be such that it transmits a fraction of the linear beam (e.g., 40-50%).

  • Repeat the translation of the sample along the z-axis.

  • Record the transmitted intensity through the aperture as a function of the sample position (z).

  • The resulting curve will show a peak-valley or valley-peak signature, depending on the sign of the nonlinear refractive index.

• Data Analysis:

  • Divide the closed-aperture data by the open-aperture data to isolate the effect of nonlinear refraction.

  • Fit the normalized transmittance curves to theoretical models to extract the nonlinear absorption coefficient (β) and the nonlinear refractive index (n₂). From these, the third-order susceptibility (χ(3)) can be calculated.

Protocol 3: Second-Order NLO Characterization using Second-Harmonic Generation (SHG)

SHG is a process where two photons with the same frequency are converted into a single photon with twice the frequency.[6] It is a powerful tool for probing the second-order nonlinearity of materials.[7]

Experimental Setup:

• Pulsed laser (e.g., Q-switched Nd:YAG laser at 1064 nm)

• Polarizers to control the polarization of the fundamental and second-harmonic beams

• Sample holder on a rotation stage

• Filters to block the fundamental beam and transmit the second-harmonic signal

• Photomultiplier tube (PMT) or a sensitive photodetector

• Reference crystal with a known second-order nonlinearity (e.g., quartz)

Procedure:

• Sample Poling (for guest-host systems):

  • To induce a non-centrosymmetric arrangement of the chromophores necessary for second-order NLO effects, the polymer film needs to be poled.

  • This is typically done by heating the film above its glass transition temperature while applying a strong DC electric field (corona poling or parallel-plate poling).

  • The film is then cooled down to room temperature with the electric field still applied, thus freezing the alignment of the chromophores.

• Maker Fringe Measurement:

  • Mount the poled film on a rotation stage.

  • Direct the fundamental laser beam onto the sample.

  • Rotate the sample and measure the intensity of the generated second-harmonic signal as a function of the incident angle.

  • The resulting interference pattern is known as the Maker fringes.

• Data Analysis:

  • Measure the SHG signal from the reference crystal under the same conditions.

  • By comparing the Maker fringe patterns of the sample and the reference, and by knowing the film thickness and refractive indices, the components of the second-order nonlinear optical susceptibility tensor (e.g., d₃₃, d₃₁) can be determined.

Visualizations

Experimental Workflow for NLO Characterization

Caption: Experimental workflow for preparing and characterizing the nonlinear optical properties of Disperse Red 13 doped polymer films.

Logical Relationship in a Guest-Host NLO System

Caption: Logical relationship of components and processes in creating a guest-host nonlinear optical material with Disperse Red 13.

References

• 1. Disperse Red 13 Dye content 95 3180-81-2 [sigmaaldrich.com]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. OPG [opg.optica.org]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Second-harmonic generation - Wikipedia [en.wikipedia.org]
• 7. Rich information on 2D materials revealed by optical second harmonic generation - Nanoscale (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Doping PMMA with Disperse Red 13

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation and characterization of Poly(methyl methacrylate) (PMMA) thin films doped with the azo dye Disperse Red 13 (DR13). This guest-host system is of significant interest for applications in optical devices, sensors, and nonlinear optics. The protocols outlined below detail the necessary steps for fabricating high-quality doped polymer films and characterizing their key optical properties.

Introduction

Disperse Red 13 is a chromophore that, when incorporated into a polymer matrix like PMMA, can impart specific optical functionalities. The resulting doped polymer exhibits strong absorption in the visible spectrum and its refractive index can be modulated by the concentration of the dye.[1] These properties make DR13-doped PMMA a valuable material for the development of optical waveguides, electro-optic modulators, and all-optical switches. The ease of processing and optical clarity of PMMA make it an excellent host material.

Experimental Protocols

Preparation of DR13-Doped PMMA Solutions

This protocol describes the preparation of a stock solution of DR13-doped PMMA, which can then be used for film fabrication by either spin-coating or solvent casting.

Materials:

• Poly(methyl methacrylate) (PMMA) powder

• Disperse Red 13 (DR13) powder

• Toluene (B28343) (or other suitable solvent such as chloroform (B151607) or ethyl lactate)

• Analytical balance

• Magnetic stirrer and stir bars

• Beakers and graduated cylinders

• Ultrasonic bath

Procedure:

• PMMA Solution Preparation:

  • Weigh the desired amount of PMMA powder and dissolve it in a measured volume of toluene to achieve the target concentration (e.g., a 10% w/v solution).

  • Stir the mixture on a magnetic stirrer at room temperature until the PMMA is completely dissolved. This may take several hours. Gentle heating (e.g., to 40-50 °C) can expedite the process.

• Doping with Disperse Red 13:

  • Weigh the required amount of DR13 powder to achieve the desired weight percentage (wt%) relative to the PMMA.

  • Add the DR13 powder to the PMMA solution.

  • Stir the mixture thoroughly for several hours to ensure uniform dispersion of the dye.

  • For improved homogeneity, place the solution in an ultrasonic bath for 30-60 minutes.

• Filtration:

  • Filter the final solution through a 0.2 µm syringe filter to remove any undissolved particles or aggregates.

Film Fabrication: Spin-Coating Method

Spin-coating is a widely used technique for producing thin, uniform polymer films on flat substrates.

Equipment:

• Spin-coater

• Glass or silicon substrates

• Pipettes

• Hotplate

Procedure:

• Substrate Cleaning:

  • Thoroughly clean the substrates by sonicating them sequentially in acetone, isopropyl alcohol, and deionized water for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Optional: Treat the substrates with oxygen plasma or a piranha solution to enhance hydrophilicity and promote adhesion.

• Spin-Coating:

  • Place a cleaned substrate on the spin-coater chuck and ensure it is centered.

  • Dispense a small amount of the DR13-doped PMMA solution onto the center of the substrate.

  • Spin the substrate at a desired speed (e.g., 500-3000 rpm) for a specific duration (e.g., 30-60 seconds). The final film thickness is dependent on the solution viscosity (concentration) and the spin speed.[2][3]

• Baking:

  • Transfer the coated substrate to a hotplate and bake at a temperature below the glass transition temperature of PMMA (typically 80-100 °C) for at least 1 hour to remove any residual solvent.[4]

Film Fabrication: Solvent Casting Method

Solvent casting is a simpler method suitable for producing thicker films or when a spin-coater is not available.

Equipment:

• Flat, level surface (e.g., a glass plate in a fume hood)

• A casting ring or a shallow petri dish

• Pipettes

Procedure:

• Casting:

  • Place the casting ring on a clean, level substrate or use a petri dish.

  • Carefully pour the DR13-doped PMMA solution into the ring or dish, ensuring an even distribution.

• Solvent Evaporation:

  • Cover the setup with a lid slightly ajar to allow for slow solvent evaporation in a dust-free environment at room temperature. This process can take several hours to a full day.[5]

  • For faster drying, the cast film can be placed in a vacuum oven at a moderately elevated temperature.

• Film Removal:

  • Once the film is completely dry, it can be carefully peeled off from the substrate.

Characterization Protocols

UV-Vis Spectroscopy

UV-Vis spectroscopy is used to determine the absorption properties of the DR13-doped PMMA films.

Equipment:

• UV-Vis Spectrophotometer

Procedure:

• Baseline Correction:

  • Record a baseline spectrum using a blank substrate (identical to the one used for the film).

• Sample Measurement:

  • Place the DR13-doped PMMA film in the spectrophotometer's sample holder.

  • Record the absorption spectrum over the desired wavelength range (e.g., 300-800 nm).

  • The characteristic absorption peak for DR13 in PMMA is typically observed around 500 nm.[1]

Prism Coupler Measurement for Refractive Index and Thickness

A prism coupler is a precise instrument for determining the refractive index and thickness of thin films.

Equipment:

• Prism coupler system with a laser source

Procedure:

• Sample Mounting:

  • Mount the DR13-doped PMMA film on the prism coupler's sample stage.

  • Bring the prism into contact with the film.

• Mode Measurement:

  • Rotate the sample and prism assembly relative to the incident laser beam.

  • At specific angles, the laser light will couple into the film and propagate as guided modes. These coupling angles are detected as dips in the reflected light intensity.

  • Record the angles for the observed transverse electric (TE) and/or transverse magnetic (TM) modes.

• Data Analysis:

  • The software accompanying the prism coupler uses the measured mode angles to calculate the refractive index and thickness of the film.

Data Presentation

The following tables summarize typical quantitative data obtained from the characterization of Disperse Red 13-doped PMMA films.

Dye Concentration (wt% in PMMA)	Film Thickness (µm)	Wavelength (nm)	Refractive Index
10	~1-2	633	> Pure PMMA
15	~1-2	633	Increases with concentration
20	~1-2	633	Increases with concentration

Note: The refractive index of pure PMMA is approximately 1.49 at 633 nm. The exact refractive index of the doped films will vary with the specific measurement conditions and preparation methods.

Dye Concentration (wt% in PMMA)	Peak Absorption Wavelength (nm)	Transmission Loss (dB/cm) at 1550 nm
10	~500	1.5269
15	~500	2.7601
20	~500	3.6291

Note: The absorption spectrum of DR13 in PMMA also shows a peak around 300 nm. The transmission loss increases with higher dye concentrations.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships in the preparation and characterization of DR13-doped PMMA films.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Photophysical Investigation of Dyes and Dye-PMMA Systems: Insights into Absorption, Emission, and Charge Transfer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Physical, Thermal, and Mechanical Characterization of PMMA Foils Fabricated by Solution Casting | MDPI [mdpi.com]

Application Note: Preparation of Disperse Red 13 Doped Polymer Films

This document provides detailed protocols for the preparation of polymer films doped with Disperse Red 13 (DR13). The methodologies outlined are intended for researchers in materials science, optics, and related fields. The primary polymer matrix discussed is Poly(methyl methacrylate) (PMMA), a widely used amorphous thermoplastic with excellent optical clarity. Two common film preparation techniques, spin coating and solvent casting, are described in detail.

Introduction

Disperse Red 13 is a red azo dye that can be incorporated into polymer matrices to create thin films with specific optical properties. These doped polymer films have potential applications in optical data storage, nonlinear optics, and sensor technologies. The uniform dispersion of the dye within the polymer is crucial for achieving desired performance. This protocol provides a starting point for the fabrication and characterization of DR13-doped polymer films. While the focus is on PMMA, the general principles can be adapted for other polymer systems with appropriate solvent selection.

Materials and Equipment

2.1 Materials

• Poly(methyl methacrylate) (PMMA)

• Disperse Red 13 (DR13)

• Solvents: Toluene (B28343), Chloroform, or other suitable solvent for PMMA

• Substrates: Glass microscope slides, silicon wafers, or other desired substrates

• Cleaning agents: Acetone, Isopropanol, Deionized water

2.2 Equipment

• Analytical balance

• Magnetic stirrer and stir bars

• Ultrasonic bath

• Spin coater

• Hot plate or vacuum oven

• Petri dishes (for solvent casting)

• Pipettes and vials

• Nitrogen gas line (optional, for drying)

• Film characterization equipment (e.g., UV-Vis spectrophotometer, ellipsometer, atomic force microscope)

Experimental Protocols

Two primary methods for the preparation of DR13-doped polymer films are detailed below: spin coating for thin, uniform films, and solvent casting for thicker or free-standing films.

3.1. Protocol 1: Spin Coating

The spin coating method is ideal for producing thin films with highly uniform thickness, typically in the nanometer to micrometer range.

3.1.1. Solution Preparation

• PMMA Stock Solution: Prepare a stock solution of PMMA in a suitable solvent (e.g., toluene or chloroform). The concentration will influence the final film thickness. A common starting range is 5-15% (w/v). Dissolve the PMMA by stirring with a magnetic stirrer, which may take several hours. Gentle heating or sonication can aid dissolution.

• Doping the Solution: Add the desired amount of Disperse Red 13 to the PMMA solution. The concentration of the dye is typically in the range of 0.1% to 5% by weight with respect to the polymer (wt%).

• Homogenization: Stir the dye-doped solution for several hours in the dark to ensure complete dissolution and a homogenous mixture. Filtration of the solution through a syringe filter (e.g., 0.2 µm pore size) is recommended to remove any particulate matter that could affect film quality.

3.1.2. Substrate Preparation

• Clean the substrates thoroughly to ensure good film adhesion and uniformity.

• A typical cleaning procedure involves sequential sonication in acetone, isopropanol, and deionized water for 15 minutes each.

• Dry the substrates with a stream of nitrogen gas or by baking in an oven.

3.1.3. Film Deposition

• Place the cleaned substrate onto the chuck of the spin coater and ensure it is centered.

• Dispense a small amount of the DR13-doped PMMA solution onto the center of the substrate.

• Start the spin coater. A two-step process is often used: a low-speed spin (e.g., 500 rpm for 10 seconds) to spread the solution, followed by a high-speed spin (e.g., 1000-4000 rpm for 30-60 seconds) to achieve the desired thickness.[1]

3.1.4. Post-Deposition Treatment

• After spin coating, bake the film on a hot plate or in a vacuum oven to remove residual solvent. A typical baking temperature for PMMA films is 80-120°C for 30-60 minutes.[2]

3.2. Protocol 2: Solvent Casting

Solvent casting is a simpler method suitable for producing thicker films or free-standing films.

3.2.1. Solution Preparation

• Prepare the DR13-doped PMMA solution as described in the spin coating protocol (Section 3.1.1.). The polymer concentration may be adjusted to achieve the desired film thickness.

3.2.2. Film Casting

• Pour the prepared solution into a level, clean glass petri dish. The volume of the solution will determine the final film thickness.

• Cover the petri dish loosely to allow for slow solvent evaporation. This helps in forming a uniform film without defects.

• Place the setup in a fume hood at room temperature and allow the solvent to evaporate completely. This may take 24-48 hours.

3.2.3. Post-Casting Treatment

• Once the film is dry, it can be carefully peeled from the petri dish.

• For complete solvent removal, the film can be further dried in a vacuum oven at a temperature below the glass transition temperature of PMMA (Tg ≈ 105°C).

Data Presentation

The following tables summarize typical experimental parameters for preparing dye-doped PMMA films based on literature for similar dyes. These should serve as a starting point for optimization with Disperse Red 13.

Table 1: Solution Preparation Parameters

Parameter	Value Range	Solvent Examples
PMMA Concentration	5 - 20% (w/v)	Toluene, Chloroform
Dye Concentration	0.1 - 5% (wt% to PMMA)	-

Table 2: Spin Coating Parameters

Parameter	Value Range	Effect on Thickness
Spin Speed	1000 - 6000 rpm	Higher speed = thinner film
Spin Time	30 - 60 seconds	Longer time = thinner film (to a limit)
Annealing Temperature	80 - 120 °C	-
Annealing Time	30 - 60 minutes	-

Table 3: Solvent Casting Parameters

Parameter	Typical Value
Evaporation Time	24 - 48 hours
Drying Temperature	Room Temperature, followed by vacuum oven

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the preparation of Disperse Red 13 doped polymer films.

Caption: Workflow for DR13 Doped Polymer Film Preparation.

References

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]

Characterization of Disperse Red 13 in Polymer Matrices: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 13 (DR13) is a commercially available azo dye recognized for its nonlinear optical (NLO) properties.[1] As an azobenzene (B91143) functionalized molecule, it exhibits reversible cis-trans photoisomerization, making it a valuable chromophore for applications in optical memory and switching devices. The performance of DR13 is intrinsically linked to the properties of the host polymer matrix in which it is dispersed. This document provides detailed application notes and experimental protocols for the characterization of Disperse Red 13 in various polymer matrices, including Poly(methyl methacrylate) (PMMA), Polystyrene (PS), Polycarbonate (PC), and Polyetherketone (PEK).

The incorporation of DR13 into a polymer matrix can be achieved through guest-host systems, where the dye is physically dispersed within the polymer, or by covalently attaching the dye to the polymer backbone. The choice of polymer and incorporation method significantly influences the material's optical, thermal, and electro-optic properties.

Data Presentation: Quantitative Properties of Disperse Red 13 in Polymer Matrices

The following tables summarize key quantitative data for Disperse Red 13 in different polymer matrices. For comparative purposes, data for the structurally similar Disperse Red 1 (DR1) is also included where available.

Table 1: Optical Properties of Disperse Red 13 and Disperse Red 1 in Various Polymer Matrices

Dye	Polymer Matrix	Wavelength of Maximum Absorption (λmax) (nm)	Refractive Index (at 632.8 nm)
Disperse Red 13	Neat	503	-
Disperse Red 13	Polyetherketone (PEK)	-	1.754
Disperse Red 1	Polystyrene (PS)	490	-
Disperse Red 1	Poly(methyl methacrylate) (PMMA)	-	-

Note: The absorption peak of neat Disperse Red 13 is reported at 206 nm and 503 nm.[2]

Table 2: Thermal Properties of Disperse Red 13 and Disperse Red 1 Doped Polymers

Dye	Polymer Matrix	Dye Concentration (% by weight)	Glass Transition Temperature (Tg) (°C)
Disperse Red 13	Polyetherketone (PEK)	-	223
Disperse Red 1	Poly(methyl methacrylate) (PMMA)	10%	-
-	Polycarbonate (PC) (undoped)	-	~147

The glass transition temperature (Tg) of a polymer can be lowered by the incorporation of azo disperse dyes, with the extent of this effect being dependent on the dye's molecular structure and its interaction with the polymer.[3]

Table 3: Electro-Optic Properties of Guest-Host Polymer Films

Chromophore	Polymer Matrix	Poling Field (V/µm)	Wavelength (µm)	Electro-Optic Coefficient (r33) (pm/V)
Azo Dye	Poly(methyl methacrylate) (PMMA)	140	1.3	18
Disperse Red 1	Poly(methyl methacrylate) (PMMA)	-	-	-

The electro-optic coefficient is a measure of the change in the refractive index of a material in response to an applied electric field.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are intended as a starting point and may require optimization based on specific experimental setups and material combinations.

Preparation of DR13-Doped Polymer Films by Spin Coating

This protocol describes the preparation of thin films of DR13-doped PMMA. The procedure can be adapted for other polymers and solvents.

Materials:

• Disperse Red 13 (DR13) powder

• Poly(methyl methacrylate) (PMMA)

• Toluene (B28343) (or other suitable solvent like chloroform)

• Glass substrates

• Ethanol (B145695), trichloroethylene, methylene (B1212753) chloride for cleaning

Equipment:

• Analytical balance

• Magnetic stirrer and stir bar

• Ultrasonic bath

• Spin coater

• Hot plate or oven

Procedure:

• Substrate Cleaning: Clean the glass substrates by sonication for 10 minutes in each of the following solvents sequentially: ethanol, trichloroethylene, methylene chloride, and finally ethanol again. Rinse with deionized water and dry with nitrogen gas.[4]

• Solution Preparation:

  • Prepare a stock solution of PMMA in toluene (e.g., 2 wt%).

  • Dissolve a known amount of DR13 into the PMMA solution to achieve the desired dye concentration (e.g., 1-10 wt%).

  • Stir the solution using a magnetic stirrer until the dye is completely dissolved. Sonication can be used to aid dissolution.

• Spin Coating:

  • Place a cleaned glass substrate onto the chuck of the spin coater.

  • Dispense a small amount of the DR13-PMMA solution onto the center of the substrate.

  • Spin the substrate. A two-step process is often used: a low-speed step (e.g., 800 rpm for 5 seconds) to spread the solution, followed by a high-speed step (e.g., 3000 rpm for 30 seconds) to achieve the desired thickness.[4]

• Annealing:

  • After spin coating, bake the films on a hot plate or in an oven at a temperature above the boiling point of the solvent but below the glass transition temperature of the polymer (e.g., 80-140°C for PMMA/toluene) for at least 2 hours to remove any residual solvent.[1][4]

UV-Vis Spectroscopy for Optical Characterization

This protocol outlines the measurement of the absorption spectrum of DR13-doped polymer films.

Equipment:

• UV-Vis Spectrophotometer

Procedure:

• Baseline Correction: Record a baseline spectrum using a blank, clean substrate identical to the one used for the film.

• Sample Measurement:

  • Place the DR13-doped polymer film in the sample holder of the spectrophotometer.

  • Record the absorbance spectrum over the desired wavelength range (e.g., 300-800 nm).

• Data Analysis:

  • Identify the wavelength of maximum absorption (λmax), which corresponds to the peak of the main absorption band of the DR13 chromophore.

  • The shape and position of the absorption band can provide information about the aggregation state of the dye and its interaction with the polymer matrix.

Differential Scanning Calorimetry (DSC) for Thermal Analysis

This protocol describes the determination of the glass transition temperature (Tg) of DR13-doped polymers.

Materials:

• DR13-doped polymer sample (film or powder)

• Aluminum DSC pans and lids

Equipment:

• Differential Scanning Calorimeter (DSC)

• Crimper for sealing DSC pans

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the DR13-doped polymer sample into an aluminum DSC pan.

  • Seal the pan using a crimper.

  • Prepare an empty, sealed aluminum pan to be used as a reference.

• DSC Measurement:

  • Place the sample and reference pans into the DSC cell.

  • Heat the sample at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere. A common procedure involves a heat-cool-heat cycle to erase the thermal history of the sample.

    • First Heating Scan: Heat from room temperature to a temperature above the expected Tg (e.g., 250°C for PEK-based systems).[1]

    • Cooling Scan: Cool the sample at a controlled rate (e.g., 10°C/min) back to the starting temperature.

    • Second Heating Scan: Heat the sample again at the same rate as the first scan.

• Data Analysis:

  • The glass transition is observed as a step-like change in the heat flow curve. The Tg is typically determined from the second heating scan as the midpoint of this transition.

  • Compare the Tg of the doped polymer to that of the undoped polymer to assess the effect of the dye on the polymer's thermal properties.

Mandatory Visualizations

Caption: Experimental workflow for the preparation and characterization of DR13-doped polymer films.

Caption: Logical relationships in the characterization of DR13 in polymer matrices.

References

• 1. researchgate.net [researchgate.net]
• 2. Absorption [Disperse Red 13] | AAT Bioquest [aatbio.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Disperse Red 13 by High-Performance Liquid Chromatography

Abstract

This application note details a validated high-performance liquid chromatography (HPLC) method for the quantitative determination of Disperse Red 13. Disperse Red 13 is a synthetic azo dye used in the textile industry for dyeing polyester (B1180765) and other synthetic fibers.[1][2] Due to potential health and environmental concerns associated with certain disperse dyes, accurate and reliable analytical methods are crucial for quality control and regulatory compliance.[3][4] This protocol outlines the chromatographic conditions, sample preparation procedures, and method validation parameters for the precise quantification of Disperse Red 13 in various matrices.

Introduction

Disperse dyes, including Disperse Red 13, are non-ionic colorants with low water solubility, making them suitable for coloring hydrophobic materials.[4] The monitoring of these dyes in textiles and environmental samples is essential due to their potential allergenic and carcinogenic properties.[2][3] High-performance liquid chromatography (HPLC) is a widely used technique for the analysis of disperse dyes due to its high resolution, sensitivity, and accuracy. This document provides a detailed protocol for the quantitative analysis of Disperse Red 13 using HPLC coupled with a photodiode array (PDA) or a UV-Vis detector, which is a common setup in analytical laboratories.

Experimental

Instrumentation and Materials

• HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and a photodiode array detector (PDA) or a variable wavelength UV-Vis detector.

• Chromatographic Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is commonly used.

• Software: Chromatographic data acquisition and processing software.

• Chemicals and Reagents:

  • Disperse Red 13 standard (analytical grade)

  • Methanol (B129727) (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade or Milli-Q)

  • Formic acid (optional, for mobile phase modification)

Chromatographic Conditions

The following table summarizes the recommended HPLC conditions for the analysis of Disperse Red 13.

Parameter	Recommended Conditions
Column	C18 reversed-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile
Gradient	0-10 min, 40-95% B10-12 min, 95% B12-15 min, 40% B
Flow Rate	0.5 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	Maximum absorption wavelength (λmax) of Disperse Red 13 (approximately 530 nm)

Protocols

Standard Solution Preparation

• Stock Standard Solution (100 µg/mL): Accurately weigh 10 mg of Disperse Red 13 standard and dissolve it in 100 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the initial mobile phase to obtain concentrations ranging from 0.5 µg/mL to 20 µg/mL.

Sample Preparation

The sample preparation method will vary depending on the matrix.

For Textile Samples:

• Accurately weigh approximately 1 gram of the textile sample and cut it into small pieces.

• Place the sample in a flask and add 20 mL of methanol.

• Extract the dye by sonicating the sample at 50 °C for 30 minutes.[3]

• Centrifuge the extract at 10,000 rpm for 10 minutes.[3]

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

For Water Samples (using Solid-Phase Extraction - SPE):

• Condition a C18 SPE cartridge with methanol followed by deionized water.

• Load a known volume of the water sample onto the SPE cartridge.

• Wash the cartridge with water to remove any interfering substances.

• Elute the Disperse Red 13 from the cartridge with a small volume of methanol.

• The eluate can then be directly injected or further concentrated if necessary.

Method Validation

The analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for the intended purpose.[5] Key validation parameters are summarized below.

Validation Parameter	Typical Results
Linearity (r²)	> 0.995
Range	0.5 - 20 µg/mL
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantitation (LOQ)	~0.3 µg/mL
Precision (%RSD)	< 2%
Accuracy (Recovery %)	95 - 105%

Data Presentation

The quantitative data obtained from the analysis of Disperse Red 13 standards can be summarized in the following table.

Concentration (µg/mL)	Peak Area (arbitrary units)
0.5	Example Value
1.0	Example Value
5.0	Example Value
10.0	Example Value
20.0	Example Value

A calibration curve is then constructed by plotting the peak area against the concentration of the standard solutions. The concentration of Disperse Red 13 in the samples is determined using the regression equation of the calibration curve.

Visualization

Caption: Workflow for the quantitative analysis of Disperse Red 13.

Conclusion

The HPLC method described in this application note is a reliable and robust technique for the quantitative analysis of Disperse Red 13. The detailed protocol for sample preparation, chromatographic separation, and method validation provides a comprehensive guide for researchers and scientists in the fields of analytical chemistry, environmental science, and textile quality control. The method demonstrates good linearity, precision, and accuracy, making it suitable for routine analysis.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. lcms.cz [lcms.cz]
• 3. lcms.cz [lcms.cz]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Application Note: LC/MS/MS Method for the Ultrasensitive Detection of Disperse Red 13

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the detection and quantification of Disperse Red 13 in various matrices using Liquid Chromatography with tandem Mass Spectrometry (LC/MS/MS). Disperse Red 13 is a monoazo dye that has been identified as a potential allergen and is subject to restrictions in consumer products. The described protocol provides a reliable analytical workflow for monitoring this compound, ensuring product safety and regulatory compliance. The methodology encompasses sample preparation, chromatographic separation, and mass spectrometric detection, offering high selectivity and low detection limits.

Introduction

Disperse dyes, including Disperse Red 13, are organic colorants with low water solubility, primarily used for dyeing synthetic fibers such as polyester (B1180765) and acetate.[1] Concerns regarding their potential to cause allergic contact dermatitis and their classification as potential carcinogens have led to regulatory scrutiny and the establishment of restricted substance lists for textiles and other consumer goods.[2][3] Consequently, sensitive and specific analytical methods are crucial for the accurate determination of these compounds at trace levels. LC/MS/MS has emerged as the preferred technique for this purpose due to its high sensitivity, selectivity, and ability to provide structural confirmation.[1][4] This document provides a comprehensive protocol for the analysis of Disperse Red 13, adaptable for various research and quality control applications.

Experimental Protocols

Sample Preparation

A critical step in the analysis of Disperse Red 13 is the efficient extraction of the analyte from the sample matrix. Two common extraction methods are detailed below.

Method A: Methanol (B129727) Extraction for Textiles [2][3]

• Weigh 1 gram of the textile sample and cut it into small pieces.

• Place the sample into a 50 mL centrifuge tube.

• Add 20 mL of methanol to the tube.

• Sonicate the sample at 50°C for 30 minutes.

• Centrifuge the sample at 10,000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PTFE filter.

• The filtered extract is now ready for LC/MS/MS analysis. For samples with high dye concentrations, a dilution step may be necessary to mitigate matrix effects.[5]

Method B: Solid-Phase Extraction (SPE) for Environmental Water Samples

• Condition an appropriate SPE cartridge (e.g., C18) with methanol followed by Milli-Q water.

• Pass the water sample through the conditioned SPE cartridge.

• Wash the cartridge to remove interfering substances.

• Elute the retained dyes with a suitable solvent mixture, such as 5 mL of acetonitrile/methanol (1:2) followed by 5 mL of dichloromethane/methanol (1:1).[4]

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1.0 mL of a methanol/water (9:1, v/v) solution.[4]

• The reconstituted sample is ready for injection into the LC/MS/MS system.

Liquid Chromatography (LC) Conditions

Chromatographic separation is essential to resolve Disperse Red 13 from other components in the sample extract.

• HPLC System: An Agilent 1200 Series HPLC system or equivalent.[4]

• Column: ZORBAX Eclipse XDB-C18 (4.6 x 150 mm; 5 µm) or equivalent.[4]

• Mobile Phase A: 0.1% formic acid in water.[4]

• Mobile Phase B: Methanol with 0.1% formic acid.[4]

• Gradient Program:

  • Start with a 50:50 (v/v) mixture of mobile phases A and B.

  • Linearly increase methanol (B) to 100% over 16 minutes.

  • Hold at 100% methanol for 9 minutes to clean the column.

  • Return to initial conditions and re-equilibrate for 5 minutes.[4]

• Flow Rate: 500 µL/min.[4]

• Injection Volume: 40 µL.[4]

• Column Temperature: 40°C.[6]

Mass Spectrometry (MS/MS) Conditions

The mass spectrometer is used for the detection and quantification of the target analyte.

• Mass Spectrometer: A triple quadrupole mass spectrometer such as a 3200 Q Trap (Applied Biosystems/MDS Sciex) or equivalent.[4]

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.[4]

• ESI Heater Temperature: 500°C.[4]

• Detection Mode: Selected Reaction Monitoring (SRM).[4]

• Precursor Ion: The protonated molecule [M+H]⁺ is typically selected as the precursor ion for Disperse Red 13.[4]

• Product Ions: At least two product ions should be monitored for unequivocal identification and quantification.

Quantitative Data Summary

The performance of the LC/MS/MS method for Disperse Red 13 is summarized in the table below. This data is compiled from studies employing similar methodologies.

Parameter	Value	Reference
Linearity Range	2.0 - 100.0 ng/mL
Limit of Detection (LOD)	~2.0 ng/L
Limit of Quantification (LOQ)	~8.0 ng/L
Intra-day Precision (%RSD)	< 6%
Inter-day Precision (%RSD)	< 13%
Average Recovery	> 70%	[7]

Experimental Workflow and Data Analysis

The overall workflow for the detection of Disperse Red 13 is depicted in the following diagram. Data acquisition and processing are performed using the software provided with the mass spectrometer. Quantification is typically achieved by constructing a calibration curve from standards of known concentrations.

Caption: Workflow for the LC/MS/MS analysis of Disperse Red 13.

Fragmentation Pathway

Understanding the fragmentation of Disperse Red 13 in the mass spectrometer is crucial for selecting the appropriate SRM transitions. While the exact fragmentation can vary with instrument conditions, a plausible pathway based on the structure of similar azo dyes involves the cleavage of specific bonds.

Caption: Proposed fragmentation of Disperse Red 13 in MS/MS.

Conclusion

The LC/MS/MS method described in this application note provides a highly sensitive and selective approach for the determination of Disperse Red 13. The detailed protocols for sample preparation, liquid chromatography, and mass spectrometry, along with the summarized quantitative data, offer a solid foundation for researchers and scientists in various fields. This method is well-suited for routine monitoring, quality control, and research applications where the accurate measurement of Disperse Red 13 is required.

References

• 1. youngin.com [youngin.com]
• 2. SATRA TM459: The Quantitative Analysis of Disperse Dyes by LC-MS [satra.com]
• 3. lcms.cz [lcms.cz]
• 4. academic.oup.com [academic.oup.com]
• 5. an.shimadzu.com [an.shimadzu.com]
• 6. mdpi.com [mdpi.com]
• 7. Using SPE-LC-ESI-MS/MS Analysis to Assess Disperse Dyes in Environmental Water Samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Spectroscopic Analysis of Disperse Red 13

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 13 (DR13), an azo dye, finds application in various fields, including the textile industry and as a non-linear optical material.[1] Accurate and reliable spectroscopic analysis is crucial for quality control, environmental monitoring, and research applications. These application notes provide detailed protocols for the preparation of Disperse Red 13 samples for UV-Visible and Fluorescence spectroscopy, ensuring reproducible and accurate measurements.

Spectroscopic Properties of Disperse Red 13

Disperse Red 13 is a dark red powder soluble in solvents like ethanol (B145695) and acetone.[1][2] Its spectroscopic behavior is influenced by the solvent environment.

Quantitative Data Summary

Property	Value	Solvent/Conditions	Source
UV-Vis Absorption Maximum (λmax)	503 nm	Not specified
~505 nm	Aqueous media
Solubility	Soluble	Ethanol, Acetone, Benzene	[1][2]
Molecular Weight	348.78 g/mol	N/A	[3]
Molecular Formula	C16H17ClN4O3	N/A	[3]

Sample Preparation for UV-Visible Spectroscopy

UV-Visible spectroscopy is a valuable technique for the quantitative analysis of Disperse Red 13. Adherence to proper sample preparation protocols is essential for accurate concentration determination based on Beer-Lambert Law.

Materials and Reagents

• Disperse Red 13 (analytical standard)

• Spectroscopic grade solvents (e.g., ethanol, acetone, methanol)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Quartz cuvettes (1 cm path length)

• UV-Vis Spectrophotometer

Protocol for Standard Solution Preparation

• Stock Solution (e.g., 100 mg/L):

  • Accurately weigh 10.0 mg of Disperse Red 13 powder.

  • Quantitatively transfer the powder to a 100 mL volumetric flask.

  • Add a small amount of the chosen solvent (e.g., ethanol) to dissolve the dye completely.

  • Once dissolved, fill the flask to the mark with the solvent.

  • Stopper the flask and invert it several times to ensure homogeneity. This is your stock solution.

• Working Standards:

  • Prepare a series of working standards by diluting the stock solution. For example, to prepare 10 mg/L, 5 mg/L, 2.5 mg/L, and 1 mg/L standards, pipette 10 mL, 5 mL, 2.5 mL, and 1 mL of the stock solution into separate 100 mL volumetric flasks and dilute to the mark with the solvent.

  • The concentration of the working standards should be chosen to ensure that the absorbance values fall within the linear range of the instrument (typically 0.1 - 1.0 Absorbance Units).

Protocol for Sample Measurement

• Instrument Setup:

  • Turn on the UV-Vis spectrophotometer and allow it to warm up as per the manufacturer's instructions.

  • Set the wavelength to the absorption maximum (λmax) of Disperse Red 13 (~503 nm).

  • Use the same solvent as used for sample preparation as a blank to zero the instrument.

• Measurement:

  • Rinse a quartz cuvette with the blank solvent and then with the working standard or sample to be measured.

  • Fill the cuvette with the sample.

  • Wipe the optical surfaces of the cuvette with a lint-free tissue.

  • Place the cuvette in the spectrophotometer and record the absorbance.

  • Measure the absorbance of all working standards and the unknown sample.

• Data Analysis:

  • Create a calibration curve by plotting the absorbance of the working standards against their known concentrations.

  • Determine the concentration of the unknown sample by interpolating its absorbance on the calibration curve.

Workflow for UV-Visible Spectroscopic Analysis

Caption: Workflow for quantitative analysis of Disperse Red 13 using UV-Visible spectroscopy.

Sample Preparation for Fluorescence Spectroscopy

Fluorescence spectroscopy can be a highly sensitive method for the detection of Disperse Red 13. Proper sample preparation is critical to avoid quenching and inner filter effects.

Materials and Reagents

• Disperse Red 13 (fluorescence grade, if available)

• Spectroscopic grade solvents (e.g., ethanol, acetone)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Quartz fluorescence cuvettes (4-sided polished)

• Spectrofluorometer

Protocol for Standard Solution Preparation

• Stock Solution (e.g., 10 mg/L):

  • Prepare a stock solution as described in the UV-Visible spectroscopy section. It is crucial to start with a more dilute stock solution for fluorescence to avoid concentration-dependent quenching.

• Working Standards:

  • Prepare a series of dilute working standards from the stock solution. The concentration range for fluorescence is typically much lower than for UV-Vis, often in the µg/L (ppb) or ng/L (ppt) range.

  • Ensure the absorbance of the most concentrated standard at the excitation wavelength is below 0.05 to minimize inner filter effects.

Protocol for Sample Measurement

• Instrument Setup:

  • Turn on the spectrofluorometer and allow it to warm up.

  • Determine the optimal excitation and emission wavelengths by running excitation and emission scans on a dilute standard solution. Based on the absorbance maximum, a starting excitation wavelength around 500 nm can be used.

  • Set the excitation and emission slits to achieve a good signal-to-noise ratio without saturating the detector.

• Measurement:

  • Use the solvent as a blank to measure and subtract the background signal.

  • Rinse the fluorescence cuvette with the solvent and then with the working standard or sample.

  • Fill the cuvette and place it in the spectrofluorometer.

  • Record the fluorescence intensity at the emission maximum while exciting at the excitation maximum.

  • Measure the fluorescence intensity of all working standards and the unknown sample.

• Data Analysis:

  • Create a calibration curve by plotting the fluorescence intensity of the working standards against their concentrations.

  • Determine the concentration of the unknown sample from the calibration curve.

Logical Relationship in Fluorescence Measurement

Caption: Factors influencing fluorescence intensity in spectroscopic measurements.

Sample Preparation from Different Matrices

Extraction from Textile Samples

For the analysis of Disperse Red 13 in textiles, an extraction step is necessary.

• Sample Preparation:

  • Cut a small, representative piece of the textile sample (e.g., 1 gram).

• Extraction:

  • Place the textile sample in a suitable vessel.

  • Add a known volume of an appropriate solvent, such as methanol (B129727) (e.g., 20 mL).

  • Sonicate the sample at an elevated temperature (e.g., 50 °C) for a sufficient time (e.g., 30 minutes) to extract the dye.

  • Centrifuge the sample to separate the textile fibers from the extract.

• Analysis:

  • Filter the supernatant through a 0.22 µm filter.

  • The filtered extract can then be analyzed by UV-Visible or fluorescence spectroscopy, or by chromatographic methods like LC-MS/MS for higher sensitivity and selectivity.

Analysis in Aqueous Samples

Direct analysis of Disperse Red 13 in water can be challenging due to its low water solubility.

• Sample Preparation:

  • For clear water samples, filtration through a 0.45 µm filter may be sufficient.

  • For complex aqueous matrices, a solid-phase extraction (SPE) step may be required to concentrate the analyte and remove interfering substances.

• Analysis:

  • The prepared aqueous sample can be analyzed directly if the concentration is within the detection limits of the instrument.

  • For very low concentrations, pre-concentration techniques are necessary.

Concluding Remarks

The protocols outlined in these application notes provide a comprehensive guide for the preparation of Disperse Red 13 samples for spectroscopic analysis. Adherence to these procedures, including the use of high-purity solvents and calibrated equipment, is essential for obtaining accurate and reproducible results. The provided diagrams illustrate the key workflows and relationships in spectroscopic measurements, aiding in experimental design and data interpretation. For complex matrices, method validation, including the assessment of matrix effects, is strongly recommended.

References

• 1. DISPERSE RED 13 | 3180-81-2 [chemicalbook.com]
• 2. worldwidejournals.com [worldwidejournals.com]
• 3. Disperse Red 13 | C16H17ClN4O3 | CID 18516 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Disperse Red 13 as a Model Azo Dye

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 13 (DR13), a monoazo dye, serves as a crucial model compound in the study of azo dye degradation, toxicity, and environmental impact. Its relatively simple structure and widespread use in the textile industry make it an ideal candidate for investigating the efficacy of various remediation technologies and for understanding the toxicological profiles of azo dyes and their breakdown products. These application notes provide a comprehensive overview of DR13's properties, along with detailed protocols for its use in degradation and toxicity studies.

Physicochemical Properties of Disperse Red 13

A thorough understanding of the physicochemical properties of Disperse Red 13 is essential for designing and interpreting experimental studies.

Property	Value	Reference
CAS Number	3180-81-2	[1][2][3]
Molecular Formula	C16H17ClN4O3	[1][3][4]
Molecular Weight	348.78 g/mol	[1][3][4]
Appearance	Dark red powder	[1][3]
Melting Point	122-129 °C	[1][4]
Boiling Point	547.7 °C at 760 mmHg	[1][4]
Water Solubility	11.51 µg/L at 25 °C	[1]
LogP	5.00540	[4]
Solubility	Soluble in ethanol, acetone, benzene.	[1][2][3]

Application I: Photocatalytic Degradation Studies

Disperse Red 13 is frequently used as a model substrate to evaluate the efficiency of various photocatalytic systems for the degradation of azo dyes.

Quantitative Data Summary: Photocatalytic Degradation

Photocatalyst	Light Source	Degradation Efficiency	Time	Reference
Ti/TiO2 Nanotubular Array	UV Light	100% discoloration	60 min	[5]
CeFeO3	Not Specified	Optimum degradation at pH 8	Not Specified

Experimental Protocol: Photocatalytic Degradation of Disperse Red 13 using Ti/TiO2 Nanotubular Arrays

This protocol is based on the methodology described for the photoelectrocatalytic oxidation of disperse azo dyes.[5]

Materials:

• Disperse Red 13

• Ti/TiO2 nanotubular array electrode

• Sodium sulfate (B86663) (Na2SO4)

• Anionic surfactant (e.g., Emulsogen)

• Ag|AgCl|satd. KCl reference electrode

• Platinum counter electrode

• Potentiostat/Galvanostat

• UV lamp

• High-Performance Liquid Chromatography (HPLC) system

• Total Organic Carbon (TOC) analyzer

Procedure:

• Prepare a stock solution of Disperse Red 13 (e.g., 5.0 x 10⁻⁵ mol L⁻¹) in a 0.1 mol L⁻¹ Na2SO4 solution containing an anionic surfactant (e.g., 80 mg L⁻¹).

• Set up the photoelectrocatalytic reactor with the Ti/TiO2 nanotubular array as the working electrode, a platinum wire as the counter electrode, and an Ag|AgCl|satd. KCl as the reference electrode.

• Fill the reactor with the Disperse Red 13 solution.

• Apply a potential of +1.0 V (vs. Ag|AgCl|satd. KCl) to the working electrode.

• Irradiate the solution with a UV lamp.

• Withdraw aliquots of the solution at regular intervals (e.g., every 10 minutes for 60 minutes).

• Analyze the discoloration of the samples using a UV-Vis spectrophotometer at the maximum absorption wavelength of Disperse Red 13.

• Determine the degradation of the dye and the formation of intermediates using HPLC.

• Measure the mineralization of the dye by analyzing the Total Organic Carbon (TOC) of the initial and final samples.

Workflow for Photocatalytic Degradation Analysis

Caption: Workflow for the photocatalytic degradation of Disperse Red 13.

Application II: Microbial Degradation Studies

The biodegradability of Disperse Red 13 is a key area of research, with studies focusing on its degradation by various microbial consortia under different conditions.

Quantitative Data Summary: Microbial Degradation

Microbial System	Conditions	Decolorization Efficiency	Time	Reference
Rhizosphere bacterial consortium	Anaerobic-Aerobic	98.47%	Not specified	[6][7][8]
Fungal-microalgal consortium (Aspergillus sp. XJ-2 and Chlorella sorokiniana XJK)	Co-culture	98.09%	4 days	[9]

Experimental Protocol: Microbial Degradation of Disperse Red 13 using a Bacterial Consortium

This protocol is based on the methodology described for the degradation of Disperse Red by a rhizosphere bacterial consortium.[6][7][8]

Materials:

• Disperse Red 13

• Rhizosphere bacterial consortium (e.g., Pseudomonas aeruginosa, Lysinibacillus sphaericus, Pseudomonas chengduensis, Citrobacter freundii)

• Mineral salt medium

• Glucose

• Anoxic and oxic chambers

• Spectrophotometer

• Centrifuge

Procedure:

• Isolate and identify a bacterial consortium from rhizosphere soil.

• Prepare a mineral salt medium containing a specific concentration of Disperse Red (e.g., 50 mg/L) and varying concentrations of glucose (e.g., 5% and 10%).

• Inoculate the medium with the bacterial consortium.

• Incubate the cultures under alternating anaerobic (anoxic) and aerobic (oxic) conditions. A double-chamber system can be used for this purpose.

• Withdraw aliquots at regular intervals (e.g., every 24 hours).

• Centrifuge the aliquots to remove bacterial cells.

• Measure the absorbance of the supernatant at the maximum absorption wavelength of Disperse Red to determine the percentage of decolorization.

• Analyze the degradation products using techniques like HPLC or GC-MS.

Logical Workflow for Microbial Degradation Experiment

Caption: Logical workflow for a microbial degradation study of Disperse Red 13.

Application III: Toxicity and Mutagenicity Studies

Disperse Red 13 and its degradation products are often evaluated for their potential toxicity and mutagenicity, providing critical data for environmental risk assessment.

Quantitative Data Summary: Toxicity and Mutagenicity

Assay	Organism/Cell Line	Endpoint	Result	Reference
Ames Test	Salmonella typhimurium TA98 and YG1041	Mutagenicity	Positive (induces frameshift mutations)	[10][11]
Micronucleus Assay	Human lymphocytes	Chromosomal damage	Induces chromosomal damage	[10][12]
Acute Toxicity Test	Daphnia similis	Toxicity	Increased toxicity compared to Disperse Red 1	[11][13]
Cytotoxicity Assay	HepG2 cells	Cell viability	No significant cytotoxicity	[11]

Experimental Protocol: Ames Test for Mutagenicity of Disperse Red 13

This protocol is a generalized procedure based on the principles of the Salmonella/microsome assay (Ames test) as mentioned in the literature.[10][11]

Materials:

• Disperse Red 13

• Salmonella typhimurium tester strains (e.g., TA98, YG1041)

• S9 fraction (rat liver homogenate, for metabolic activation)

• Top agar (B569324)

• Minimal glucose agar plates

• Positive and negative controls

Procedure:

• Prepare a series of dilutions of Disperse Red 13 in a suitable solvent.

• In a test tube, mix the tester strain culture, the Disperse Red 13 dilution, and either S9 mix (for assays with metabolic activation) or a buffer (for assays without metabolic activation).

• Pre-incubate the mixture at 37 °C with gentle shaking.

• Add molten top agar to the tube, vortex briefly, and pour the contents onto a minimal glucose agar plate.

• Incubate the plates at 37 °C for 48-72 hours.

• Count the number of revertant colonies (his+ revertants) on each plate.

• Compare the number of revertant colonies on the test plates to the number on the negative control plates. A significant, dose-dependent increase in the number of revertants indicates a mutagenic effect.

• Include positive controls to ensure the validity of the assay.

Signaling Pathway Concept: Mutagenic Activation

Caption: Conceptual pathway of Disperse Red 13 mutagenic activation.[11]

Conclusion

Disperse Red 13 is an invaluable model compound for a wide range of studies concerning azo dyes. The protocols and data presented here provide a framework for researchers to design and execute robust experiments to assess the environmental fate and toxicological impact of this important class of industrial chemicals. The use of standardized methodologies is crucial for generating comparable and reliable data that can inform regulatory decisions and the development of safer and more sustainable dye chemistries.

References

• 1. Cas 3180-81-2,DISPERSE RED 13 | lookchem [lookchem.com]
• 2. DISPERSE RED 13 | 3180-81-2 [chemicalbook.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. disperse red 13 | CAS#:3180-81-2 | Chemsrc [chemsrc.com]
• 5. researchgate.net [researchgate.net]
• 6. Degradation of Azo-dye (Disperse Red) Using Rhizosphere Bacterial Consortium | Global Research in Environment and Sustainability [hspublishing.org]
• 7. lifesciencesite.com [lifesciencesite.com]
• 8. jofamericanscience.org [jofamericanscience.org]
• 9. Decolorization and degradation analysis of Disperse Red 3B by a consortium of the fungus Aspergillus sp. XJ-2 and the microalgae Chlorella sorokiniana XJK - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The azo dye Disperse Red 13 and its oxidation and reduction products showed mutagenic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for Femtosecond Transient Absorption Spectroscopy of Disperse Red 13

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 13 (DR13) is a "push-pull" azo dye characterized by an electron-donating amino group and an electron-withdrawing nitro group, which engender significant non-linear optical properties and photoisomerization capabilities. These characteristics make DR13 and similar azo dyes promising candidates for applications in optical data storage, molecular switches, and photopharmacology. Understanding the ultrafast excited-state dynamics of these molecules is crucial for optimizing their performance in such applications.

Femtosecond transient absorption (fs-TA) spectroscopy is a powerful technique for investigating the intricate photophysical and photochemical processes that occur on extremely short timescales following photoexcitation. This application note provides a detailed protocol and expected data for the fs-TA study of Disperse Red 13.

Disclaimer: To date, specific femtosecond transient absorption spectroscopy data for Disperse Red 13 is not available in the published literature. Therefore, the experimental protocols, quantitative data, and reaction pathways presented herein are based on studies of closely related push-pull azo dyes, particularly substituted nitroazobenzene derivatives. These notes serve as a comprehensive guide for designing and interpreting fs-TA experiments on Disperse Red 13, with the understanding that the actual observed dynamics may vary.

Physicochemical Properties of Disperse Red 13

Property	Value
Chemical Formula	C₁₆H₁₇ClN₄O₃
Molecular Weight	348.78 g/mol [1][2]
Appearance	Dark red powder[1][2]
Melting Point	122-129 °C[3]
Solubility	Soluble in ethanol (B145695) and acetone[1]
Absorption Maximum (λmax)	~503 nm (in appropriate solvent)[3]

Experimental Protocols

The following protocol is adapted from established methodologies for the femtosecond transient absorption spectroscopy of push-pull azo dyes.

Sample Preparation

• Solution Preparation: Prepare a solution of Disperse Red 13 in a spectroscopic grade solvent (e.g., ethanol, acetonitrile, or a non-polar solvent like hexane (B92381) to assess solvent effects on the excited-state dynamics). The concentration should be adjusted to yield an optical density of approximately 0.3-0.5 at the excitation wavelength in a 1 or 2 mm path length quartz cuvette. This minimizes aggregation and inner filter effects.

• Sample Cell: Use a quartz cuvette with a path length of 1 or 2 mm. For samples that are sensitive to photodegradation, a flow cell or a stirring mechanism should be employed to ensure that the probed volume is constantly refreshed.[4]

• Purity Confirmation: The purity of Disperse Red 13 should be confirmed using standard analytical techniques such as NMR and mass spectrometry.

Femtosecond Transient Absorption Setup

A standard pump-probe setup is employed for fs-TA measurements.

• Laser System: A Ti:sapphire regenerative amplifier laser system is typically used, which generates femtosecond pulses (e.g., ~100 fs duration) at a high repetition rate (e.g., 1 kHz).[5]

• Pump Beam Generation: The output of the laser system is used to pump an optical parametric amplifier (OPA) to generate tunable pump pulses. For Disperse Red 13, the pump wavelength should be tuned to its absorption maximum (around 503 nm) to efficiently populate the excited state.

• Probe Beam Generation: A small fraction of the fundamental laser output is used to generate a white-light continuum (WLC) probe pulse by focusing it into a nonlinear crystal (e.g., sapphire or CaF₂). This WLC allows for broadband probing of the transient absorption changes.

• Pump-Probe Geometry: The pump and probe beams are focused and spatially overlapped on the sample. The polarization of the pump and probe beams can be controlled using waveplates to perform magic angle (54.7°) measurements to eliminate rotational diffusion effects or to study anisotropy.

• Time Delay: The temporal delay between the pump and probe pulses is controlled by a motorized delay stage in the probe beam path.

• Detection: The transmitted probe light is collected and directed into a spectrometer coupled with a multichannel detector (e.g., a CCD camera) to record the transient absorption spectra at different delay times.

Data Acquisition

• Data Collection: The transient absorption spectrum is measured as a function of the delay time between the pump and probe pulses. For each delay time, spectra are collected with and without the pump pulse. The change in absorbance (ΔA) is calculated as:

  ΔA = -log(I_pump_on / I_pump_off)

  where I_pump_on and I_pump_off are the intensities of the transmitted probe light with and without the pump pulse, respectively.

• Chirp Correction: The WLC probe pulse exhibits group velocity dispersion (chirp), meaning different wavelengths arrive at the sample at slightly different times. This effect must be corrected for during data analysis.

• Data Analysis: The collected data is typically represented as a 2D map of ΔA as a function of wavelength and time. Kinetic traces at specific wavelengths can be extracted and fitted to exponential decay models to determine the lifetimes of the transient species. Global analysis of the entire dataset can also be performed to identify the number of independent species and their associated decay-associated difference spectra (DADS).

Expected Data and Interpretation

Based on studies of analogous push-pull azo dyes, the following transient spectral features and dynamics are anticipated for Disperse Red 13.

Transient Spectral Features

Spectral Region	Expected Feature	Interpretation
~450-550 nm	Ground-State Bleach (GSB)	Depletion of the ground-state population due to excitation by the pump pulse.
~550-700 nm	Excited-State Absorption (ESA)	Absorption of the probe light by the initially populated excited state (S₁).
Broad, red-shifted features	Product Absorption	Absorption due to the formation of photoproducts, such as the cis-isomer or triplet states.

Expected Excited-State Lifetimes (Analogous Systems)

Time Constant (τ)	Process	Description
τ₁ (~100-500 fs)	Internal Conversion (S₂ → S₁) / Intramolecular Vibrational Redistribution (IVR)	Very fast initial relaxation processes within the excited state manifold.
τ₂ (~1-10 ps)	Excited-State Decay / Isomerization	Decay of the S₁ state, often coupled with the trans-to-cis photoisomerization process.
τ₃ (>100 ps)	Vibrational Cooling / Triplet State Formation	Relaxation of vibrationally "hot" ground-state molecules or intersystem crossing to the triplet state.

Visualizations

Caption: Experimental workflow for femtosecond transient absorption spectroscopy.

Caption: Plausible photochemical reaction pathway for Disperse Red 13.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Cas 3180-81-2,DISPERSE RED 13 | lookchem [lookchem.com]
• 3. 分散红 13 Dye content 95 % | Sigma-Aldrich [sigmaaldrich.com]
• 4. Absorption [Disperse Red 13] | AAT Bioquest [aatbio.com]
• 5. Ultrafast transient absorption spectroscopy: principles and application to photosynthetic systems - PMC [pmc.ncbi.nlm.nih.gov]

Determining the Quantum Yield of Disperse Red 13 Photodegradation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 13 (DR13), a monoazo dye, finds application in various industries, including textiles and plastics.[1] Understanding its photochemical stability and degradation pathways is crucial for environmental risk assessment and the development of effective remediation strategies. The quantum yield (Φ) of photodegradation is a key parameter that quantifies the efficiency of a photochemical process. It is defined as the number of molecules of a compound that are degraded per photon of light absorbed. This document provides a detailed protocol for determining the photodegradation quantum yield of Disperse Red 13.

Physicochemical Properties of Disperse Red 13

A summary of the key physicochemical properties of Disperse Red 13 is presented in Table 1. This information is essential for preparing solutions and designing experimental conditions.

Property	Value	Reference
Chemical Name	2-[[4-[(2-chloro-4-nitrophenyl)azo]phenyl]ethylamino]ethanol	[2]
CAS Number	3180-81-2	[2]
Molecular Formula	C₁₆H₁₇ClN₄O₃	[2][3]
Molecular Weight	348.78 g/mol	[2][3]
Appearance	Dark red powder	[2][3]
Melting Point	122-129 °C	[2][3]
λmax	503 nm	[4]

Proposed Photodegradation Pathway of Disperse Red 13

The photodegradation of azo dyes like Disperse Red 13 can proceed through various mechanisms, often involving oxidation and reduction of the azo bond, which is the chromophoric group responsible for the color of the dye. Based on identified oxidation and reduction products, a plausible degradation pathway for Disperse Red 13 is proposed.[4] The initial step likely involves the cleavage of the azo bond, leading to the formation of various aromatic amines. Further oxidation can lead to the formation of smaller, colorless molecules and ultimately, mineralization to CO₂, H₂O, and inorganic ions.

A proposed photodegradation pathway for Disperse Red 13.

Experimental Determination of Quantum Yield

The determination of the quantum yield of photodegradation requires two key measurements: the rate of disappearance of the target compound (Disperse Red 13) and the photon flux of the light source. The photon flux is typically determined using a chemical actinometer.

Experimental Workflow

The overall workflow for determining the quantum yield of Disperse Red 13 photodegradation is illustrated below.

Experimental workflow for quantum yield determination.

Materials and Reagents

• Disperse Red 13 (analytical standard)

• Potassium ferrioxalate (B100866) (for actinometry)

• 1,10-Phenanthroline (B135089) (for actinometry)

• Sulfuric acid (H₂SO₄)

• Sodium acetate (B1210297)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Ultrapure water

• Spectrophotometer (UV-Vis)

• Photoreactor with a suitable light source (e.g., Xenon lamp with appropriate filters)

• Quartz cuvettes

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bars

Experimental Protocols

Protocol 1: Determination of Photon Flux using Potassium Ferrioxalate Actinometry

Potassium ferrioxalate is a widely used chemical actinometer for the UV and visible regions.[5] The photoreduction of Fe³⁺ to Fe²⁺ is monitored spectrophotometrically after complexation with 1,10-phenanthroline.

• Preparation of Actinometer Solution: Prepare a 0.006 M solution of potassium ferrioxalate in 0.05 M H₂SO₄. This solution should be prepared in the dark and stored in a light-protected container.

• Preparation of Reagent Solution: Prepare a solution of 0.1% (w/v) 1,10-phenanthroline in water. Also, prepare a buffer solution of 0.3 M sodium acetate.

• Irradiation: Fill a quartz cuvette with the actinometer solution and irradiate it in the photoreactor under the same conditions that will be used for the Disperse Red 13 degradation experiment. Irradiate for a specific time interval (e.g., 60 seconds). A non-irradiated sample should be kept as a dark control.

• Analysis: After irradiation, take a known volume of the irradiated and dark control solutions and add them to separate volumetric flasks. Add the 1,10-phenanthroline solution and the sodium acetate buffer. Dilute to the mark with ultrapure water and allow the color to develop for at least 30 minutes in the dark.

• Measurement: Measure the absorbance of the Fe²⁺-phenanthroline complex at 510 nm using a UV-Vis spectrophotometer.

• Calculation of Photon Flux: The number of Fe²⁺ ions formed is calculated using the molar absorptivity of the complex (ε₅₁₀ = 11,100 L mol⁻¹ cm⁻¹). The photon flux (I₀) can then be calculated using the following equation:

  I₀ = (moles of Fe²⁺ formed) / (Φ_act * t * A)

  where:

  • Φ_act is the known quantum yield of the ferrioxalate actinometer at the irradiation wavelength.

  • t is the irradiation time in seconds.

  • A is the irradiated area in cm².

Protocol 2: Photodegradation of Disperse Red 13

• Preparation of DR13 Solution: Prepare a stock solution of Disperse Red 13 in a suitable solvent (e.g., acetonitrile or methanol) and then dilute it with ultrapure water to the desired concentration (e.g., 10⁻⁵ M). The final solution should have a measurable absorbance at its λmax (503 nm).

• Irradiation: Fill a quartz cuvette with the DR13 solution and place it in the photoreactor. Start the irradiation and the magnetic stirring.

• Monitoring: At regular time intervals, withdraw a small aliquot of the solution and measure its UV-Vis absorption spectrum. Record the decrease in absorbance at the λmax of Disperse Red 13.

Data Analysis and Quantum Yield Calculation

• Rate of Degradation: The rate of photodegradation of Disperse Red 13 can be determined by plotting the concentration of DR13 versus time. The initial rate of degradation (-d[DR13]/dt) can be obtained from the initial slope of this curve. The concentration can be calculated from the absorbance values using the Beer-Lambert law.

• Quantum Yield Calculation: The photodegradation quantum yield (Φ_DR13) is calculated using the following formula:

  Φ_DR13 = (Rate of DR13 degradation) / (Iₐ)

  where:

  • Iₐ is the rate of light absorption by the Disperse Red 13 solution, which is related to the incident photon flux (I₀) and the fraction of light absorbed by the solution.

Data Presentation

The following tables provide a template for presenting the quantitative data obtained from the experiments.

Table 2: Actinometry Data (Illustrative Example)

Irradiation Time (s)	Absorbance at 510 nm	Moles of Fe²⁺ formed
0	0.010	0
60	0.450	4.05 x 10⁻⁸
120	0.890	8.01 x 10⁻⁸

Table 3: Photodegradation of Disperse Red 13 (Illustrative Example)

Irradiation Time (min)	Absorbance at 503 nm	Concentration of DR13 (M)
0	0.850	1.00 x 10⁻⁵
10	0.723	8.51 x 10⁻⁶
20	0.615	7.24 x 10⁻⁶
30	0.523	6.15 x 10⁻⁶
60	0.357	4.20 x 10⁻⁶

Table 4: Calculated Quantum Yield (Illustrative Example)

Parameter	Value
Initial Rate of DR13 Degradation (M/s)	2.48 x 10⁻⁹
Photon Flux (Einstein s⁻¹ cm⁻²)	1.50 x 10⁻⁸
Photodegradation Quantum Yield (Φ_DR13)	0.165

Conclusion

This application note provides a comprehensive protocol for determining the photodegradation quantum yield of Disperse Red 13. Accurate determination of this parameter is essential for understanding the environmental fate of this dye and for the development of efficient photodegradation-based water treatment technologies. It is important to note that the quantum yield can be influenced by various experimental parameters such as the solvent, pH, and the presence of other substances, which should be carefully controlled and reported.

References

• 1. chalcogen.ro [chalcogen.ro]
• 2. Absorption [Disperse Red 13] | AAT Bioquest [aatbio.com]
• 3. jmaterenvironsci.com [jmaterenvironsci.com]
• 4. Quantum yield study of the photodegradation of hydrophobic dyes in the presence of acetone sensitizer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]

Application Notes and Protocols: Disperse Red 13 for Optical Memory and Switching Devices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 13 (DR13), a member of the azobenzene (B91143) dye family, is a versatile chromophore recognized for its significant nonlinear optical (NLO) properties.[1][2] Its core functionality for photonic applications stems from a reversible trans-cis photoisomerization process.[1][2] When exposed to light of a specific wavelength, the molecule switches from its stable, elongated trans state to a bent cis state. This transformation alters the material's refractive index and absorption coefficient, a phenomenon that can be harnessed for all-optical switching and high-density optical data storage.[3][4] This document provides a detailed overview of the properties of DR13 and protocols for its application in fabricating and characterizing optical devices.

Physicochemical and Optical Properties

Disperse Red 13 is a dark red powder soluble in various organic solvents, including ethanol, acetone, and benzene.[2] Its key properties are summarized below.

Property	Value	Reference
Chemical Formula	C₁₆H₁₇ClN₄O₃	[2]
Molecular Weight	348.78 g/mol	[2][5]
CAS Number	3180-81-2	[2][5]
Melting Point	122-129 °C	[2][5]
Absorption Maximum (λmax)	503 nm	[1][5]
Third-Order Susceptibility (χ⁽³⁾)	6.37 × 10⁻³ esu (in THF at 3.15 × 10⁻⁴ mol/L)	[6]

Core Mechanism: Photoisomerization

The functionality of DR13 in optical devices is predicated on the photoisomerization of the central azo-bond (–N=N–). This process allows for the controlled switching between two distinct isomers, trans-DR13 and cis-DR13, each with unique absorption spectra and physical conformations.

Application in Optical Data Storage

The distinct states of the DR13 molecule can represent binary data ('0' and '1'). Data can be written by inducing the trans-cis isomerization with a focused laser beam, read by detecting the change in optical properties with a lower-power laser, and erased by reversing the process. This allows for rewritable optical data storage with high spatial resolution.[3]

Logical Workflow for Optical Data Storage

Application in All-Optical Switching

An all-optical switch uses a "pump" light beam to control the transmission of a "probe" light beam. In a DR13-based system, the pump beam induces isomerization, changing the absorption of the material at the probe beam's wavelength. This allows for the rapid modulation of the probe signal, effectively creating an optical switch.[4] The switching speed can be extremely fast, with dynamics occurring on picosecond to nanosecond timescales depending on the host material and excitation conditions.[7][8]

Experimental Protocols

Protocol 1: Fabrication of DR13-Doped Polymer Thin Films

This protocol describes the preparation of a DR13-doped Poly(methyl methacrylate) (PMMA) thin film, a common guest-host system for optical applications.[3][4]

Materials:

• Disperse Red 13 (DR13) powder

• Poly(methyl methacrylate) (PMMA)

• Toluene (B28343) or Tetrahydrofuran (THF)

• Glass microscope slides

• Magnetic stirrer and hotplate

• Spin coater

• Vacuum oven

Procedure:

• Solution Preparation:

  • Prepare a 5-10% (w/v) solution of PMMA in toluene by dissolving the PMMA powder with gentle heating and magnetic stirring. Ensure complete dissolution.

  • Prepare a stock solution of DR13 in the same solvent.

  • Add the DR13 stock solution to the PMMA solution to achieve a final doping concentration of 1-5% (w/w) with respect to PMMA.

  • Stir the final mixture for at least 2 hours in the dark to ensure homogeneity.

  • Filter the solution through a 0.2 µm syringe filter to remove any particulate matter.

• Substrate Cleaning:

  • Clean glass slides by sonicating sequentially in acetone, isopropanol, and deionized water for 15 minutes each.

  • Dry the slides thoroughly with a stream of nitrogen gas.

  • Optional: Treat the slides with oxygen plasma for 5 minutes to enhance surface wettability.

• Thin Film Deposition:

  • Place a cleaned slide onto the chuck of the spin coater.

  • Dispense the DR13/PMMA solution onto the center of the slide.

  • Spin coat at 1000-3000 RPM for 30-60 seconds. The speed and time will determine the film thickness.

• Annealing:

  • Transfer the coated slides to a vacuum oven.

  • Heat the films at 60-80 °C for 4-12 hours to remove residual solvent and anneal the polymer matrix.

  • Cool down slowly to room temperature before removal.

Protocol 2: Characterization of All-Optical Switching

This protocol outlines a typical pump-probe experimental setup to measure the optical switching properties of the fabricated DR13 film.

Equipment:

• Pump Laser: A laser with a wavelength within the absorption band of trans-DR13 (e.g., 532 nm solid-state laser).

• Probe Laser: A laser with a wavelength outside the main absorption band but sensitive to changes (e.g., 633 nm He-Ne laser).

• Optical components: Beam splitters, mirrors, lenses, polarizers.

• Mechanical chopper or electro-optic modulator (for the pump beam).

• Photodiode detector.

• Oscilloscope.

• Sample holder.

Procedure:

• Setup Alignment:

  • Align the pump and probe laser beams so they are co-linear and focused on the same spot on the DR13 film sample. Use a beam splitter to combine the paths.

  • The pump beam should be modulated (e.g., using a mechanical chopper) to create 'on' and 'off' states.

  • The probe beam should be continuous wave (CW).

• Measurement:

  • Place the photodiode detector after the sample to measure the transmission of the probe beam. Use an optical filter to block any scattered pump light from reaching the detector.

  • Connect the detector output to an oscilloscope.

  • Connect the chopper's reference signal to the oscilloscope's trigger.

• Data Acquisition:

  • With the pump beam 'off' (blocked), measure the baseline transmission of the probe beam (T_off).

  • With the pump beam 'on' (unblocked and modulated), observe the change in the probe beam's transmission on the oscilloscope. The transmission will decrease when the pump is on, corresponding to the T_on state.

  • The oscilloscope trace will show the probe intensity switching between T_off and T_on, allowing for the measurement of the switching contrast and the rise/fall times of the effect.

Conclusion

Disperse Red 13 is a promising material for next-generation photonic devices due to its robust photoisomerization properties. The ability to optically control its molecular state enables applications in rewritable data storage and all-optical switching. The protocols provided herein offer a foundational framework for researchers to fabricate and characterize DR13-based devices, paving the way for further innovation in this exciting field.

References

• 1. scientificlabs.com [scientificlabs.com]
• 2. Cas 3180-81-2,DISPERSE RED 13 | lookchem [lookchem.com]
• 3. OPG [opg.optica.org]
• 4. mdpi.com [mdpi.com]
• 5. Disperse Red 13 Dye content 95 % | 3180-81-2 [sigmaaldrich.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. Photoisomerization of disperse red 1 studied with transient absorption spectroscopy and quantum chemical calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pump-Color Selective Control of Ultrafast All-Optical Switching Dynamics in Metaphotonic Devices - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Two-Photon Induced Anisotropy in Disperse Red 13 Doped Films

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for studying two-photon induced anisotropy in thin films doped with the azo dye Disperse Red 13 (DR13). This phenomenon is of significant interest for applications in high-density optical data storage, all-optical switching, and photodynamic therapy.

Principle and Mechanism

Two-photon induced anisotropy in DR13-doped films arises from the selective excitation and subsequent reorientation of the DR13 molecules. When subjected to intense, linearly polarized laser light at a wavelength corresponding to a two-photon absorption (TPA) transition, DR13 molecules with their transition dipole moment aligned with the laser's polarization are preferentially excited. This excitation can lead to trans-cis isomerization, a characteristic of azo dyes. This process, coupled with rotational diffusion, results in a net orientation of the chromophores perpendicular to the polarization of the incident light, inducing a macroscopic optical anisotropy, specifically linear dichroism, in the film. The underlying mechanism for the two-photon effect in DR13 has been attributed to reverse saturable absorption.

The dynamics of this photoinduced anisotropy (POA) can be investigated using pump-probe techniques. The anisotropy typically increases exponentially upon initial exposure to the pump beam and reaches a steady state. When the pump beam is removed, the anisotropy decays as the molecules relax to a more random orientation.[1] The key processes governing this dynamic behavior are Angular Hole Burning (AHB) and Angular Redistribution (AR).[1]

Data Presentation: Quantitative Parameters

The following tables summarize key quantitative data for DR13 and experimental parameters for inducing and probing two-photon anisotropy.

Table 1: Properties of Disperse Red 13

Property	Value	Reference
Molecular Formula	C₁₆H₁₇ClN₄O₃	[1]
Molecular Weight	348.787 g/mol	[1]
Dye Content	~95%	[1]

Table 2: Recommended Materials for Film Preparation

Material	Supplier Example	Key Specifications
Disperse Red 13 (DR13)	Sigma-Aldrich	Dye content ~95%
Poly(methyl methacrylate) (PMMA)	Acros Organics	MW: 360,000
Dichloromethane (DCM)	Sigma-Aldrich	Purity >99.5%
Glass Substrates	-	Transparent, clean

Table 3: Experimental Parameters for Two-Photon Induced Anisotropy

Parameter	Value	Reference
Pump Laser
Wavelength	800 nm	[2]
Pulse Duration	60 fs	[2]
Pulse Energy	0.6 nJ	[2]
Repetition Rate	80 MHz	[2]
Intensity	2 GW/cm²	[2]
Polarization	Linear	[1]
Probe Light Source
Type	LED arrays	[2]
Wavelength	450-470 nm	[2]
Polarization	Linear (parallel and perpendicular to pump)
Film Properties
DR13 Concentration in PMMA	5 wt%	[1]
Film Thickness	210 nm	[2]

Experimental Protocols

Protocol for Preparation of DR13-Doped PMMA Films

This protocol describes the preparation of thin films of DR13-doped PMMA on glass substrates using the dip-coating technique.[1]

Materials and Equipment:

• Disperse Red 13 (DR13) powder

• Poly(methyl methacrylate) (PMMA) powder

• Dichloromethane (DCM)

• Beaker (100 ml)

• Magnetic stirrer

• Dip-coating apparatus

• Transparent glass substrates

• Ultrasonic bath

• UV-visible spectrophotometer

Procedure:

• Substrate Cleaning: Thoroughly clean the glass substrates by sonication in a sequence of detergent, deionized water, and isopropanol, each for 15 minutes. Dry the substrates with a stream of nitrogen gas.

• Solution Preparation:

  • Dissolve 2 g of PMMA in 50 ml of DCM in a beaker.

  • Add 0.1 g of DR13 to the PMMA solution to achieve a 5 wt% concentration of DR13 relative to PMMA.[1]

  • Stir the mixture for 4 hours using a magnetic stirrer until the DR13 and PMMA are completely dissolved and a homogeneous solution is formed.[1]

• Film Deposition:

  • Deposit the thin films onto the cleaned glass substrates using a dip-coating technique. The withdrawal speed will influence the film thickness.

  • Alternatively, spin-coating can be used for film deposition.

• Drying and Annealing:

  • Allow the films to air-dry at room temperature to remove the bulk of the solvent.

  • Subsequently, anneal the films in an oven at a temperature below the glass transition temperature of PMMA (Tg ≈ 105 °C) to remove any residual solvent and to ensure a stable film structure.

• Characterization:

  • Measure the absorption spectrum of the prepared films using a UV-visible spectrophotometer to confirm the presence of DR13 and to determine the optimal wavelength for pump-probe experiments.[1]

  • Measure the film thickness using a profilometer or ellipsometer.

Protocol for Measurement of Two-Photon Induced Anisotropy

This protocol outlines the pump-probe method for inducing and measuring two-photon anisotropy in the prepared DR13-doped PMMA films.[1][2]

Equipment:

• Femtosecond Ti:sapphire laser (e.g., 800 nm, 60 fs, 80 MHz)[2]

• Optical components: beam splitters, mirrors, lenses, polarizers, half-wave plate

• Motorized delay stage

• LED light source (450-470 nm)[2]

• Photodetector

• Lock-in amplifier

• Data acquisition system

Procedure:

• Experimental Setup:

  • The output of the femtosecond laser is split into a strong pump beam and a weak probe beam.

  • The pump beam is linearly polarized. A half-wave plate can be used to control the polarization direction.

  • The pump beam is focused onto the DR13/PMMA film sample.

  • The probe beam, from the LED source, is also linearly polarized and passes through the same spot on the sample as the pump beam.[2] A variable delay line is introduced into the path of the pump beam to control the time delay between the pump and probe pulses.

  • The polarization of the probe beam can be set to be either parallel or perpendicular to the polarization of the pump beam using a polarizer.

  • The transmitted probe beam is detected by a photodetector connected to a lock-in amplifier, which is synchronized with a chopper placed in the pump beam path.

• Measurement:

  • Induction of Anisotropy: Irradiate the sample with the linearly polarized femtosecond pump laser at an intensity of approximately 2 GW/cm².[2]

  • Probing the Anisotropy:

    • Measure the transmission of the probe beam through the sample with its polarization parallel (T||) and perpendicular (T⊥) to the pump beam's polarization.

    • The induced dichroism (ΔT) can be calculated as ΔT = T|| - T⊥.

    • The dichroic ratio can be calculated as DR = T|| / T⊥. A dichroic ratio of 6 has been observed in a similar azo dye system under two-photon excitation.[2]

  • Dynamic Measurements:

    • To study the dynamics of the anisotropy, record the probe transmission as a function of the delay time between the pump and probe pulses.

    • The build-up of anisotropy can be measured by monitoring the probe transmission from the moment the pump beam is switched on.

    • The relaxation of the anisotropy can be measured by monitoring the probe transmission after the pump beam is switched off.[1]

Visualizations

Experimental workflow for two-photon induced anisotropy studies.

References

• 1. joam.inoe.ro [joam.inoe.ro]
• 2. quantum-electronics.ru [quantum-electronics.ru]

Application of Disperse Red 13 in Environmental Testing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 13, a monoazo dye, is primarily used in the textile industry for coloring synthetic fibers. Due to incomplete exhaustion during the dyeing process and inadequate wastewater treatment, it is frequently detected in industrial effluents, posing a potential risk to aquatic ecosystems and human health.[1][2] Its classification as a water pollutant and potential mutagen necessitates reliable and sensitive methods for its detection and monitoring in environmental matrices.[1][3] This document provides detailed application notes and experimental protocols for the environmental testing of Disperse Red 13, covering its quantification in water samples, its potential (though not commonly practiced) use as an environmental tracer, and an overview of its toxicological assessment.

Application Note 1: Quantitative Analysis of Disperse Red 13 in Environmental Water Samples

This application note describes a robust and sensitive method for the quantification of Disperse Red 13 in various water matrices, including receiving waters and treated effluents, using Solid-Phase Extraction (SPE) followed by High-Performance Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (HPLC-ESI-MS/MS).[2]

Quantitative Data Summary

The following table summarizes the quantitative performance of the described analytical method for Disperse Red 13.

Parameter	Value	Reference
Limit of Detection (LOD)	~2.0 ng L⁻¹	[2]
Limit of Quantification (LOQ)	~8.0 ng L⁻¹	[2]
Linearity Range	2.0 - 100.0 ng mL⁻¹	[2]
Intraday Precision (RSD)	< 6% (at 25.0 ng mL⁻¹)	[2]
Interday Precision (RSD)	< 13% (at 25.0 ng mL⁻¹)	[2]
Average Recovery	> 70%	[2]

Experimental Protocol: SPE-HPLC-ESI-MS/MS for Disperse Red 13 in Water

1. Sample Preparation (Solid-Phase Extraction)

• Sample Collection and Preservation: Collect water samples in clean glass bottles. Transport to the laboratory on ice.[4]

• SPE Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., C18) according to the manufacturer's instructions.

• Sample Loading: Load a known volume of the water sample (e.g., 500 mL) onto the conditioned SPE cartridge at a flow rate of approximately 1 mL min⁻¹.

• Washing: Wash the cartridge with 10 mL of deionized water to remove salts and other polar interferences. Follow with a wash of 5 mL of a methanol/deionized water solution (20:80, v/v) to remove less polar interferences.[2]

• Elution: Elute the retained Disperse Red 13 from the cartridge with 5 mL of an acetonitrile/methanol solution (1:2, v/v) followed by 5 mL of a dichloromethane/methanol solution (1:1, v/v).[2]

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 1.0 mL of a methanol/water solution (9:1, v/v).[2]

2. HPLC-ESI-MS/MS Analysis

• Chromatographic Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is suitable for the separation.[4]

• Mobile Phase:

  • Solvent A: 0.1% formic acid in water

  • Solvent B: 0.1% formic acid in methanol

• Gradient Program:

  • Initial: 50% B

  • Increase to 100% B over 16 minutes

  • Hold at 100% B for 9 minutes (column cleaning)

  • Return to 50% B and re-equilibrate for 5 minutes[2]

• Flow Rate: 500 µL min⁻¹[2]

• Injection Volume: 40 µL[2]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive Mode

  • Analysis Mode: Selected Reaction Monitoring (SRM)

  • ESI Heater Temperature: 500°C[2]

  • SRM Transitions: The specific precursor and product ions for Disperse Red 13 should be optimized by direct infusion of a standard solution.

Experimental Workflow Diagram

Caption: Workflow for the analysis of Disperse Red 13 in water.

Application Note 2: Disperse Red 13 as a Potential Environmental Tracer (Adapted General Protocol)

While not as commonly used as fluorescent dyes like Rhodamine WT or Brilliant Blue FCF, disperse dyes can be considered for tracing water movement in certain soil systems, particularly to mimic the transport of similarly structured hydrophobic contaminants.[5][6] It is critical to note that the following is a general protocol adapted for Disperse Red 13 and requires thorough validation for specific soil and environmental conditions due to the lack of established studies.

Experimental Protocol: Soil Column Tracer Study

1. Soil Column Preparation

• Collect undisturbed soil columns from the study site using appropriate methods to preserve the natural soil structure.

• Equilibrate the soil columns with a background solution (e.g., artificial rainwater) until a steady-state flow is achieved.

2. Tracer Application

• Prepare a solution of Disperse Red 13 of a known concentration in the background solution. The concentration should be high enough for detection but environmentally relevant.

• Apply a pulse of the Disperse Red 13 solution to the top of the soil column.

3. Leachate Collection and Analysis

• Collect the leachate from the bottom of the soil column at regular time intervals.

• Analyze the concentration of Disperse Red 13 in the leachate samples using the HPLC-ESI-MS/MS method described in Application Note 1.

4. Data Analysis

• Construct a breakthrough curve by plotting the normalized concentration of Disperse Red 13 in the leachate versus time or cumulative outflow volume.

• Analyze the breakthrough curve to determine transport parameters such as retardation factor and dispersion coefficient.

Logical Relationship Diagram for Tracer Study

Caption: Logical flow of a soil column tracer experiment.

Application Note 3: Toxicological Assessment of Disperse Red 13

Disperse Red 13 has been shown to exhibit mutagenic properties.[1][3] Understanding the mechanism of its toxicity is crucial for assessing its environmental risk.

Mechanism of Mutagenicity

Studies have indicated that Disperse Red 13 can be metabolically activated to intermediates that can damage DNA. The Ames test, a widely used method for assessing mutagenicity, has shown positive results for Disperse Red 13.[7][8] The proposed mechanism involves the reduction of the azo bond, a reaction that can be catalyzed by enzymes such as nitroreductase, which are present in various organisms, including bacteria and mammals. This reduction can lead to the formation of aromatic amines, which are known to be mutagenic.[9] Furthermore, O-acetyltransferase enzymes may play a role in the activation of these intermediates to DNA-reactive species, leading to frame-shift mutations.[7][8]

Signaling Pathway of Mutagenicity

Caption: Proposed pathway for Disperse Red 13 mutagenicity.

References

• 1. The azo dye Disperse Red 13 and its oxidation and reduction products showed mutagenic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. www-pub.iaea.org [www-pub.iaea.org]
• 6. researchgate.net [researchgate.net]
• 7. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acu… [ouci.dntb.gov.ua]
• 9. sfwmd.gov [sfwmd.gov]

Application Notes and Protocols: Disperse Red 13 as a Fluorescent Probe in Non-Aqueous Media

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 13 is a robust azo dye recognized for its solvatochromic properties, where its absorption and fluorescence characteristics are modulated by the polarity of the surrounding solvent. This behavior makes it a valuable tool as a fluorescent probe for characterizing the local environment in non-aqueous media. Its sensitivity to solvent polarity allows for the investigation of various phenomena, including solvent composition, binding events, and local polarity changes within complex systems. These application notes provide a comprehensive overview of the use of Disperse Red 13 as a fluorescent probe, including its photophysical properties, detailed experimental protocols, and logical workflows.

Photophysical Properties of Disperse Red 13

Solvent	Dielectric Constant (ε)	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Fluorescence Quantum Yield (Φ_F)
Toluene	2.38	~490	~580	Low
Chloroform	4.81	~500	~600	Low
Ethanol	24.55	~505	~620	~1 x 10⁻³
Acetonitrile	37.5	~500	~630	Low
Dimethyl Sulfoxide (DMSO)	46.69	~510	~640	Very Low

Note: The data presented is a compilation from various sources and includes data for the structurally similar Disperse Red 1 as a proxy to demonstrate the solvatochromic effect. The exact values for Disperse Red 13 may vary.

Experimental Protocols

Protocol 1: Characterization of the Solvatochromic Properties of Disperse Red 13

Objective: To determine the absorption and fluorescence emission spectra of Disperse Red 13 in a range of non-aqueous solvents with varying polarities.

Materials:

• Disperse Red 13 (powder, ≥95% purity)

• Spectroscopic grade solvents (e.g., toluene, chloroform, ethanol, acetonitrile, DMSO)

• Volumetric flasks

• Micropipettes

• Quartz cuvettes for UV-Vis and fluorescence spectroscopy

• UV-Vis spectrophotometer

• Fluorometer

Procedure:

• Stock Solution Preparation:

  • Prepare a stock solution of Disperse Red 13 in a suitable solvent in which it is readily soluble (e.g., acetone (B3395972) or ethanol) at a concentration of 1 mM.

  • Ensure the dye is fully dissolved. Sonication may be used to aid dissolution.

• Working Solution Preparation:

  • For each solvent to be tested, prepare a dilute working solution of Disperse Red 13 from the stock solution. A final concentration in the range of 1-10 µM is typically suitable for fluorescence measurements. The optimal concentration should be determined empirically to avoid inner filter effects.

  • Ensure the final concentration of the stock solution solvent is negligible in the working solution to not influence the overall solvent polarity.

• Absorption Spectroscopy:

  • Record the UV-Vis absorption spectrum of each working solution from 350 nm to 700 nm using the respective pure solvent as a blank.

  • Determine the wavelength of maximum absorption (λ_abs) for each solvent.

• Fluorescence Spectroscopy:

  • Using the determined λ_abs for each solvent as the excitation wavelength, record the fluorescence emission spectrum. The emission is typically scanned from the excitation wavelength + 20 nm to 800 nm.

  • Determine the wavelength of maximum emission (λ_em) for each solvent.

• Data Analysis:

  • Tabulate the λ_abs and λ_em values for each solvent.

  • Plot the Stokes shift (the difference in wavenumbers between the emission and absorption maxima) against a solvent polarity scale (e.g., the Lippert-Mataga plot) to quantify the solvatochromic effect.

Protocol 2: Using Disperse Red 13 as a Fluorescent Probe to Determine Local Polarity

Objective: To utilize the solvatochromic properties of Disperse Red 13 to probe the local polarity of a non-aqueous medium (e.g., a polymer matrix, a drug formulation).

Materials:

• Disperse Red 13 stock solution (as prepared in Protocol 1)

• The non-aqueous sample of interest

• Control solvents with known polarities

• Fluorometer

Procedure:

• Calibration Curve:

  • Using the data from Protocol 1, create a calibration curve by plotting the emission maximum (λ_em) or Stokes shift of Disperse Red 13 as a function of a known solvent polarity parameter (e.g., dielectric constant or ET(30) value) for a series of pure solvents.

• Sample Preparation:

  • Incorporate Disperse Red 13 into the non-aqueous sample of interest at a low concentration (typically in the micromolar range). The method of incorporation will depend on the nature of the sample (e.g., dissolution, casting in a film).

  • Ensure homogeneous distribution of the probe within the sample.

• Fluorescence Measurement:

  • Record the fluorescence emission spectrum of Disperse Red 13 in the sample, using an appropriate excitation wavelength determined from the absorption spectrum of the probe in a similar environment.

  • Determine the wavelength of maximum emission (λ_em).

• Polarity Determination:

  • Using the measured λ_em, interpolate the corresponding solvent polarity parameter from the calibration curve. This provides an estimate of the local polarity experienced by the Disperse Red 13 probe within the sample.

Visualizations

The following diagrams illustrate the logical workflows for the characterization and application of Disperse Red 13 as a fluorescent probe.

Caption: Workflow for the characterization of Disperse Red 13's solvatochromic properties.

Caption: Workflow for applying Disperse Red 13 as a fluorescent probe for local polarity.

Conclusion

Disperse Red 13 serves as an accessible and effective fluorescent probe for the characterization of non-aqueous environments. Its sensitivity to solvent polarity, coupled with straightforward spectroscopic techniques, allows for valuable insights into the local microenvironment of various systems. The protocols and workflows provided herein offer a solid foundation for researchers to employ Disperse Red 13 in their studies, contributing to advancements in materials science, formulation development, and other fields where understanding non-aqueous media is critical.

Application Notes and Protocols for the Synthesis and Purification of Disperse Red 13

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 13, also known as C.I. 11115, is a monoazo dye characterized by its vibrant red hue and its application in coloring synthetic fibers such as polyester.[1] Its chemical structure, 2-(4-((2-chloro-4-nitrophenyl)azo)-N-ethylphenylamino)ethanol, features a chromophoric azo group (-N=N-) linking a substituted nitroaniline and an N-alkylaniline derivative. The principles of its synthesis involve a two-step diazotization and coupling reaction, a cornerstone of azo dye chemistry. This document provides detailed protocols for the laboratory-scale synthesis and purification of Disperse Red 13 for research purposes, along with methods for its characterization.

Synthesis of Disperse Red 13

The synthesis of Disperse Red 13 is achieved through the diazotization of 2-chloro-4-nitrobenzenamine followed by an azo coupling reaction with N-ethyl-N-hydroxyethylaniline.[1]

Diagram of the Synthetic Pathway

Caption: Synthetic workflow for Disperse Red 13.

Experimental Protocol: Synthesis

Materials:

• 2-chloro-4-nitrobenzenamine

• N-ethyl-N-hydroxyethylaniline

• Sodium nitrite (B80452) (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• Sodium acetate (B1210297)

• Ethanol (B145695)

• Distilled water

• Ice

Procedure:

Step 1: Diazotization of 2-chloro-4-nitrobenzenamine

• In a 250 mL beaker, add 1.73 g (0.01 mol) of 2-chloro-4-nitrobenzenamine to 10 mL of concentrated hydrochloric acid. Stir the mixture until the amine is completely dissolved.

• Cool the solution to 0-5 °C in an ice bath.

• In a separate beaker, dissolve 0.7 g (0.01 mol) of sodium nitrite in 20 mL of cold water.

• Slowly add the sodium nitrite solution dropwise to the cold amine solution while maintaining the temperature between 0-5 °C and stirring continuously.

• After the addition is complete, continue stirring for an additional 15-20 minutes to ensure the complete formation of the diazonium salt.

Step 2: Azo Coupling

• In a separate 500 mL beaker, dissolve 1.65 g (0.01 mol) of N-ethyl-N-hydroxyethylaniline in 50 mL of water and a small amount of hydrochloric acid to aid dissolution.

• Cool this solution to 0-5 °C in an ice bath.

• Slowly add the previously prepared cold diazonium salt solution to the N-ethyl-N-hydroxyethylaniline solution with vigorous stirring.

• Maintain the temperature below 5 °C throughout the addition.

• Adjust the pH of the reaction mixture to 4-5 by the slow addition of a saturated sodium acetate solution. A colored precipitate of Disperse Red 13 will form.

• Continue stirring the mixture in the ice bath for another 30-60 minutes to ensure the completion of the coupling reaction.

Step 3: Isolation of the Crude Product

• Filter the precipitated Disperse Red 13 using vacuum filtration.

• Wash the solid product with copious amounts of cold water to remove any unreacted salts and acids.

• Dry the crude product in a desiccator or a vacuum oven at a low temperature.

Purification of Disperse Red 13

The crude Disperse Red 13 can be purified by recrystallization and/or column chromatography.

Diagram of the Purification Workflow

Caption: General purification workflow for Disperse Red 13.

Experimental Protocol: Recrystallization

• Dissolve the crude Disperse Red 13 in a minimum amount of hot ethanol (near its boiling point).[2][3]

• If there are any insoluble impurities, perform a hot filtration to remove them.

• Allow the hot, saturated solution to cool slowly to room temperature.

• Further cool the solution in an ice bath to maximize the precipitation of the purified crystals.[4]

• Collect the crystals by vacuum filtration, wash them with a small amount of cold ethanol, and dry them thoroughly.

Experimental Protocol: Column Chromatography

• Prepare a chromatography column with silica (B1680970) gel as the stationary phase.[5][6] The amount of silica gel should be approximately 20-50 times the weight of the crude sample.[5]

• Dissolve the crude Disperse Red 13 in a minimum amount of a suitable solvent (e.g., a mixture of ethyl acetate and hexane).

• Load the sample onto the top of the silica gel column.

• Elute the column with a suitable mobile phase, starting with a less polar solvent system and gradually increasing the polarity. A common mobile phase could be a gradient of ethyl acetate in hexane. The fractions can be monitored by thin-layer chromatography (TLC).

• Collect the fractions containing the pure Disperse Red 13.

• Combine the pure fractions and evaporate the solvent to obtain the purified product.

Characterization of Disperse Red 13

The identity and purity of the synthesized Disperse Red 13 can be confirmed by various analytical techniques.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₆H₁₇ClN₄O₃	[7]
Molecular Weight	348.78 g/mol	[7]
Appearance	Dark red powder	[7]
Melting Point	122-129 °C	[7]
λmax (in Ethanol)	~524 nm

Spectroscopic Data

¹H NMR (Proton Nuclear Magnetic Resonance)

Note: The following are expected chemical shifts based on the structure of Disperse Red 13 and data from similar compounds. Actual values may vary depending on the solvent and instrument.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~1.25	t	3H	-CH₂CH₃
~3.60	q	2H	-CH₂ CH₃
~3.70	t	2H	-N-CH₂CH₂ -OH
~3.90	t	2H	-N-CH₂ CH₂-OH
~4.80	s (broad)	1H	-OH
~6.80	d	2H	Aromatic protons ortho to -N(Et)CH₂CH₂OH
~7.80	d	2H	Aromatic protons meta to -N(Et)CH₂CH₂OH
~7.90-8.30	m	3H	Aromatic protons of the 2-chloro-4-nitrophenyl ring

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

Note: The following are expected chemical shifts based on the structure of Disperse Red 13 and data from similar compounds.[1][8][9]

Chemical Shift (δ, ppm)	Assignment
~12.5	-CH₂CH₃
~45.0	-CH₂ CH₃
~50.0	-N-CH₂ CH₂-OH
~60.0	-N-CH₂CH₂ -OH
~111.0	Aromatic C ortho to -N(Et)CH₂CH₂OH
~123.0-130.0	Other aromatic carbons
~140.0-155.0	Aromatic carbons attached to N or Cl and C-NO₂

FTIR (Fourier-Transform Infrared) Spectroscopy

Wavenumber (cm⁻¹)	Assignment
~3400	O-H stretching (alcohol)
~2900-3000	C-H stretching (aliphatic)
~1580-1600	N=N stretching (azo group)
~1500-1530	N-O stretching (nitro group, asymmetric)
~1330-1350	N-O stretching (nitro group, symmetric)
~1100-1250	C-N stretching
~1050	C-O stretching (alcohol)
~820	C-Cl stretching

Safety Precautions

• Handle all chemicals with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Perform all reactions in a well-ventilated fume hood.

• Azo dyes may be harmful if inhaled, ingested, or absorbed through the skin. Avoid creating dust.

• Dispose of all chemical waste according to institutional and local regulations.

References

• 1. plantarchives.org [plantarchives.org]
• 2. orientjchem.org [orientjchem.org]
• 3. m.youtube.com [m.youtube.com]
• 4. youtube.com [youtube.com]
• 5. web.uvic.ca [web.uvic.ca]
• 6. Silica Gel Column Chromatography | Teledyne LABS [teledynelabs.com]
• 7. Cas 3180-81-2,DISPERSE RED 13 | lookchem [lookchem.com]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to prevent aggregation of Disperse Red 13 in solution

This technical support center provides guidance on preventing the aggregation of Disperse Red 13 in solution. Disperse Red 13 is a hydrophobic azo dye, and its low solubility in aqueous media often leads to aggregation, which can negatively impact experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Red 13 and why does it aggregate in solution?

Disperse Red 13 (CAS 3180-81-2) is a hydrophobic, single azo dye characterized by its low water solubility (approximately 11.51 µg/L at 25°C).[1] Its molecular structure lacks significant hydrophilic groups, leading to strong intermolecular attractive forces in aqueous environments. This causes the dye molecules to clump together, or aggregate, to minimize contact with water, often resulting in precipitation.

Q2: What are the recommended solvents for preparing a stock solution of Disperse Red 13?

To avoid aggregation, a concentrated stock solution should first be prepared in an appropriate organic solvent. Disperse Red 13 is soluble in several organic solvents.[2][3] Recommended options include:

• Dimethyl sulfoxide (B87167) (DMSO)

• N,N-Dimethylformamide (DMF)

• Acetone[2][3]

• Ethanol[2][3]

For experiments involving sensitive biological samples, it is crucial to consider the final concentration of the organic solvent in the aqueous working solution to avoid solvent-induced artifacts.

Q3: How can I prevent Disperse Red 13 from aggregating when I add it to an aqueous solution?

The primary strategy is to increase the dye's stability in the aqueous phase. This can be achieved by:

• Using Surfactants: Introducing surfactants at a concentration above their critical micelle concentration (CMC) is a highly effective method.[4] Surfactant molecules form micelles that encapsulate the hydrophobic dye molecules, preventing them from aggregating.[4][5] Non-ionic surfactants are often preferred as they are generally more effective at solubilizing hydrophobic dyes.[4][6]

• Adding Dispersants: Dispersants, such as lignosulfonates or naphthalene (B1677914) sulfonate condensates, can be used to keep dye particles suspended and prevent agglomeration.[7][8]

• Controlling the Addition Process: Add the organic stock solution of the dye to the aqueous buffer slowly and with gentle, constant stirring. This promotes rapid dispersion and reduces the likelihood of localized high concentrations that can trigger precipitation.

Q4: What specific additives can I use to stabilize my aqueous Disperse Red 13 solution?

Several types of additives can enhance the stability of disperse dyes in aqueous solutions. The optimal choice and concentration may depend on your specific experimental conditions.

Additive Type	Examples	Recommended Starting Concentration	Mechanism of Action
Non-ionic Surfactants	Triton™ X-100, Tween® 20, Tween® 80	> Critical Micelle Concentration (CMC)	Forms micelles that encapsulate the hydrophobic dye molecules, increasing solubility.[4][6]
Anionic Surfactants	Sodium Dodecyl Sulfate (SDS)	> CMC	Forms charged micelles that encapsulate the dye and provide electrostatic repulsion.[8]
Dispersants	Sodium Lignosulfonate	0.5 - 2.0 g/L	Adsorbs onto the surface of dye particles, preventing them from agglomerating through steric and electrostatic repulsion.[7][8]
Hydrotropes	Ethanol, Monopropylene Glycol	> Minimum Hydrotropic Concentration (MHC)	Increases the solubility of hydrophobic compounds in water.[9]

Troubleshooting Guide

Problem: My Disperse Red 13 precipitates immediately upon addition to my aqueous buffer.

Probable Cause	Suggested Solution
High Final Dye Concentration	Decrease the final concentration of Disperse Red 13 in your working solution.
Insufficient Solvent Miscibility	Ensure your aqueous buffer can tolerate the volume of organic solvent from your stock solution. If not, prepare a more dilute stock solution.
Lack of Stabilizing Agent	Add a suitable surfactant or dispersant to the aqueous buffer before adding the dye solution.[4][7][8]
Rapid Addition	Add the dye stock solution dropwise while gently stirring or vortexing the aqueous buffer to ensure rapid mixing.

Problem: My Disperse Red 13 solution appears stable at first but forms aggregates over time.

Probable Cause	Suggested Solution
Suboptimal Storage Conditions	Store the solution protected from light. For some formulations, refrigeration may be beneficial, but check for temperature-dependent precipitation.
Incorrect Surfactant Concentration	Ensure the surfactant concentration is maintained above its CMC. Evaporation or dilution can cause the concentration to drop below this critical threshold.[4]
Inadequate Dispersant	The chosen dispersant may not have sufficient thermal stability for your experimental conditions. Consider a more robust dispersant, such as a phenol (B47542) or naphthol sulfonate condensate.[7]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Solution of Disperse Red 13

This protocol describes a general method for preparing a working solution of Disperse Red 13 using a surfactant for stabilization.

• Prepare a Stock Solution: Dissolve Disperse Red 13 powder in a suitable organic solvent (e.g., DMSO) to create a concentrated stock solution (e.g., 1-10 mM). Sonication may be used to aid dissolution.

• Prepare the Aqueous Buffer: Prepare your desired aqueous buffer.

• Add Surfactant: To the aqueous buffer, add the chosen surfactant (e.g., Tween® 20) to a final concentration above its CMC (the CMC of Tween® 20 is ~0.06 mM). Mix thoroughly until the surfactant is fully dissolved.

• Prepare the Working Solution: While gently stirring the surfactant-containing buffer, slowly add the required volume of the Disperse Red 13 stock solution to achieve your desired final dye concentration.

• Final Mix: Continue to stir the solution for 5-10 minutes to ensure homogeneity.

• Inspection: Visually inspect the solution for any signs of precipitation or cloudiness. For quantitative analysis, measure the absorbance spectrum to check for scattering at longer wavelengths, which can indicate aggregation.

Visual Guides

Caption: Troubleshooting workflow for Disperse Red 13 aggregation.

Caption: Surfactant micelle encapsulating a hydrophobic dye molecule.

Summary of Disperse Red 13 Properties

Property	Value	Reference
CAS Number	3180-81-2	[1][3][10]
Molecular Formula	C₁₆H₁₇ClN₄O₃	[1][3][10]
Molecular Weight	348.78 g/mol	[1][3][10]
Appearance	Dark red powder	[1][2][11]
Melting Point	122-129 °C	[1][2][11]
Water Solubility	11.51 µg/L (at 25 °C)	[1][11]
Organic Solubility	Soluble in ethanol, acetone, benzene	[2][3]

References

• 1. lookchem.com [lookchem.com]
• 2. DISPERSE RED 13 | 3180-81-2 [chemicalbook.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Solubilization of Hydrophobic Dyes in Surfactant Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. How to Prevent the Aggregation of Disperse Dyes in Dyeing?(2) - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 8. How to prevent the agglomeration of disperse dyes in dyeing? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 9. researchgate.net [researchgate.net]
• 10. Disperse Red 13 | C16H17ClN4O3 | CID 18516 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. DISPERSE RED 13 [chembk.com]

Improving the dispersion of Disperse Red 13 in polymers

Welcome to the Technical Support Center for Polymer and Dye Applications. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the dispersion of Disperse Red 13 in polymer systems.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Red 13 and for which polymers is it suitable?

Disperse Red 13 (C.I. 11115) is a non-ionic, single azo dye characterized by its low water solubility.[1][2][3] It is a dark red powder, soluble in organic solvents like ethanol (B145695) and acetone.[3][4] It is primarily used for dyeing hydrophobic synthetic fibers and plastics, including polyester (B1180765) (PET), cellulose (B213188) acetate, polyamide, and acrylics.[3][4][5]

Q2: Why is achieving a good dispersion of Disperse Red 13 challenging?

As a disperse dye, Disperse Red 13 has minimal solubility in water and tends to exist as fine particles.[1][6] During processing, especially at high temperatures, these particles have a strong tendency to clump together or agglomerate.[6][7] This agglomeration can lead to numerous defects, including color specks, uneven coloration, and reduced color strength.[8][9]

Q3: What is the primary role of a dispersing agent?

A dispersing agent is essential for preventing dye particles from agglomerating.[10][11] It functions by adsorbing onto the surface of the dye particles, creating a stable, fine dispersion in the medium.[7][12] This is achieved through mechanisms like steric or electrostatic stabilization, which keeps the particles separated.[11] The benefits include improved color evenness, better dye penetration, and enhanced batch-to-batch consistency.[6]

Q4: What are the key factors that influence the stability of the dye dispersion?

Several factors can destabilize a dye dispersion, leading to flocculation or aggregation.[9] Key factors include:

• Dye Quality: Impurities or variations in the crystalline state of the dye can hinder dispersion.[9]

• Temperature: Excessively high temperatures can cause dye particles to clump.[9]

• pH Level: The pH of the medium should be controlled, typically within a mild acidic range for dyeing polyester.[13]

• Shear/Agitation: While necessary, excessively high shear rates (e.g., fast pumping) can sometimes break down the dispersion.[9]

• Incompatible Auxiliaries: Other chemicals in the formulation can interfere with the dispersing agent.[9]

Troubleshooting Guide

Q5: I am observing fine specks or spots on my polymer film/fiber. What is the cause and how can I fix it?

This issue is almost always caused by the aggregation of dye particles.[8]

• Root Causes:

  • Improper Initial Dispersion: The dye was not sufficiently wetted or mixed into a paste with the dispersing agent before being added to the main batch.[8]

  • Insufficient Dispersing Agent: The concentration or type of dispersing agent is inadequate to maintain stability under your specific processing conditions (e.g., high temperature).[8]

  • Poor Dye Quality: The dye may contain impurities or have a large particle size distribution.[9]

• Solutions:

  • Refine Dispersion Protocol: Ensure the dye powder is first made into a smooth, lump-free paste with a dispersing agent and a small amount of the solvent/medium before dilution. Refer to the Protocol for Preparing a Stable Dye Dispersion below.

  • Optimize Dispersing Agent: Increase the concentration of the dispersing agent or select a more robust type. For high-temperature applications, naphthalene (B1677914) sulfonate-based dispersants are often effective due to their excellent thermal stability.[6]

  • Pre-filter the Dispersion: Before adding to the polymer, filter the dye dispersion through a fine mesh to remove any existing agglomerates.

Q6: The color in my polymer is uneven and appears streaky or patchy. What should I do?

Uneven coloring can stem from both the dye dispersion and the polymer substrate itself.

• Root Causes:

  • Poor Dispersion Stability: Dye particles may be flocculating (a non-reversible aggregation) during the process.[9] This leads to an uneven distribution of color.

  • Inconsistent Substrate: For textiles, variations in yarn density, tension during weaving, or residual knitting oils can cause uneven dye uptake, a defect known as "barre".[8]

  • Incorrect Processing Temperature: Temperature affects the polymer structure and the rate of dye diffusion.[14] For semi-crystalline polymers like PET, the temperature must be high enough (above the glass transition temperature) to open the polymer structure for dye molecules to penetrate.[1]

• Solutions:

  • Improve Dispersion Stability: Review the factors listed in Q4. Ensure the pH is optimal (typically 4.5-5.5 for polyester dyeing) and that the dispersing agent is effective at the processing temperature.[13]

  • Substrate Pre-treatment: Ensure the polymer is clean and free of contaminants like oils or sizing agents that can act as a barrier to the dye.[8]

  • Controlled Heating: Implement a gradual, controlled heating rate to the target temperature to promote even dye adsorption and diffusion.[8]

Q7: My final product has a much weaker color than expected (low color yield). Why is this happening?

Low color yield indicates that the dye is not being utilized efficiently.

• Root Causes:

  • Dye Flocculation: When dye particles flocculate, their effective surface area for interacting with the polymer is drastically reduced, leading to poor color yield.[9]

  • Sub-optimal Dyeing Conditions: The temperature may be too low, or the processing time too short for the dye to fully penetrate the polymer matrix.[5]

  • Excess Dispersing Agent: While essential, an excessive amount of dispersing agent can sometimes form micelles around the dye particles, hindering their transfer from the liquid phase into the polymer.[7]

• Solutions:

  • Verify Dispersion Stability: Check for signs of flocculation in the dye bath or dispersion.

  • Optimize Process Parameters: Consult the data tables below for recommended temperature and time ranges. For polyester, high-temperature methods (120-130°C) are often necessary.[5]

  • Adjust Dispersant Concentration: Systematically vary the concentration of the dispersing agent to find the optimal level that ensures stability without significantly impeding dye uptake.

Data Presentation

Table 1: Properties and Characteristics of Disperse Red 13

Property	Value / Description	Reference(s)
C.I. Name	Disperse Red 13	[3]
C.I. Number	11115	[3]
CAS Number	3180-81-2	[3]
Chemical Class	Single Azo	[3]
Molecular Formula	C₁₆H₁₇ClN₄O₃	[3]
Appearance	Dark red powder	[3][4]
Solubility	Soluble in ethanol, acetone, benzene. Sparingly soluble in water.	[1][3]
Primary Applications	Polyester, cellulose acetate, polyamide, acrylics, plastics.	[3][4]

Table 2: Typical Processing Parameters for Disperse Dyes in Polymers

Parameter	Typical Range	Purpose	Reference(s)
Processing Temperature	120 - 140 °C (for PET)	Swells polymer fibers to allow dye penetration.	[1][5][13]
Thermosol Temperature	180 - 220 °C	Fixes dye onto fabric using dry heat in continuous processes.	[1][13]
pH of Medium	4.0 - 5.5 (Acidic)	Optimizes dye exhaustion and stability for polyester.	[13]
Processing Time	30 - 60 minutes	Allows sufficient time for dye diffusion into the polymer matrix.	[5]

Experimental Protocols

Protocol 1: Preparation of a Stable Aqueous Dye Dispersion

This protocol describes a standard laboratory method for preparing a stable stock dispersion of Disperse Red 13 for aqueous-based polymer dyeing.

• Weighing: Accurately weigh the required amounts of Disperse Red 13 powder and a suitable dispersing agent (e.g., a naphthalene sulfonate-based dispersant). A typical starting ratio is 1:1 dye to dispersant by weight.

• Pasting: Place the dye and dispersant powder in a beaker. Add a small amount of deionized water (at room temperature) dropwise while stirring continuously with a glass rod.

• Homogenization: Continue adding water and stirring until a smooth, lump-free, and viscous paste is formed.[13] This step is critical to ensure individual dye particles are wetted.

• Dilution: Gradually add the remaining volume of deionized water while stirring. Use a magnetic stirrer or low-shear mixer to ensure the paste is fully dispersed.

• pH Adjustment: Check the pH of the dispersion. If necessary, adjust to the target range (e.g., 4.5-5.5) using a dilute solution of acetic acid.[13]

• Optional Filtration: For applications requiring extremely high quality, filter the final dispersion through a 5-10 µm filter to remove any residual micro-agglomerates.

Protocol 2: Lab-Scale Melt Compounding of Disperse Red 13 into Polypropylene (B1209903) (PP)

This protocol outlines a general procedure for dispersing the dye into a thermoplastic polymer via melt extrusion.

• Material Preparation: Dry the polypropylene pellets and Disperse Red 13 powder in a vacuum oven to remove any residual moisture.

• Masterbatch Creation: Pre-mix the Disperse Red 13 powder with a small amount of PP powder in a high-speed mixer. This "masterbatch" approach aids in more uniform distribution in the extruder. A dispersing agent compatible with polyolefins can also be added at this stage.

• Melt Extrusion: Set the temperature profile of a twin-screw extruder appropriate for polypropylene.

• Feeding: Feed the main batch of PP pellets into the extruder's main hopper. Feed the dye-PP masterbatch through a separate side-feeder at a precise rate to achieve the desired final dye concentration.

• Compounding: The rotation of the screws will melt, mix, and homogenize the dye within the polymer matrix. The screw design should provide adequate shear for breaking down any dye agglomerates.[15]

• Extrusion and Pelletizing: Extrude the colored polymer melt through a die into strands, cool them in a water bath, and cut them into pellets for subsequent processing (e.g., injection molding, film casting).

Visualizations

Diagram 1: General Workflow for Dye Dispersion

Caption: Workflow for incorporating Disperse Red 13 into polymers.

Diagram 2: Troubleshooting Guide for Poor Dispersion

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. scispace.com [scispace.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Cas 3180-81-2,DISPERSE RED 13 | lookchem [lookchem.com]
• 5. autumnchem.com [autumnchem.com]
• 6. autumnchem.com [autumnchem.com]
• 7. textileindustry.net [textileindustry.net]
• 8. benchchem.com [benchchem.com]
• 9. Factors affecting the dispersion stability of Disperse Dyes - Knowledge [colorfuldyes.com]
• 10. locusingredients.com [locusingredients.com]
• 11. Understanding Dispersing Agents for Disperse Dyes: A Comprehensive Guide-Anyang Double Circle Auxiliary Co., Ltd. [en.ayshzj.com]
• 12. textilelearner.net [textilelearner.net]
• 13. textilelearner.net [textilelearner.net]
• 14. mdpi.com [mdpi.com]
• 15. digitalcommons.unl.edu [digitalcommons.unl.edu]

Solubility issues of Disperse Red 13 in experimental setups

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing solubility issues with Disperse Red 13 in experimental setups.

Troubleshooting Guides & FAQs

This section addresses common problems encountered during the dissolution and use of Disperse Red 13 in laboratory settings.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Red 13 and why is its solubility a concern in experimental setups?

A1: Disperse Red 13 (C.I. 11115) is an azo dye characterized by its hydrophobic nature.[1] Its low water solubility (11.51 µg/L at 25°C) presents a significant challenge in aqueous experimental systems, such as cell culture media or physiological buffers, often leading to precipitation and aggregation.[2][3] This can result in inconsistent experimental results, including inaccurate spectrophotometric measurements and reduced biological activity.

Q2: In which solvents is Disperse Red 13 soluble?

A2: Disperse Red 13 is soluble in several organic solvents. It dissolves in ethanol (B145695) and acetone, producing a deep red solution.[4][5] It is also soluble in benzene.[5] For biological experiments, Dimethyl Sulfoxide (DMSO) is a commonly used solvent to prepare concentrated stock solutions.

Q3: How should I prepare a stock solution of Disperse Red 13 for my experiments?

A3: A concentrated stock solution should be prepared in a suitable organic solvent, such as DMSO or ethanol. It is recommended to start with a high-concentration stock that can be further diluted for your working solution. For detailed steps, please refer to the Experimental Protocols section.

Q4: My Disperse Red 13 precipitated when I added it to my aqueous buffer/media. What should I do?

A4: This is a common issue due to the hydrophobic nature of the dye. Refer to the Troubleshooting Guide below for a step-by-step approach to resolving this problem. Key strategies include ensuring the final concentration of the organic solvent is low, pre-warming your aqueous medium, and adding the stock solution slowly while vortexing.

Q5: Can I sonicate or heat the solution to improve the solubility of Disperse Red 13?

A5: Gentle warming and brief sonication can be used to aid the initial dissolution of Disperse Red 13 in the organic solvent. However, prolonged or excessive heating should be avoided as it may lead to degradation of the dye.

Troubleshooting Guide: Precipitation and Aggregation Issues

Issue: Disperse Red 13 precipitates out of solution upon dilution into an aqueous buffer (e.g., PBS, cell culture media).

• Possible Cause 1: Low Aqueous Solubility. Disperse Red 13 is inherently hydrophobic and has very limited solubility in water.[2][3]

  • Solution:

    • Reduce Final Concentration: The most straightforward solution is to lower the final working concentration of Disperse Red 13 in your aqueous medium.

    • Optimize Solvent Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) in your working solution is kept to a minimum, ideally below 0.5%, to avoid solvent-induced artifacts and cytotoxicity in cell-based assays.

    • Use a Co-solvent or Surfactant: In some cases, the addition of a small amount of a co-solvent or a non-ionic surfactant to the aqueous medium can help to increase the solubility of hydrophobic compounds.

• Possible Cause 2: "Crashing Out" During Dilution. Rapidly adding a concentrated organic stock solution to an aqueous buffer can cause the dye to immediately precipitate.

  • Solution:

    • Pre-warm the Aqueous Medium: Warming your buffer or cell culture medium to 37°C can help to increase the solubility of the dye.

    • Slow, Stepwise Dilution: Add the concentrated stock solution dropwise to the pre-warmed aqueous medium while gently vortexing or stirring. This allows for a more gradual solvent exchange and can prevent immediate precipitation.

    • Intermediate Dilution Step: Consider preparing an intermediate dilution of your stock solution in the organic solvent before the final dilution into the aqueous medium.

• Possible Cause 3: Aggregation of Dye Molecules. At higher concentrations, Disperse Red 13 molecules can self-associate to form aggregates, which can then precipitate.

  • Solution:

    • Work with Freshly Prepared Solutions: Prepare your working solutions fresh from a stock solution before each experiment to minimize the time for aggregation to occur.

    • Filtration: After preparing your stock solution, consider filtering it through a 0.22 µm syringe filter to remove any pre-existing aggregates.

Data Presentation

Table 1: Solubility of Disperse Red 13 in Various Solvents

Solvent	Solubility	Temperature (°C)	Notes
Water	11.51 µg/L	25	Very low solubility.[2][3]
Ethanol	Soluble	Not Specified	Forms a deep red solution.[4][5]
Acetone	Soluble	Not Specified	Forms a deep red solution.[4][5]
Benzene	Soluble	Not Specified	[5]
Dimethyl Sulfoxide (DMSO)	Soluble	Not Specified	Commonly used for preparing stock solutions for biological assays.

Experimental Protocols

Protocol 1: Preparation of a Disperse Red 13 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Disperse Red 13 in DMSO.

Materials:

• Disperse Red 13 powder (Molecular Weight: 348.78 g/mol )[5]

• Dimethyl Sulfoxide (DMSO), anhydrous

• Microcentrifuge tubes

• Vortex mixer

• Optional: Water bath sonicator

Methodology:

• Weighing: Accurately weigh out 3.49 mg of Disperse Red 13 powder and transfer it to a sterile microcentrifuge tube.

• Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube.

• Mixing: Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved. If necessary, briefly sonicate the tube in a water bath to aid dissolution.

• Storage: Store the 10 mM stock solution in small aliquots at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a Working Solution for Cell Staining

This protocol provides a general method for diluting the Disperse Red 13 stock solution for use in cell staining applications.

Materials:

• 10 mM Disperse Red 13 stock solution in DMSO

• Pre-warmed (37°C) cell culture medium or Phosphate-Buffered Saline (PBS)

• Sterile tubes

Methodology:

• Determine Final Concentration: Decide on the final working concentration of Disperse Red 13 required for your experiment (e.g., 10 µM).

• Calculate Dilution: Calculate the volume of the 10 mM stock solution needed to achieve the desired final concentration in your chosen volume of aqueous medium.

• Dilution: While gently vortexing the pre-warmed aqueous medium, add the calculated volume of the Disperse Red 13 stock solution dropwise.

• Final Mixing: Continue to mix the solution for a few seconds to ensure homogeneity.

• Immediate Use: Use the freshly prepared working solution immediately to minimize the risk of precipitation and aggregation.

Mandatory Visualization

Caption: Workflow for preparing and using Disperse Red 13 solutions.

Caption: Troubleshooting logic for Disperse Red 13 precipitation.

References

• 1. webbook.nist.gov [webbook.nist.gov]
• 2. chembk.com [chembk.com]
• 3. Cas 3180-81-2,DISPERSE RED 13 | lookchem [lookchem.com]
• 4. DISPERSE RED 13 | 3180-81-2 [chemicalbook.com]
• 5. worlddyevariety.com [worlddyevariety.com]

Technical Support Center: Optimizing Disperse Red 13 for NLO Measurements

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists utilizing Disperse Red 13 in nonlinear optical (NLO) measurements.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration range for Disperse Red 13 in NLO measurements?

The optimal concentration of Disperse Red 13 (DR13) is highly dependent on the host material (e.g., polymer matrix, solvent) and the specific NLO measurement technique being used. Concentrations can range from dilute solutions for techniques like Z-scan to higher weight percentages in guest-host polymer systems. For instance, in nematic liquid crystals, concentrations from 0.3% to 1.0% have been reported.[1] In guest-host polymer systems with polyetherketone (PEK-c), a concentration of 20 wt% has been used to create optical thin films.[2] It is crucial to start with a lower concentration and gradually increase it to find the best balance between a strong NLO signal and minimal aggregation.

Q2: I'm observing a weak or noisy NLO signal. What could be the cause?

A weak or noisy signal can stem from several factors:

• Sub-optimal Concentration: The concentration of DR13 may be too low to generate a detectable nonlinear response. Conversely, a concentration that is too high can lead to aggregation, which causes light scattering and can quench the NLO effect.[3][4]

• Poor Solubility: If DR13 is not fully dissolved in the chosen solvent or polymer matrix, the suspended particles can scatter the laser beam, leading to inaccurate and noisy measurements.

• Laser Misalignment: Improper alignment of the laser beam through the sample is a common source of error in NLO measurements like the Z-scan.

• Low Laser Power: The incident laser intensity might be insufficient to induce a significant nonlinear response in the material.

Q3: How does the choice of solvent affect NLO measurements of Disperse Red 13?

The solvent plays a critical role in the NLO properties of disperse dyes. The polarity of the solvent can significantly influence the intramolecular charge transfer (ICT) characteristics of the dye, which are directly related to its nonlinear optical response.[5] For example, studies on similar disperse dyes like Disperse Red 19 have shown that polar solvents like methanol (B129727) can lead to high values of NLO parameters.[5] Furthermore, the solvent dictates the solubility of DR13, and a good solvent is essential to prevent aggregation. Aprotic polar solvents are often effective for dissolving similar NLO polyimides.[5]

Q4: My solution of Disperse Red 13 appears cloudy, or my results are not reproducible. What is happening?

Cloudiness or lack of reproducibility is often a sign of dye aggregation or incomplete dissolution.[3][6] Aggregation occurs when dye molecules clump together, which is more likely at higher concentrations or in poor solvents.[3] These aggregates can scatter light, leading to erroneous measurements and a lack of reproducibility.[6] To mitigate this, consider the following:

• Filtration: Filter the solution through a syringe filter (e.g., 0.5 µm) to remove any undissolved particles or large aggregates.[2]

• Sonication: Use an ultrasonic bath to help break up aggregates and improve dissolution.

• Solvent Selection: Ensure you are using a solvent in which DR13 has good solubility. The chlorine group in DR13 generally increases its solubility compared to similar dyes like Disperse Red 1.[7][8]

• Concentration Reduction: Lower the concentration to a point where the solution remains clear and stable.

Troubleshooting Guides

Issue 1: Poor Solubility of Disperse Red 13

Symptom	Possible Cause	Suggested Solution
Solution is cloudy or contains visible particles.	Poor solvent choice.	Switch to a more suitable solvent. Aprotic polar solvents are often effective for similar dyes.[5]
Concentration is above the solubility limit.	Reduce the concentration of DR13 in the solution.
Insufficient mixing.	Use sonication or gentle heating with stirring to aid dissolution.

Issue 2: Inconsistent or Non-Reproducible NLO Measurements

Symptom	Possible Cause	Suggested Solution
Z-scan curves vary significantly between runs.	Dye aggregation.[4][9]	Prepare a fresh solution at a lower concentration. Filter the solution before measurement.[2]
Thermal effects from the laser.	Use a lower laser repetition rate or power. Implement a shutter to expose the sample only during data acquisition.
Sample degradation.	Check for photodegradation by comparing UV-Vis absorption spectra before and after the experiment.
Fluctuations in laser power.	Monitor the laser output to ensure it is stable throughout the experiment.

Data and Protocols

Table 1: Reported Concentrations of Disperse Red Dyes in Host Materials

Dye	Host Material	Concentration	NLO Application/Measurement
Disperse Red 1	Nematic Liquid Crystal E7	0.3% - 1.0%	Holographic Grating, n₂ measurement
Disperse Red 13	Polyetherketone (PEK-c)	20 wt%	Guest-host polymer thin film for NLO
Disperse Red 1/13	Poly(methyl methacrylate) (PMMA)	Not specified	Study of linear and nonlinear optical properties
Disperse Blue 1	Dioxane	3.7x10⁻⁵ to 74.6x10⁻⁵ M	Open aperture Z-scan, optical limiting

Experimental Protocol: Z-Scan Measurement of Disperse Red 13 Solution

The Z-scan technique is a widely used method to determine the nonlinear refractive index (n₂) and the nonlinear absorption coefficient (β) of materials.[10][11]

1. Sample Preparation: a. Dissolve a known quantity of Disperse Red 13 (dye content ~95%) in a suitable, high-purity solvent (e.g., a polar aprotic solvent).[5] b. Start with a relatively low concentration, for instance, in the range of 10⁻⁴ to 10⁻⁵ M.[11] c. Stir the solution thoroughly, using sonication if necessary, to ensure complete dissolution and homogeneity. d. Filter the solution using a syringe filter (e.g., 0.5 µm) into a clean quartz cuvette (typically 1 mm path length).[2][11] e. Measure the linear absorption spectrum using a UV-Vis spectrophotometer to determine the absorption at the laser wavelength.

2. Z-Scan Experimental Setup: a. A stable laser source (e.g., a Q-switched Nd:YAG laser at 532 nm or a femtosecond laser) is required.[10][12] b. The laser beam should have a Gaussian profile (TEM₀₀ mode). c. The beam is focused using a lens. The sample is mounted on a translation stage that can move it along the z-axis through the focal point of the lens. d. The transmitted beam is split. One part goes to a detector (D1) through a finite aperture (closed-aperture Z-scan) to measure nonlinear refraction. The other part goes to a detector (D2) without an aperture (open-aperture Z-scan) to measure nonlinear absorption.

3. Measurement Procedure: a. Calibration: First, perform a Z-scan on a well-characterized reference material (e.g., CS₂) to calibrate the system. b. Open-Aperture Scan: Move the sample along the z-axis from a position far from the focus (-z) to a position far from the focus (+z). Record the transmittance as a function of the z-position. A dip in transmittance at the focus indicates two-photon absorption or reverse saturable absorption. c. Closed-Aperture Scan: Place an aperture before detector D1. Repeat the scan along the z-axis. The resulting curve will show a pre-focal peak and a post-focal valley (or vice-versa), which is characteristic of nonlinear refraction. d. Data Analysis: The open-aperture data is used to calculate the nonlinear absorption coefficient (β). The closed-aperture data is then divided by the open-aperture data to isolate the nonlinear refraction effect, from which the nonlinear refractive index (n₂) is calculated.

Visualizations

Caption: Experimental workflow for preparing Disperse Red 13 samples and performing NLO characterization.

Caption: Troubleshooting flowchart for weak or noisy NLO signals in DR13 experiments.

Caption: Relationship between DR13 concentration and the resulting NLO signal quality.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Systematically Exploring Molecular Aggregation and Its Impact on Surface Tension and Viscosity in High Concentration Solutions [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pure.hw.ac.uk [pure.hw.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Investigation of Broadband Optical Nonlinear Absorption and Transient Dynamics in Orange IV Containing Azobenzene - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Photostability and Photobleaching of Disperse Red 13

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the azo dye Disperse Red 13. The information is designed to address specific issues that may be encountered during experimental work related to its photostability and photobleaching characteristics.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Red 13 and what are its key properties?

Disperse Red 13 (also known as C.I. 11115) is a single azo class disperse dye.[1] It is characterized as a dark red powder and is used in dyeing polyester, acetate, and other synthetic fibers, as well as in plastics coloring.[1][2] From a chemical standpoint, it is an azobenzene-functionalized molecule with the chemical formula C₁₆H₁₇ClN₄O₃.[3] One of its notable properties is its reversible cis-trans photoisomerization, which makes it a candidate for applications in non-linear optical (NLO) materials for optical memory and switching devices.[3] It has low solubility in water but is soluble in organic solvents like ethanol (B145695) and acetone (B3395972).[1][2]

Q2: What is photobleaching and why is it a concern when working with Disperse Red 13?

Photobleaching is the irreversible photochemical destruction of a dye or fluorophore molecule upon exposure to light.[4] This process leads to a loss of color and, if the dye is fluorescent, a loss of fluorescence. For researchers using Disperse Red 13, photobleaching can be a significant issue as it can affect the reproducibility and accuracy of experiments that rely on the dye's optical properties. For instance, in applications where Disperse Red 13 is used as a colorant or a functional material in optical devices, photobleaching can lead to performance degradation over time.

Q3: What are the general mechanisms of photobleaching for azo dyes like Disperse Red 13?

The photostability of azo dyes is influenced by a number of factors including the chemical structure of the dye, the properties of the substrate or solvent it is in, and the experimental conditions (e.g., presence of oxygen, light intensity). Generally, two main pathways for photodegradation are recognized for azo dyes:

• Oxidative Fading: In the presence of oxygen, excited dye molecules can react with oxygen to form reactive oxygen species (ROS) which then attack the dye molecule, leading to its degradation. This is often a significant pathway in aerobic environments.

• Reductive Fading: In the absence of oxygen or in the presence of reducing agents, the azo bond (-N=N-) can be cleaved, leading to the formation of aromatic amines. This pathway is more prevalent in anaerobic conditions or in substrates that can provide hydrogen atoms.

The specific pathway that dominates for Disperse Red 13 will depend on the experimental conditions.

Q4: What are the known photodegradation products of Disperse Red 13?

Studies have identified several oxidation and reduction products of Disperse Red 13. These include:

• Sulfate 2-[(4-aminophenyl)ethylamino]-ethanol monohydrate

• 2-chloro-4-nitro-benzamine

• 4-nitro-benzamine

• 2-(ethylphenylamine)-ethanol[5][6]

The presence of these products confirms the cleavage of the azo bond as a key step in the degradation process.

Troubleshooting Guide

This guide addresses common problems encountered during the investigation of the photostability of Disperse Red 13.

Problem	Potential Cause	Troubleshooting Steps
Rapid and inconsistent photobleaching of Disperse Red 13 in solution.	Solvent Effects: The photostability of dyes can be highly dependent on the solvent. Some solvents may promote photodegradation pathways.	1. Test different solvents: Evaluate the photostability of Disperse Red 13 in a range of solvents with varying polarities and proticities (e.g., ethanol, acetone, toluene, PMMA). 2. Deoxygenate solvents: If reductive fading is suspected, deoxygenate the solvent by bubbling with an inert gas (e.g., nitrogen or argon) prior to and during the experiment. 3. Control for pH: The pH of the solution can influence the rate of photodegradation. Buffer the solution if necessary and report the pH in your experimental conditions.
Difficulty in preparing stable and reproducible samples of Disperse Red 13 for testing.	Low Aqueous Solubility and Aggregation: Disperse Red 13 has very low solubility in water, which can lead to aggregation. Aggregated dye molecules can have different photophysical properties and photostability compared to monomeric dye.[7][8]	1. Use appropriate solvents: For solution-based studies, use organic solvents in which Disperse Red 13 is readily soluble, such as acetone or ethanol.[1] 2. Use of dispersing agents: For aqueous dispersions, use a suitable dispersing agent to create a stable and fine particle suspension. The stability of the dispersion can be tested using filtration methods.[9] 3. Incorporate into a polymer matrix: For solid-state studies, incorporate Disperse Red 13 into a polymer film (e.g., polymethyl methacrylate (B99206) - PMMA). This provides a more controlled and reproducible environment.
Inconsistent results in photostability measurements.	Variability in Experimental Conditions: Light source intensity, wavelength, and temperature can all significantly affect the rate of photobleaching.	1. Standardize light source: Use a well-characterized and stable light source. A xenon arc lamp with appropriate filters to simulate solar radiation is often used.[5] Specify the light source, its intensity (in W/m²), and spectral output in your methods. 2. Control temperature: Use a temperature-controlled sample holder to maintain a constant temperature throughout the experiment, as temperature can influence the rate of photochemical reactions. 3. Use a dark control: Always run a parallel experiment with a sample that is kept in the dark under the same temperature conditions to distinguish between photochemical and thermal degradation.[10]
Unable to identify the photodegradation pathway.	Complex mixture of photoproducts: The degradation of Disperse Red 13 can lead to a variety of products, making it difficult to elucidate the exact mechanism from a single experiment.	1. Time-course analysis: Monitor the change in the absorption spectrum of the Disperse Red 13 sample over time during irradiation. This can provide clues about the formation and decay of intermediate species. 2. Analytical techniques: Use techniques like High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS) or gas chromatography-mass spectrometry (GC-MS) to separate and identify the degradation products at different time points.[5] 3. Vary experimental conditions: Conduct experiments under both aerobic and anaerobic conditions to determine the role of oxygen in the degradation process.

Data Presentation

While specific quantitative data for the photostability of Disperse Red 13 is not extensively available in the reviewed literature, the following table provides a template for organizing experimental data. Researchers are encouraged to populate this table with their own experimental findings for comparative analysis.

Parameter	Value	Experimental Conditions	Reference
Photodegradation Quantum Yield (Φ)	Data not available in searched literature	Specify: Light Source (e.g., Xenon lamp), Wavelength (nm), Solvent/Matrix, Temperature (°C), Aerobic/Anaerobic	-
Photodegradation Rate Constant (k)	Data not available in searched literature	Specify: Light Source, Intensity (W/m²), Solvent/Matrix, Temperature (°C), Initial Dye Concentration	-
Absorption Maximum (λmax)	503 nm	In ethanol	[3]
Identified Photodegradation Products	Sulfate 2-[(4-aminophenyl)ethylamino]-ethanol monohydrate, 2-chloro-4-nitro-benzamine, 4-nitro-benzamine, 2-(ethylphenylamine)-ethanol	Oxidation and reduction reactions	[5][6]

Experimental Protocols

The following are detailed methodologies for key experiments related to the photostability of Disperse Red 13, based on established guidelines for photostability testing.

Protocol 1: Determining the Photodegradation Rate in Solution

Objective: To measure the rate of photobleaching of Disperse Red 13 in a specific solvent under controlled irradiation.

Materials:

• Disperse Red 13

• Spectroscopic grade solvent (e.g., ethanol, acetone)

• Quartz cuvettes

• UV-Vis spectrophotometer

• Calibrated light source (e.g., xenon arc lamp with a filter to simulate solar light, or a specific wavelength LED)

• Temperature-controlled sample holder

• Stirring mechanism for the cuvette (optional but recommended)

• Inert gas (e.g., nitrogen or argon) for anaerobic studies

Procedure:

• Sample Preparation:

  • Prepare a stock solution of Disperse Red 13 in the chosen solvent.

  • Prepare a working solution with an initial absorbance at the λmax (around 503 nm) of approximately 1.0.

  • For anaerobic studies, bubble the solution with an inert gas for at least 15 minutes prior to the experiment.

• Experimental Setup:

  • Place the quartz cuvette containing the sample solution in the temperature-controlled holder.

  • Position the light source at a fixed distance from the sample. Ensure the light beam uniformly illuminates the sample.

  • Measure the light intensity at the sample position using a calibrated radiometer.

• Data Collection:

  • Record the initial UV-Vis absorption spectrum of the solution before irradiation (t=0).

  • Start the irradiation and record the UV-Vis absorption spectra at regular time intervals.

  • Continue the measurements until the absorbance at λmax has decreased significantly (e.g., by 80-90%) or for a predetermined duration.

  • Run a parallel dark control experiment to monitor any thermal degradation.

• Data Analysis:

  • Plot the absorbance at λmax versus time.

  • Determine the order of the reaction and calculate the photodegradation rate constant (k) by fitting the data to the appropriate rate law (e.g., first-order decay: ln(A₀/Aₜ) = kt).

Protocol 2: Photostability Testing of Disperse Red 13 in a Polymer Film

Objective: To assess the photostability of Disperse Red 13 when incorporated into a solid polymer matrix.

Materials:

• Disperse Red 13

• Polymer (e.g., Polymethyl methacrylate - PMMA)

• A suitable solvent for both the dye and the polymer (e.g., dichloromethane (B109758) or acetone)

• Glass slides or quartz plates

• Spin coater or casting knife

• Light source (as in Protocol 1)

• UV-Vis spectrophotometer with a solid-state sample holder

Procedure:

• Film Preparation:

  • Prepare a solution containing a known concentration of both Disperse Red 13 and the polymer in the chosen solvent.

  • Deposit a thin film of the solution onto a glass slide or quartz plate using a spin coater or a casting knife to ensure uniform thickness.

  • Dry the film thoroughly in an oven or vacuum oven at a temperature below the glass transition temperature of the polymer to remove any residual solvent.

• Experimental Setup:

  • Mount the polymer film in a sample holder that allows for normal incidence of the light.

  • Position the light source and measure its intensity as described in Protocol 1.

• Data Collection:

  • Record the initial absorption spectrum of the film.

  • Expose the film to the light source and record absorption spectra at regular time intervals.

  • Include a dark control sample to assess any changes not induced by light.

• Data Analysis:

  • Analyze the change in absorbance at λmax over time to determine the photobleaching kinetics, similar to the analysis for the solution-phase experiment.

Visualizations

Experimental Workflow for Photostability Testing

Caption: A generalized workflow for assessing the photostability of Disperse Red 13.

Proposed Photodegradation Pathway of Disperse Red 13

Caption: A plausible photodegradation pathway for Disperse Red 13.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. The azo dye Disperse Red 13 and its oxidation and reduction products showed mutagenic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. How to test the dispersion stability of disperse dyes? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 8. researchgate.net [researchgate.net]
• 9. 5 Detection Methods-Identify the Quality of Disperse Dyes (1) - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 10. pubs.rsc.org [pubs.rsc.org]

Thermal stability and degradation of Disperse Red 13

Technical Support Center: Disperse Red 13

This center provides technical guidance for researchers and scientists working with the azo dye Disperse Red 13 (C.I. 11115). Below you will find frequently asked questions and troubleshooting guides for experiments related to its thermal stability and degradation.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Red 13 and what are its basic properties?

A1: Disperse Red 13, also known as C.I. 11115, is a single azo disperse dye.[1] It is characterized by the presence of an azo group (-N=N-) connecting two aromatic rings. Due to its low water solubility, it is used in the form of a fine dispersion for dyeing synthetic fibers like polyester.[2] Key properties are summarized in the table below.

Q2: What is the general thermal stability of Disperse Red 13?

A2: Disperse Red 13 is expected to be thermally stable up to temperatures well above its melting point. Azo dyes, in general, exhibit good thermal stability, which is a necessary characteristic for their application in high-temperature dyeing processes.[3] Thermal decomposition for organic dyes typically begins at temperatures above 300°C.[4]

Q3: What happens to Disperse Red 13 when it thermally degrades?

A3: The thermal degradation of azo dyes generally initiates with the cleavage of the azo bond, which is the most thermally labile part of the molecule. This process typically results in the release of nitrogen gas (N₂) and the formation of various aromatic free radicals. These radicals can then recombine or undergo further fragmentation to produce a complex mixture of smaller volatile compounds.

Q4: What are the expected products of thermal degradation?

Q5: Which analytical techniques are best for studying the thermal stability of Disperse Red 13?

A5: The most common and effective techniques are:

• Thermogravimetric Analysis (TGA): To determine the onset of decomposition and the mass loss profile as a function of temperature.

• Differential Scanning Calorimetry (DSC): To identify thermal transitions such as melting point and to study crystallization behavior.

• Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS): To identify the specific chemical compounds released during thermal decomposition.

Data Presentation

Table 1: Physical and Chemical Properties of Disperse Red 13

Property	Value	Source
CAS Number	3180-81-2
Molecular Formula	C₁₆H₁₇ClN₄O₃
Molecular Weight	348.78 g/mol
Melting Point (mp)	122-129 °C
λmax	503 nm
C.I. Number	11115

Table 2: Representative Thermal Analysis Data for Disperse Red 13

Disclaimer: The TGA data presented below are estimated values based on the typical behavior of organic azo dyes, as specific experimental data for Disperse Red 13 is not publicly available. The melting point is based on published data.

Parameter	Value (Representative)	Analytical Technique
Melting Temperature (Tₘ)	122 - 129 °C	Differential Scanning Calorimetry (DSC)
Onset Decomposition Temp. (Tₒₙₛₑₜ)	~ 280 - 320 °C	Thermogravimetric Analysis (TGA)
Peak Decomposition Temp. (Tₚₑₐₖ)	~ 340 - 380 °C	Thermogravimetric Analysis (TGA)
Mass Loss at 600 °C	~ 50 - 70 %	Thermogravimetric Analysis (TGA)

Visualizations

Caption: Proposed thermal degradation pathway for Disperse Red 13.

Caption: General experimental workflow for thermal analysis.

Troubleshooting and Experimental Guides

Q6: My TGA curve for Disperse Red 13 shows a weight loss before 100°C. What does this mean?

A6: A weight loss step occurring before 100°C is almost always attributable to the evaporation of adsorbed moisture or residual solvent from the sample. To resolve this, ensure your sample is thoroughly dried in a vacuum oven at a temperature below its melting point (e.g., 80°C) for several hours before analysis. If the issue persists, you can add an isothermal hold segment at the beginning of your TGA method (e.g., hold at 100°C for 10-15 minutes) to drive off volatiles before starting the main temperature ramp.

Q7: The baseline of my DSC thermogram is noisy or drifting. How can I fix this?

A7: A noisy or drifting DSC baseline can be caused by several factors:

• Instrument Contamination: The DSC cell may be contaminated. Try cleaning the cell according to the manufacturer's instructions.

• Improper Purge Gas Flow: Ensure the inert purge gas (usually nitrogen) is flowing at the recommended rate (typically 20-50 mL/min). Inconsistent flow can cause baseline fluctuations.

• Sample Pan Issues: Ensure the sample and reference pans are properly sealed and sitting flat on the sensor. Uneven pan contact can lead to poor thermal conductivity and a noisy signal.

• Insufficient Equilibration: Allow the instrument to equilibrate at the starting temperature for at least 5-10 minutes before beginning the heating ramp to ensure a stable starting baseline.

Q8: I am seeing multiple peaks in my DSC curve during the first heating cycle. What do they represent?

A8: The first heating cycle in a DSC experiment reflects the thermal history of the sample as-received. Multiple peaks could indicate:

• Polymorphism: The dye may exist in different crystalline forms, each with its own melting point.

• Impurities: The presence of impurities can lead to additional melting peaks or a broadening of the main melting endotherm.

• Decomposition: If a peak is exothermic and accompanied by a weight loss in a corresponding TGA run, it likely represents decomposition, not melting. To get a clearer picture of the material's intrinsic properties, it is standard practice to analyze the second heating cycle curve, which is recorded after a controlled cooling step that erases the prior thermal history.

Q9: The mass loss in my TGA experiment doesn't add up to 100%. Is this normal?

A9: Yes, this is common for many organic compounds, including dyes. A final residual mass at high temperatures (e.g., 600-800°C) under an inert atmosphere is often observed. This residue typically consists of a stable, carbonaceous char formed during the decomposition process. The amount of char can provide information about the degradation mechanism.

Experimental Protocols

Protocol 1: Thermogravimetric Analysis (TGA)

• Objective: To determine the thermal stability and decomposition profile of Disperse Red 13.

• Instrumentation: A calibrated thermogravimetric analyzer.

• Procedure:

  • Accurately weigh 3-5 mg of dried Disperse Red 13 powder into a ceramic or platinum TGA pan.

  • Place the pan in the TGA furnace and tare the balance.

  • Purge the furnace with an inert gas (e.g., high-purity nitrogen) at a flow rate of 20-50 mL/min for at least 20 minutes to establish an inert atmosphere.

  • Heat the sample from ambient temperature (e.g., 30°C) to 600°C at a constant heating rate of 10°C/min.

  • Record the mass of the sample as a function of temperature.

  • Analyze the resulting TGA curve (mass % vs. temperature) and its first derivative (DTG curve) to determine the onset temperature of decomposition (Tₒₙₛₑₜ) and the temperature of maximum mass loss rate (Tₚₑₐₖ).

Protocol 2: Differential Scanning Calorimetry (DSC)

• Objective: To determine the melting point (Tₘ) of Disperse Red 13.

• Instrumentation: A calibrated differential scanning calorimeter.

• Procedure:

  • Accurately weigh 2-4 mg of dried Disperse Red 13 powder into an aluminum DSC pan.

  • Hermetically seal the pan. Prepare an empty, sealed aluminum pan to use as a reference.

  • Place the sample and reference pans into the DSC cell.

  • Purge the cell with nitrogen at a flow rate of 20-50 mL/min.

  • Equilibrate the system at a sub-ambient temperature (e.g., 25°C).

  • First Heating Cycle: Heat the sample from 25°C to 150°C at a rate of 10°C/min.

  • Cooling Cycle: Cool the sample from 150°C back to 25°C at a controlled rate of 10°C/min.

  • Second Heating Cycle: Heat the sample again from 25°C to 150°C at 10°C/min.

  • Analyze the thermogram from the second heating cycle. The peak of the endothermic event corresponds to the melting temperature (Tₘ).

Protocol 3: Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

• Objective: To identify the volatile and semi-volatile compounds produced during the thermal degradation of Disperse Red 13.

• Instrumentation: A pyrolyzer unit coupled to a GC-MS system.

• Procedure:

  • Place a small amount (approx. 0.1-0.5 mg) of Disperse Red 13 into a pyrolysis sample cup.

  • Insert the cup into the pyrolyzer, which is interfaced with the GC injector port.

  • Rapidly heat the sample to a pyrolysis temperature corresponding to its Tₚₑₐₖ as determined by TGA (e.g., 360°C).

  • The resulting degradation products are swept by the carrier gas (helium) into the GC column.

  • Separate the products using a suitable GC temperature program (e.g., hold at 50°C for 2 min, then ramp to 300°C at 15°C/min).

  • Detect and identify the separated compounds using the mass spectrometer by comparing their fragmentation patterns (mass spectra) with a reference library (e.g., NIST/Wiley).

References

• 1. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 2. researchgate.net [researchgate.net]
• 3. ymerdigital.com [ymerdigital.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Spectroscopic Analysis of Disperse Red 13

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering interference and other issues during the spectroscopic analysis of Disperse Red 13 (DR13).

Frequently Asked Questions (FAQs)

Q1: What is the expected maximum absorption wavelength (λmax) for Disperse Red 13?

The reported λmax for Disperse Red 13 can vary depending on the solvent and the aggregation state of the dye. It is crucial to consider the experimental conditions when comparing results to literature values.

Reported λmax	Solvent/Conditions
524 nm	Not specified[1]
503 nm	Not specified
505 nm	Aqueous solution with dispersant[2]
206 nm	Not specified[3]
200-800 nm range	Methanol[4]

Table 1: Reported maximum absorption wavelengths (λmax) for Disperse Red 13 under various conditions.

The significant peak at 206 nm likely corresponds to a different electronic transition within the molecule, while the peaks in the 503-524 nm range are responsible for its red color.

Q2: What are the recommended solvents for spectroscopic measurements of Disperse Red 13?

Disperse Red 13 has low solubility in water, often requiring the use of organic solvents or dispersants for analysis.[2][5] The choice of solvent is critical as it can interfere with the measurement.

Solvent	UV Cutoff (approx.)	Notes
Methanol	205 nm	Used in published spectral analysis of DR13 acrylate.[4]
Ethanol	210 nm	Strong absorbance below 210 nm can hide the analyte's signal.[6]
Acetone	330 nm	DR13 is soluble in acetone.[7]
Acetonitrile	190 nm	A common solvent in spectroscopy with a low UV cutoff.
Water (with dispersant)	< 190 nm	Dispersants like Fongranal® FB have been used to create aqueous DR13 solutions.[2] The dispersant itself must not interfere.

Table 2: Common solvents and their approximate UV cutoff wavelengths. Always use spectrophotometric grade solvents.

Q3: How does pH affect the spectroscopic measurement of Disperse Red 13?

The pH of the solution can influence the stability and electronic structure of azo dyes, potentially causing shifts in the absorption spectrum. For disperse dyes used on polyester, dyeing is often carried out under slightly acidic conditions.[8] Extreme pH values may lead to dye degradation, creating new chemical species with different spectral properties.[9]

Q4: What is dye aggregation and how does it impact spectroscopic results?

Dye aggregation is a common phenomenon where dye molecules stick to each other in solution, particularly at high concentrations.[10][11] This can significantly alter the UV-Vis absorption spectrum by causing shifts in the λmax (either to shorter, H-aggregation, or longer, J-aggregation, wavelengths) or changes in the peak shape.[10][12] The extent of aggregation is influenced by dye concentration, solvent, temperature, and the presence of salts or surfactants.[11][13]

Figure 1. Conceptual diagram of dye aggregation and its effect on UV-Vis spectra.

Troubleshooting Guides

Problem: My measured λmax is different from the expected literature value.

An unexpected λmax is a common issue that can stem from several sources. Follow this workflow to diagnose the problem.

Figure 2. Troubleshooting workflow for an incorrect λmax measurement of Disperse Red 13.

Problem: I see unexpected peaks or shoulders in my spectrum.

• Cause: Contaminated or unclean cuvettes can introduce interfering substances.[14]

  • Solution: Thoroughly clean your cuvettes with an appropriate solvent. Always handle cuvettes by the frosted sides to avoid fingerprints.

• Cause: The solvent may have impurities or absorb in the measurement range.[15]

  • Solution: Use a high-purity, spectrophotometric-grade solvent. Always run a baseline correction with a blank cuvette containing only the solvent.[6]

• Cause: The Disperse Red 13 sample may have degraded.

  • Solution: The degradation of DR13 can produce byproducts like 2-chloro-4-nitro-benzamine and 4-nitro-benzamine, which will have their own distinct absorption spectra. Use a fresh, properly stored sample of the dye.

Problem: My absorbance readings are unstable, noisy, or drifting.

• Cause: The spectrophotometer's lamp may be aging or not properly warmed up.[16]

  • Solution: Allow the instrument to warm up for the manufacturer-recommended time before taking measurements. If the problem persists, the lamp may need replacement.

• Cause: Temperature fluctuations in the sample compartment can affect readings.[15]

  • Solution: Use a temperature-controlled cuvette holder if available, and ensure the lab environment is stable.[15]

• Cause: For low concentration samples, the signal-to-noise ratio may be poor.[15]

  • Solution: If possible, increase the sample concentration. Alternatively, increase the instrument's integration time or average multiple scans to improve the signal-to-noise ratio.[15]

Problem: My absorbance is too high (above ~1.5 AU) and the peak is flattened.

• Cause: The sample concentration is too high, leading to non-linear detector response or stray light effects.[6][14]

  • Solution: Dilute the sample to bring the maximum absorbance into the optimal range for your instrument (typically 0.1 - 1.0 AU). High concentrations can also cause light scattering, which can be reduced by dilution.[14]

Experimental Protocols

Protocol: Standard UV-Vis Measurement of Disperse Red 13

This protocol outlines a general procedure for obtaining a UV-Vis absorption spectrum of Disperse Red 13.

Figure 3. Standard experimental workflow for UV-Vis analysis of Disperse Red 13.

Methodology:

• Solvent Selection: Choose a high-purity, spectrophotometric-grade solvent in which Disperse Red 13 is soluble and that is transparent in the desired wavelength range (e.g., methanol).

• Stock Solution Preparation:

  • Accurately weigh a small amount of Disperse Red 13 powder.

  • Quantitatively transfer it to a Class A volumetric flask.

  • Add a small amount of solvent to dissolve the dye completely, using sonication if necessary.

  • Fill the flask to the calibration mark with the solvent and mix thoroughly.

• Working Solution Preparation:

  • Perform a serial dilution of the stock solution to create a working solution with an expected maximum absorbance between 0.1 and 1.0 AU.

• Instrument Setup:

  • Turn on the spectrophotometer and its lamps and allow for an adequate warm-up period (typically 15-30 minutes).

  • Set the desired wavelength scan range (e.g., 200 nm to 800 nm).

• Baseline Correction:

  • Fill a clean cuvette with the pure solvent to be used as a blank.

  • Place the cuvette in the spectrophotometer and perform a baseline correction (auto-zero). This subtracts the absorbance of the solvent and cuvette from subsequent measurements.[6]

• Sample Measurement:

  • Empty the blank cuvette, rinse it with a small amount of the working sample solution, and then fill it with the working solution.

  • Place the sample cuvette in the instrument and acquire the absorption spectrum.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax).

  • Examine the spectrum for any unexpected peaks, shoulders, or baseline drift that may indicate interference.

References

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. Absorption [Disperse Red 13] | AAT Bioquest [aatbio.com]
• 4. FT-IR, UV-vis, 1H and 13C NMR spectra and the equilibrium structure of organic dye molecule disperse red 1 acrylate: a combined experimental and theoretical analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. UV-VIS分光鏡は機能しません？一般的な制限とそれらを克服する方法 - Persee [pgeneral.com]
• 7. worlddyevariety.com [worlddyevariety.com]
• 8. Red Disperse Azo Dye Side Chains Influence on Polyethylene Terephthalate Dyeing Performances in Supercritical Carbon Dioxide Media [mdpi.com]
• 9. aatcc.org [aatcc.org]
• 10. mdpi.com [mdpi.com]
• 11. Effects of alkanolamine solvents on the aggregation states of reactive dyes in concentrated solutions and the properties of the solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. ossila.com [ossila.com]
• 15. microbiozindia.com [microbiozindia.com]
• 16. sperdirect.com [sperdirect.com]

Troubleshooting uneven distribution of Disperse Red 13 in films

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the dispersion of Disperse Red 13 in polymer films.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Disperse Red 13 and what are its primary properties?

Disperse Red 13 (C.I. 11115) is a non-ionic mono-azo dye characterized by its small molecular size and lack of water-soluble groups.[1] It appears as a dark red powder and is primarily used for dyeing synthetic fibers like polyester (B1180765) and acetate, as well as for coloring plastics.[2][3] Due to its photo-responsive properties, it is also utilized as a non-linear optical (NLO) material in advanced applications like optical memory and switching devices.[2][4] Its key properties are summarized in the table below.

Q2: What are the primary causes of uneven Disperse Red 13 distribution in films?

Uneven distribution, often appearing as blotches, streaks, or color spots, is typically caused by the aggregation (or agglomeration) of dye particles within the polymer matrix.[5][6][7] The primary reasons for this include:

• Poor Solubility: The dye is practically insoluble in water and has limited solubility in certain organic solvents.[2][8] If the chosen solvent system cannot adequately dissolve the dye at the desired concentration, particles will aggregate.

• Incompatible Polymer/Dye/Solvent System: Poor miscibility between the dye and the host polymer can lead to phase separation and dye aggregation as the solvent evaporates.[9]

• Incorrect Preparation Technique: Rapid solvent evaporation, insufficient mixing, or an improper heating rate during solution preparation can promote the formation of dye aggregates.[6][7]

• High Dye Concentration: Exceeding the solubility limit of Disperse Red 13 in the polymer solution will inevitably lead to particle formation.

Q3: How can I visually identify dye aggregation in my film?

Dye aggregation can be identified through several observations:

• Macroscopic Level: The film may exhibit visible color spots, streaks, or a generally hazy and non-uniform appearance.[5]

• Microscopic Level: Optical microscopy can reveal distinct dye particles or clusters. For more detailed analysis, Scanning Electron Microscopy (SEM) or Atomic Force Microscopy (AFM) can be used to visualize the surface morphology and identify aggregated dye domains.[10]

Section 2: Troubleshooting Guide

This guide addresses specific issues encountered during the preparation of films containing Disperse Red 13.

Issue 1: The dye precipitates or fails to dissolve completely during solution preparation.

• Cause: The solvent may be inappropriate for Disperse Red 13, or the concentration is too high for the chosen solvent. Disperse Red 13 is soluble in solvents like acetone (B3395972) and ethanol (B145695) but has very low solubility in water.[2][3]

• Recommended Solution:

  • Verify Solvent Choice: Ensure you are using a solvent in which Disperse Red 13 is known to be soluble (see Table 1).

  • Use a Co-solvent System: Introduce a small amount of a good solvent for the dye that is also miscible with the primary solvent for the polymer. For example, if using chloroform (B151607) for the polymer, a small addition of acetone may help dissolve the dye.[11]

  • Apply Gentle Heating & Sonication: Gently warm the solution while stirring or use an ultrasonic bath to enhance the dissolution rate. Avoid excessive heat, which can degrade the dye or polymer.

  • Reduce Concentration: Lower the concentration of Disperse Red 13 to be within its solubility limit in the chosen system.

Issue 2: The final film shows visible aggregates, specks, or inconsistent color.

• Cause A: Dye Aggregation. This occurs when dissolved dye molecules re-cluster during the film casting and solvent evaporation process. This can be due to poor dye-polymer compatibility or too rapid solvent removal.[6][7]

• Recommended Solution A:

  • Control Solvent Evaporation: Slow down the evaporation rate by covering the casting dish or placing it in a desiccator. This provides more time for the polymer chains and dye molecules to arrange uniformly.

  • Add a Dispersant: Introduce a suitable dispersing agent or surfactant to the solution.[12] These agents help to keep the dye particles from agglomerating.[12][13]

  • Filter the Solution: Before casting, filter the polymer-dye solution through a syringe filter (e.g., PTFE, 0.45 µm) to remove any pre-existing aggregates.

• Cause B: Poor Polymer-Dye Miscibility. The dye may not be compatible with the polymer host, leading to phase separation.[9]

• Recommended Solution B:

  • Polymer Selection: Test the dispersion in different types of polymers. The polarity of the polymer matrix can significantly influence the dispersion state of the dye.[9]

  • Modify the Polymer or Dye: In advanced applications, chemical modification of the polymer backbone or the dye itself can improve compatibility.

Logical Flow for Troubleshooting Uneven Distribution

Caption: A troubleshooting workflow for diagnosing and resolving uneven dye distribution.

Section 3: Data and Experimental Protocols

Data Presentation

Table 1: Physicochemical Properties of Disperse Red 13

Property	Value	Reference(s)
Synonyms	C.I. 11115; 2-[4-(2-Chloro-4-nitrophenylazo)-N-ethylphenylamino]ethanol	[4]
Molecular Formula	C₁₆H₁₇ClN₄O₃	[3][4][14]
Molecular Weight	348.78 g/mol	[3][4]
Appearance	Dark red powder	[2][4]
Melting Point	122-129 °C	[2][4]
Max Absorption (λmax)	~503 nm	[2]
Water Solubility	11.51 µg/L at 25 °C (practically insoluble)	[2][4]
Organic Solvents	Soluble in ethanol, acetone, benzene	[2][3]

Experimental Protocols

Protocol 1: Preparation of a Dye-Doped Polymer Film via Solution Casting

This protocol provides a general method for preparing a Disperse Red 13-doped film, which can be adapted for specific polymers like PMMA.[11]

• Dye Solution Preparation:

  • Accurately weigh the required amount of Disperse Red 13 powder.

  • Dissolve the dye in a minimal amount of a suitable solvent (e.g., acetone) in a glass vial.

  • Use a vortex mixer or sonicator to ensure complete dissolution.

• Polymer Solution Preparation:

  • Accurately weigh the polymer (e.g., PMMA) and place it in a separate, larger glass beaker or flask.

  • Add the primary solvent (e.g., chloroform) to achieve the desired polymer concentration (e.g., 5-10% w/v).

  • Stir the mixture with a magnetic stirrer until the polymer is completely dissolved. This may take several hours.

• Mixing and Homogenization:

  • Slowly add the dye solution to the stirring polymer solution.

  • Rinse the dye vial with a small amount of the primary solvent and add it to the polymer solution to ensure a complete transfer.

  • Continue stirring the combined solution for at least one hour in a sealed container to ensure homogeneity.

• Casting and Drying:

  • Place a clean, level substrate (e.g., glass slide or petri dish) inside a fume hood.

  • Pour the homogeneous polymer-dye solution onto the substrate.

  • Partially cover the substrate to slow down the rate of solvent evaporation. A slow, controlled evaporation process is critical for film uniformity.

  • Allow the film to dry completely. This can take several hours to overnight.

  • For final solvent removal, the film can be placed in a vacuum oven at a temperature below the polymer's glass transition temperature.

Workflow for Preparing Dye-Doped Films

Caption: Standard experimental workflow for fabricating a dye-doped polymer film.

References

• 1. What are disperse dyes and what solvents are used for disperse dyes? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 2. DISPERSE RED 13 | 3180-81-2 [chemicalbook.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Cas 3180-81-2,DISPERSE RED 13 | lookchem [lookchem.com]
• 5. autumnchem.com [autumnchem.com]
• 6. How to prevent the agglomeration of disperse dyes in dyeing? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 7. How to Prevent the Aggregation of Disperse Dyes in Dyeing? - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 8. What are the quality standards for Disperse Red 13? - Blog [etowndyes.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. Synthesis and Investigation of Phenol Red Dye Doped Polymer Films [scirp.org]
• 12. How to Prevent the Aggregation of Disperse Dyes in Dyeing?(2) - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 13. How to Increase the Speed of Disperse Dyeing and Shorten the Process? [skychemi.com]
• 14. Disperse Red 13 | C16H17ClN4O3 | CID 18516 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: The Effect of Solvent Polarity on Disperse Red 13 Absorption Spectra

This technical support guide provides researchers, scientists, and drug development professionals with answers to frequently asked questions and troubleshooting advice for experiments involving the analysis of Disperse Red 13 and the effect of solvent polarity on its UV-Visible absorption spectra.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: Why does the color of my Disperse Red 13 solution change in different solvents?

A1: The change in color, and more specifically the shift in the maximum absorption wavelength (λmax), is due to a phenomenon called solvatochromism.[1] The polarity of the solvent interacts with the electronic ground and excited states of the dye molecule differently. For azo dyes like Disperse Red 13, the excited state is typically more polar than the ground state. Polar solvents stabilize this more polar excited state to a greater extent, which reduces the energy gap between the two states.[2][3] This results in the absorption of lower-energy light, causing a shift of the absorption peak to a longer wavelength (a bathochromic or "red" shift).[1][2]

Q2: I am seeing inconsistent or drifting absorbance readings. What is the cause?

A2: Inconsistent readings or baseline drift can stem from several sources:

• Instrument Warm-Up: The spectrophotometer's lamp source may not have reached thermal stability. Allow the instrument to warm up for the manufacturer-recommended time before taking measurements.

• Aging Lamp: The instrument's deuterium (B1214612) or tungsten lamp may be nearing the end of its life, causing fluctuations in light output.

• Voltage Instability: Fluctuations in the power supply can affect lamp intensity. Using a voltage stabilizer is recommended.

Q3: My absorbance spectrum has a noisy or unstable baseline. How can I fix this?

A3: An unstable baseline is often caused by:

• Incorrect Blanking: Ensure you are using a clean cuvette filled with the same solvent you used for your sample as the reference or blank. Re-blank the instrument if you change the solvent.

• Contaminated Cuvettes or Solvent: Small amounts of contamination in the solvent or residue on the cuvette walls can cause baseline issues. Use high-purity solvents and ensure cuvettes are thoroughly cleaned.

• Temperature Fluctuations: Changes in the temperature of the instrument's components can cause the baseline to shift.

Q4: I'm observing unexpected peaks in my spectrum. What do they mean?

A4: Extraneous peaks are typically the result of contamination. Ensure your cuvettes are impeccably clean and that the solvent itself is pure. Dirty substrates or cuvettes can lead to unexpected absorption peaks.

Q5: The maximum absorbance of my sample is too high (e.g., > 1.5). Is this a problem?

A5: Yes, absorbance values above a certain threshold (typically 1.0 to 1.5) can be unreliable due to stray light and deviations from the Beer-Lambert Law. If your absorbance is too high, you can:

• Dilute the Sample: Reduce the concentration of the dye solution.

• Use a Shorter Path Length Cuvette: Switching from a 1 cm cuvette to a shorter path length cuvette (e.g., 0.5 cm) will decrease the absorbance.

Q6: Why can't I find a single, definitive λmax value for Disperse Red 13?

A6: Disperse Red 13 does not have one single λmax value because its absorption spectrum is highly dependent on the surrounding solvent environment.[2] As explained under the principle of solvatochromism, changing the solvent polarity will shift the λmax. Therefore, any reported λmax value must be accompanied by the name of the solvent in which it was measured.

Quantitative Data Presentation

Table 1: Spectrophotometric Data for C.I. Disperse Red 1 in Various Organic Solvents. [4]

Solvent	Maximum Wavelength (λmax)	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)
Acetone (B3395972)	406 nm	3,208
Acetonitrile (ACN)	406 nm	11,174
Ethanol	406 nm	13,708
Dimethylformamide (DMF)	406 nm	15,846

Data is for C.I. Disperse Red 1 and is presented to demonstrate the solvatochromic effect in a related azo dye.[4]

Experimental Protocol: Measuring the Absorption Spectrum of Disperse Red 13

This protocol outlines the steps to measure the absorption spectrum of Disperse Red 13 in a given solvent using a UV-Vis spectrophotometer.

Materials:

• Disperse Red 13 powder

• High-purity solvents of varying polarities (e.g., hexane, toluene, acetone, ethanol, DMSO)

• UV-Vis Spectrophotometer

• Quartz or glass cuvettes (ensure they are transparent in the desired wavelength range)

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Stock Solution Preparation:

  • Accurately weigh a small amount of Disperse Red 13 powder.

  • Dissolve it in a suitable solvent (e.g., acetone or ethanol, in which it is readily soluble) in a volumetric flask to create a concentrated stock solution (e.g., 10⁻³ M).[5]

• Sample Preparation:

  • Create a dilute solution for measurement by pipetting a small volume of the stock solution into a new volumetric flask and diluting it with the chosen solvent.

  • The final concentration should be adjusted so that the maximum absorbance falls between 0.2 and 1.0 absorbance units.

• Spectrophotometer Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up and stabilize.

  • Set the wavelength range for the scan (e.g., 350 nm to 700 nm) to cover the visible spectrum.

• Blanking the Instrument:

  • Fill a clean cuvette with the pure solvent you used to prepare your dilute sample.

  • Place the cuvette in the spectrophotometer's reference holder.

  • Run a "baseline" or "zero" scan. The instrument will electronically subtract the absorbance of the solvent and cuvette from subsequent measurements.

• Measuring the Sample:

  • Rinse a second clean cuvette with a small amount of your diluted dye solution before filling it approximately three-quarters full.

  • Ensure there are no air bubbles and that the transparent sides of the cuvette are clean and free of fingerprints.

  • Place the sample cuvette in the instrument's sample holder.

  • Initiate the absorbance scan.

• Data Analysis:

  • Once the scan is complete, use the instrument's software to identify the wavelength at which the highest absorbance occurs. This is the λmax.

  • Record the λmax and the corresponding absorbance value.

• Repeat for Other Solvents:

  • Repeat steps 2 through 6 for each solvent you wish to test, ensuring to re-blank the instrument with the new pure solvent each time.

Visualization of Solvatochromism

The following diagram illustrates the underlying principle of positive solvatochromism, which is typical for azo dyes like Disperse Red 13.

Caption: Effect of solvent polarity on electronic energy levels.

References

• 1. Solvatochromism - Wikipedia [en.wikipedia.org]
• 2. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 3. irl.umsl.edu [irl.umsl.edu]
• 4. scielo.br [scielo.br]
• 5. DISPERSE RED 13 | 3180-81-2 [chemicalbook.com]

Technical Support Center: Minimizing Experimental Artifacts with Disperse Red 13

Welcome to the technical support center for Disperse Red 13. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the use of Disperse Red 13 in experimental settings. Our goal is to help you minimize experimental artifacts and ensure the reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Red 13 and what are its common applications in a research setting?

Disperse Red 13 (DR13) is an azo dye characterized by its vibrant red color and lipophilic (hydrophobic) nature. While it is widely used in the textile industry for dyeing synthetic fabrics, in a research context, it has applications as a non-linear optical (NLO) material and can be used as a fluorescent probe or cellular stain due to its spectral properties.[1] However, its use in biological experiments can be challenging due to its physicochemical properties.

Q2: Why do I observe precipitates or aggregates in my Disperse Red 13 solution?

Disperse Red 13 has very low solubility in aqueous solutions, which is a primary cause of precipitation and aggregation.[2] This is a common source of experimental artifacts. The dye is more soluble in organic solvents like ethanol (B145695), acetone, and DMSO.[2][3][4] When a concentrated stock solution of Disperse Red 13 in an organic solvent is diluted into an aqueous buffer or cell culture medium, the dye can crash out of solution, forming aggregates.

Q3: Can Disperse Red 13 interfere with my fluorescence-based assays?

Yes, Disperse Red 13, being a colored compound, can interfere with fluorescence-based assays. This interference can manifest in two main ways:

• Autofluorescence: The dye itself is fluorescent, and its emission spectrum may overlap with that of your experimental fluorophores, leading to false-positive signals.

• Quenching: Disperse Red 13 can absorb the excitation or emission light of other fluorophores in your assay, leading to a decrease in the detected signal (quenching) and potentially false-negative results.

Q4: I am seeing non-specific staining in my microscopy images when using Disperse Red 13. What could be the cause?

Non-specific staining with Disperse Red 13 is often a result of its hydrophobic nature and tendency to aggregate. These aggregates can bind indiscriminately to cellular structures, particularly lipid-rich membranes, leading to high background fluorescence and obscuring the specific signal you are trying to observe. Improper fixation and permeabilization techniques can also exacerbate this issue.

Troubleshooting Guides

Issue 1: Dye Aggregation and Precipitation in Aqueous Solutions

Symptoms:

• Visible particles or cloudiness in your working solution.

• Inconsistent results between experiments.

• High background and non-specific staining in microscopy.

Troubleshooting Workflow:

Workflow for troubleshooting Disperse Red 13 aggregation.

Issue 2: High Background and Non-Specific Staining in Fluorescence Microscopy

Symptoms:

• Diffuse, non-specific fluorescence across the entire cell or tissue.

• Bright, punctate artifacts that are not associated with a specific organelle.

• Difficulty distinguishing the signal from the background.

Troubleshooting Steps:

• Optimize Staining Concentration: Perform a concentration titration to find the lowest effective concentration of Disperse Red 13 that provides a detectable signal without excessive background.

• Reduce Incubation Time: Shorter incubation times can minimize non-specific uptake and binding.

• Improve Washing Steps: Increase the number and duration of washes after staining to remove unbound dye and aggregates. Use a buffer containing a low concentration of a mild, non-ionic detergent in the wash steps if compatible with your experiment.

• Proper Fixation and Permeabilization: For fixed-cell imaging, ensure that your fixation and permeabilization protocol is appropriate for lipophilic dyes. In some cases, staining after fixation and permeabilization may be necessary to reduce redistribution of the dye.[5]

• Use a Blocking Step: Although typically used for immunofluorescence, a blocking step with a protein-based solution like bovine serum albumin (BSA) may help to reduce non-specific hydrophobic interactions.

Issue 3: Interference in Plate-Based Assays (e.g., Cell Viability, ELISA)

Symptoms:

• Inconsistent or unexpected absorbance or fluorescence readings.

• High background in control wells containing only the dye.

• Quenching of the fluorescent signal in experimental wells.

Troubleshooting Steps:

• Run Dye-Only Controls: Always include control wells with Disperse Red 13 at the same concentration as your experimental wells but without cells or other assay components. This will help you determine the dye's intrinsic absorbance or fluorescence at the assay wavelengths.

• Spectral Scan: If possible, perform a spectral scan of Disperse Red 13 to identify its peak absorbance and emission wavelengths. This will help you assess the potential for spectral overlap with your assay's fluorophores.

• Consider Alternative Assays: If interference is significant, consider using an orthogonal assay that employs a different detection method. For example, if you suspect interference with an MTT assay (a colorimetric assay), you could try a resazurin-based assay (a fluorescent assay with a different spectral profile) or a cell counting method.[6]

• Wavelength Selection: For fluorescence assays, choose fluorophores with excitation and emission spectra that are well-separated from those of Disperse Red 13 to minimize interference.

Data Presentation

Table 1: Physicochemical Properties of Disperse Red 13

Property	Value	Reference
Molecular Formula	C₁₆H₁₇ClN₄O₃	[3]
Molecular Weight	348.78 g/mol	[3]
Appearance	Dark red powder	[2][3][4]
Melting Point	122-129 °C	[7]
λmax	~503 nm	[8]

Table 2: Solubility of Disperse Red 13

Solvent	Solubility	Notes	Reference
Water	Very low (practically insoluble)	Prone to aggregation in aqueous solutions.	[2]
Ethanol	Soluble	A common solvent for preparing stock solutions.	[2][3][4]
Acetone	Soluble (deep red solution)	Another suitable solvent for stock solutions.	[3][4]
DMSO	Soluble	Frequently used for preparing stock solutions for cell-based assays.	[9]
Benzene	Soluble	[3][4]

Experimental Protocols

Protocol 1: Preparation of Disperse Red 13 Stock Solution

• Weighing: Accurately weigh out the desired amount of Disperse Red 13 powder in a fume hood.

• Dissolving: Add high-purity, anhydrous DMSO or ethanol to the powder to achieve a high-concentration stock solution (e.g., 1-10 mM).

• Solubilization: Vortex the solution thoroughly to ensure the dye is completely dissolved. Gentle warming (up to 37°C) or brief sonication can aid in dissolution.

• Filtration (Optional but Recommended): Filter the stock solution through a 0.22 µm syringe filter to remove any undissolved particles or aggregates.

• Storage: Store the stock solution in small aliquots at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

Protocol 2: Staining Live Cells with Disperse Red 13 for Fluorescence Microscopy

This protocol is adapted from general methods for staining live cells with lipophilic dyes and should be optimized for your specific cell type and experimental conditions.[10][11]

• Cell Preparation: Plate cells on a suitable imaging dish or coverslip and allow them to adhere and grow to the desired confluency.

• Preparation of Staining Solution: On the day of the experiment, thaw an aliquot of the Disperse Red 13 stock solution. Prepare a working staining solution by diluting the stock solution in a serum-free medium or a suitable buffer (e.g., HBSS or PBS) to the desired final concentration (typically in the range of 1-10 µM). It is crucial to add the stock solution to the buffer while vortexing to minimize immediate precipitation.

• Cell Staining: Remove the growth medium from the cells and wash them once with a pre-warmed buffer. Add the pre-warmed staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Washing: Remove the staining solution and wash the cells two to three times with a pre-warmed buffer or complete growth medium to remove excess dye.

• Imaging: Image the cells immediately using a fluorescence microscope with appropriate filter sets for red fluorescence.

Signaling Pathways and Experimental Workflows

Azo Dye-Induced Cellular Stress and Apoptosis

Azo dyes, including Disperse Red 13, have been shown to induce cellular stress, leading to oxidative stress, inflammation, and apoptosis.[1][12][13] The following diagram illustrates a potential signaling pathway involved in these processes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cas 3180-81-2,DISPERSE RED 13 | lookchem [lookchem.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. DISPERSE RED 13 | 3180-81-2 [chemicalbook.com]
• 5. The Impact Of Azo Dye Exposure On Nrf2 Activation And Oxidative Stress Markers In Textile Workers [openbiochemistryjournal.com]
• 6. zjubiolab.zju.edu.cn [zjubiolab.zju.edu.cn]
• 7. scientificlabs.com [scientificlabs.com]
• 8. researchgate.net [researchgate.net]
• 9. Impaired cell viability and mitochondrial respiration by disperse textile dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. openbiochemistryjournal.com [openbiochemistryjournal.com]
• 11. labs.feinberg.northwestern.edu [labs.feinberg.northwestern.edu]
• 12. openbiochemistryjournal.com [openbiochemistryjournal.com]
• 13. researchgate.net [researchgate.net]

Stability of Disperse Red 13 in different solvent environments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) concerning the stability of Disperse Red 13 in various solvent environments. The information is tailored for researchers, scientists, and drug development professionals to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Red 13 and what are its primary applications?

Disperse Red 13 (C.I. 11115) is an azo dye characterized by its dark red, powdery form.[1] Its molecular formula is C₁₆H₁₇ClN₄O₃.[1] Due to its chemical structure, it is sparingly soluble in water but shows good solubility in several organic solvents like ethanol (B145695) and acetone (B3395972).[1][2] Primarily, Disperse Red 13 is utilized in the textile industry for dyeing synthetic fabrics such as polyester (B1180765) and acetate.[1] Beyond textiles, it serves as a non-linear optical (NLO) material and is noted for its reversible cis-trans photoisomerization, making it suitable for applications in optical memory and switching devices.[2][3]

Q2: What are the key factors that influence the stability of Disperse Red 13 in a solvent?

The stability of Disperse Red 13 in a solution is not static and can be influenced by a combination of environmental and chemical factors. The most significant of these are:

• Solvent Polarity: The type of solvent and its polarity can alter the dye's electronic structure and its tautomeric equilibrium (azo-hydrazone forms), which in turn affects its color and photostability.[4][5]

• pH: The pH of the solution can impact the stability of azo dyes.[6] For instance, changes in pH can affect the zeta potential of dye particles in a dispersion, influencing agglomeration and stability.[7]

• Temperature: Elevated temperatures can affect the stability of dye solutions, potentially leading to increased particle agglomeration.[7]

• Light Exposure: As an azobenzene (B91143) derivative, Disperse Red 13 is sensitive to light, which can induce photoisomerization and potentially lead to degradation over time.[2][5]

• Presence of Other Chemicals: Additives such as dispersants, surfactants, and salts can either enhance or diminish the stability of a Disperse Red 13 solution.[7]

Q3: How does the polarity of the solvent affect the color and stability of Disperse Red 13?

Solvent polarity plays a critical role in the spectral properties and stability of azo dyes like Disperse Red 13.[4] The interaction between the dye molecules and the solvent can lead to shifts in the UV-Visible absorption spectrum, a phenomenon known as solvatochromism.[4][5] For some azo dyes, an increase in solvent polarity can cause a bathochromic shift (a shift to longer wavelengths), while for others, a hypsochromic shift (a shift to shorter wavelengths) may be observed.[4] These shifts are often related to the differential stabilization of the ground and excited states of the dye molecule by the solvent. The solvent environment can also influence the equilibrium between the azo and hydrazone tautomers of the dye, which exhibit different colors and stability characteristics.[4] For example, a study on a specific azo dye revealed that a polar solvent like DMF stabilized a twisted azo form, whereas a less polar solvent like toluene (B28343) favored the keto-hydrazone tautomer.[5]

Q4: Is Disperse Red 13 susceptible to degradation, and what are its potential degradation products?

Yes, Disperse Red 13 can undergo degradation through oxidation and reduction reactions.[8][9] This degradation can be particularly concerning as the resulting products may be harmful. Studies have shown that both the original Disperse Red 13 dye and its degradation products can exhibit mutagenic potential.[8][9] The degradation process can mimic hepatic biotransformation, which is the metabolic process in the liver.[8] Identified products from the reduction and oxidation of Disperse Red 13 include 2-chloro-4-nitro-benzamine, 4-nitro-benzamine, and 2-(ethylphenylamine)-ethanol.[8] The presence of such compounds in water effluents is considered a health risk.[8][9]

Troubleshooting Guide

Q1: The color of my Disperse Red 13 solution is fading over time. What could be the cause?

Color fading is typically an indication of dye degradation. The most common causes are:

• Photodegradation: Exposure to ambient or UV light can cause the breakdown of the azo bond or other parts of the dye molecule. It is advisable to store solutions in amber vials or in the dark to minimize light exposure.[10]

• Chemical Reaction: The solvent or impurities within the solvent could be reacting with the dye. Ensure you are using high-purity solvents. The pH of the solution might also be a factor; azo dyes can be unstable at certain pH values.[6]

• Oxidation: The dye may be susceptible to oxidation, especially if the solution is not de-gassed or if it is stored for extended periods.

Q2: My Disperse Red 13 is precipitating out of the solution. How can I resolve this?

Precipitation indicates that the dye's solubility limit has been exceeded or that the solution has become unstable. Consider the following solutions:

• Check Solubility: You may be attempting to dissolve too much dye in the chosen solvent. Refer to solubility data and consider preparing a more dilute solution.

• Solvent Choice: Disperse Red 13 has low solubility in water but is more soluble in organic solvents like acetone and ethanol.[1][2][11] For aqueous applications, the use of a co-solvent or a hydrotrope might be necessary to enhance solubility.[12]

• Temperature Effects: Changes in temperature can affect solubility. Some compounds are less soluble at lower temperatures. Ensure your storage and experimental conditions are appropriate.

• Agglomeration: In disperse systems like inks, dye particles can agglomerate and settle over time. This can be mitigated by adding appropriate dispersants or surfactants to the formulation.[7]

Q3: I am observing an unexpected shift in the UV-Vis absorption maximum (λmax) of my Disperse Red 13 solution. Why is this happening?

A shift in the λmax is often due to interactions between the dye and its environment. Possible reasons include:

• Solvatochromism: As discussed in the FAQs, the polarity of the solvent directly influences the absorption spectrum.[4][5] If you have changed solvents or the solvent composition (e.g., in a mixed-solvent system), a spectral shift is expected.

• pH Change: The protonation state of the dye molecule can change with pH, leading to a color change and a shift in the λmax.[6] Buffer your solution if pH stability is critical for your experiment.

• Azo-Hydrazone Tautomerism: The equilibrium between the azo and hydrazone forms of the dye can be influenced by the solvent, temperature, and pH, with each tautomer having a distinct absorption spectrum.[4]

• Dye Aggregation: At higher concentrations, dye molecules can aggregate, which often leads to changes in the absorption spectrum, such as the appearance of new bands or shifts in the main peak.

Q4: How can I improve the dispersion stability of Disperse Red 13 in a formulation like an ink?

Improving dispersion stability is key for applications requiring a uniform and stable mixture. Here are some strategies:

• Use of Dispersants/Surfactants: Anionic dispersants can adsorb onto the surface of dye particles, creating electrostatic repulsion that prevents agglomeration.[7] Non-ionic surfactants with long molecular chains can provide a steric hindrance barrier, which also prevents particles from coming together.[7]

• Control of pH: The pH of the system can affect the surface charge of the dye particles (zeta potential). Optimizing the pH can maximize electrostatic repulsion and improve stability. A study on a disperse dye ink found that a pH range of 8-9 yielded a relatively stable formulation.[7]

• Particle Size Reduction: Milling the dye to achieve a smaller and more uniform particle size distribution can improve dispersion stability.

• Viscosity Modifiers: Increasing the viscosity of the medium can slow down the sedimentation of dye particles. However, excessive viscosity can also hinder the initial dispersion process.[7]

Data Presentation

Table 1: Solubility of Disperse Red 13 in Various Solvents

Solvent	Solubility Description	Reference
Water	Low solubility / Insoluble	[10][11]
Ethanol	Soluble	[1][2]
Acetone	Soluble, forms a deep red solution	[1][2]
Benzene	Soluble	[1][2]
Supercritical CO₂	Soluble; solubility is 3-5 times higher than Disperse Red 1	[13]

Table 2: UV-Vis Absorption Maxima (λmax) of Disperse Dyes in Different Solvents

Dye	Solvent	λmax (nm)	Reference
Disperse Red 13	-	503	[14]
Disperse Red 1 Acrylate	Methanol	Recorded in the range of 200-800 nm	[15]
Disperse Red 1	Aqueous (prepared with Acetone)	Different spectra observed	[16]
Disperse Red 1	Aqueous (prepared with DMF)	Different spectra observed	[16]
Disperse Red 1	Aqueous (prepared with Ethanol)	Different spectra observed	[16]
General Azo Dyes	Ethanol > Chloroform > Diethylether > Toluene > Hexane	Absorption maxima vary with solvent polarity	[4]
Neutral Red (a quinone-imine dye)	Water, Ethanol, Acetonitrile, Acetone, etc.	λmax is dependent on solvent polarity	[17]

Experimental Protocols

Protocol 1: General Procedure for Determining the Solubility of Disperse Red 13

This protocol provides a stepwise method for determining the solubility of Disperse Red 13 in a given solvent.[18]

• Preparation: Weigh a specific amount of Disperse Red 13 (e.g., 10 mg) and add it to a known volume of the test solvent (e.g., 1 mL) in a clear vial at room temperature.

• Initial Mixing: Gently mix the solution by inverting the vial. If the dye does not completely dissolve, vortex the vial for 1-2 minutes. Visually inspect for any undissolved particles.

• Sonication: If the dye remains undissolved, place the vial in a water bath sonicator for up to 5 minutes. After sonication, visually inspect the solution again.

• Heating: If the dye is still not dissolved, warm the solution to a slightly elevated temperature (e.g., 37°C) for a period of 5 to 60 minutes. Be cautious, as heat can degrade some compounds.

• Dilution Series: If the dye does not dissolve at the initial concentration, perform a serial dilution. Increase the volume of the solvent to decrease the concentration (e.g., by a factor of 10) and repeat the mixing procedures.

• Quantification (Optional): For a quantitative measurement, prepare a saturated solution, filter out the undissolved solid, and measure the concentration of the dissolved dye in the filtrate using UV-Vis spectrophotometry against a standard calibration curve.

Protocol 2: Assessing the Photostability of Disperse Red 13 using UV-Vis Spectrophotometry

This protocol outlines a method to evaluate the stability of a Disperse Red 13 solution upon exposure to light.[19]

• Solution Preparation: Prepare a solution of Disperse Red 13 in the desired solvent with a concentration that gives an absorbance reading within the linear range of the spectrophotometer (typically 0.1 to 1.0 AU) at its λmax.

• Initial Measurement (Time 0): Record the full UV-Vis absorption spectrum (e.g., from 200 to 800 nm) of the solution immediately after preparation. This will serve as the baseline.

• Light Exposure: Expose the solution to a controlled light source (e.g., a UV lamp or a solar simulator). It is also important to have a control sample that is kept in the dark to account for any degradation not caused by light.

• Time-course Measurements: At regular time intervals (e.g., every 30 minutes or every hour), take an aliquot of the light-exposed and dark-control solutions and record their UV-Vis spectra.

• Data Analysis: Monitor the change in absorbance at the λmax over time. A decrease in absorbance indicates photodegradation. The rate of degradation can be calculated from the slope of the absorbance vs. time plot. Also, observe any changes in the shape of the spectrum or the appearance of new peaks, which might indicate the formation of degradation products.

Mandatory Visualizations

Caption: Factors influencing the stability of Disperse Red 13.

Caption: Experimental workflow for evaluating Disperse Red 13 stability.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. DISPERSE RED 13 | 3180-81-2 [chemicalbook.com]
• 3. scientificlabs.com [scientificlabs.com]
• 4. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 5. Solvent- and Light-Sensitive AIEE-Active Azo Dye: From Spherical to 1D and 2D Assemblies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The stability of disperse red/reactive-red dye inks - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07333D [pubs.rsc.org]
• 8. The azo dye Disperse Red 13 and its oxidation and reduction products showed mutagenic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. gsconlinepress.com [gsconlinepress.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. DISPERSE RED 13 CAS#: 3180-81-2 [amp.chemicalbook.com]
• 15. FT-IR, UV-vis, 1H and 13C NMR spectra and the equilibrium structure of organic dye molecule disperse red 1 acrylate: a combined experimental and theoretical analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Solvent effect on the spectral properties of Neutral Red - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 19. researchgate.net [researchgate.net]

Controlling particle size of Disperse Red 13 for consistent results

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on controlling the particle size of Disperse Red 13 to ensure consistent and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is controlling the particle size of Disperse Red 13 crucial?

Controlling particle size is critical because it directly impacts the dye's performance and properties in various applications. Smaller, more uniform particles lead to better dye dispersion, improved penetration into substrates like textile fibers, and enhanced color fastness.[1] For disperse dyes, a typical particle size is between 0.5 and 2.0 microns.[2][3] Inconsistent particle size can lead to unlevel dyeing, poor color yield, and unreliable experimental results.[3][4]

Q2: What are the primary methods for controlling the particle size of Disperse Red 13?

There are two main approaches to controlling particle size:

• Top-Down Methods: These methods start with larger particles and reduce their size. The most common technique is mechanical milling (e.g., bead or ball milling), which breaks down larger crystals and agglomerates into finer particles.[1][5]

• Bottom-Up Methods: These methods build particles from the molecular level up to the desired size. Techniques like reprecipitation (or anti-solvent precipitation) and controlled crystallization are common.[6][7] This involves dissolving the dye in a suitable solvent and then inducing nucleation and growth under controlled conditions.

Q3: What is the role of surfactants and dispersing agents?

Surfactants and dispersing agents are essential for achieving and maintaining a stable dispersion of fine Disperse Red 13 particles.[3][4] They adsorb onto the surface of the dye particles, preventing them from re-aggregating through mechanisms like electrostatic repulsion and steric hindrance.[8][9] The choice and concentration of these agents are critical parameters in any particle size control protocol.[10][11]

Troubleshooting Guide

This guide addresses common issues encountered during the particle size control of Disperse Red 13.

Q4: My particle size is inconsistent between batches. What could be the cause?

Inconsistent particle size is often due to poor control over experimental parameters.

• For Milling Processes: Check for variations in milling time, bead size/material, mill speed, and the concentration (loading) of the dye in the slurry.[12][13]

• For Reprecipitation Processes: Ensure precise control over temperature, stirring rate, solvent-to-antisolvent addition rate, and concentration of the dye solution. Minor deviations can significantly alter nucleation and growth kinetics.

• Material Purity: Impurities in the Disperse Red 13 can affect crystallization and lead to inconsistencies.[1] Using a high-purity starting material (e.g., >98%) is recommended.[1]

Q5: I'm observing significant particle aggregation and sedimentation. How can I fix this?

Aggregation indicates poor dispersion stability.[3] Consider the following solutions:

• Optimize Dispersant/Surfactant: You may need to screen different types of dispersing agents (e.g., lignosulfonates, naphthalene (B1677914) sulfonates) or surfactants.[4][8]

• Adjust Concentration: The concentration of the stabilizing agent is crucial. Too little will provide insufficient coverage of the particles, leading to agglomeration.[11] Systematically vary the concentration to find the optimal level.

• Control pH and Temperature: The stability of a dispersion can be sensitive to the pH and temperature of the medium. Ensure these are controlled and consistent.[4]

Q6: The particle size distribution is too broad. How can I achieve a narrower distribution?

A broad distribution suggests that the size reduction or particle formation process is not uniform.

• In Milling: A narrower distribution can often be achieved by using smaller, higher-density grinding media and operating at higher mill speeds.[13][14] This increases the number and energy of impacts, leading to more efficient and uniform grinding.

• In Reprecipitation: To achieve a narrow size distribution, aim for a short, single nucleation event followed by uniform growth. This is typically achieved by rapid addition of the anti-solvent to a vigorously stirred solution of the dye. Slow or uneven mixing can lead to continuous nucleation and a broader size range.

Experimental Protocols & Data

Protocol 1: Particle Size Reduction by Wet Bead Milling

This protocol describes a general procedure for reducing the particle size of Disperse Red 13 using a laboratory-scale bead mill.

Methodology:

• Preparation of Mill Base:

  • Prepare an aqueous solution containing a suitable dispersing agent (e.g., 0.5% - 2.0% w/v of a lignosulfonate-based dispersant).

  • Disperse the raw Disperse Red 13 powder into the solution to create a slurry with a specific pigment loading (e.g., 10% - 40% w/w).

  • Stir the slurry with a high-speed disperser for 15-20 minutes to pre-wet the powder and break up large agglomerates.

• Milling Operation:

  • Load the bead mill with grinding media (e.g., 0.5 mm - 1.0 mm yttria-stabilized zirconia beads) to the manufacturer's recommended volume (typically 70-85%).

  • Pump the prepared mill base through the milling chamber at a controlled flow rate.

  • Set the agitator tip speed (e.g., 8 - 15 m/s).

• Monitoring and Collection:

  • Periodically take samples and measure the particle size distribution using a laser diffraction particle size analyzer.

  • Continue milling until the desired particle size and distribution are achieved.

  • Collect the final milled dispersion.

Table 1: Effect of Milling Parameters on Final Particle Size (Illustrative Data)

Parameter	Setting 1	Setting 2	Setting 3	Outcome on Particle Size
Grinding Media Size	1.0 mm	0.8 mm	0.5 mm	Smaller media leads to smaller final particle size.[13]
Milling Time (hours)	2	4	6	Increased time leads to smaller particle size, up to a limit.[13]
Pigment Loading (%)	40%	30%	20%	Lower loading can improve milling efficiency and lead to smaller particles.[13]

| Agitator Speed (rpm) | 2000 | 3000 | 4000 | Higher speed increases energy input, resulting in faster size reduction.[12] |

Protocol 2: Particle Synthesis by Reprecipitation

This protocol outlines a method for preparing Disperse Red 13 nanoparticles via anti-solvent precipitation.

Methodology:

• Solution Preparation:

  • Prepare a stock solution of Disperse Red 13 by dissolving it in a suitable organic solvent (e.g., acetone, THF) to a concentration of 1 mg/mL.

  • Prepare an anti-solvent solution, which is typically deionized water containing a stabilizer (e.g., 0.1% - 0.5% w/v Tween 80 or SDS).[8][10]

• Precipitation Process:

  • Place a specific volume of the anti-solvent solution in a beaker and stir vigorously with a magnetic stirrer.

  • Rapidly inject a small volume of the Disperse Red 13 stock solution into the center of the vortexing anti-solvent. The solvent-to-antisolvent ratio is a critical parameter to control.

  • The dye will immediately precipitate, forming a nanoparticle dispersion.

• Solvent Removal & Analysis:

  • Allow the dispersion to stir for an extended period (e.g., 2-4 hours) to enable the organic solvent to evaporate.

  • Analyze the particle size of the resulting aqueous dispersion.

Table 2: Effect of Reprecipitation Parameters on Particle Size (Illustrative Data)

Parameter	Setting 1	Setting 2	Setting 3	Outcome on Particle Size
Dye Concentration (mg/mL)	0.5	1.0	2.0	Higher concentration may lead to larger particles due to increased aggregation.
Stirring Speed (rpm)	500	1000	1500	Higher speed improves mixing and generally leads to smaller, more uniform particles.
Surfactant Conc. (%)	0.05%	0.1%	0.2%	Increasing surfactant concentration generally reduces particle size until a plateau is reached.[10][11]

| Solvent:Anti-solvent Ratio | 1:10 | 1:20 | 1:50 | Higher anti-solvent ratio promotes faster precipitation and can lead to smaller nuclei. |

Visual Guides

Workflow for Particle Size Control via Milling

Caption: A typical workflow for particle size reduction of Disperse Red 13 using a bead mill.

Troubleshooting Flowchart for Particle Aggregation

Caption: A logical guide to troubleshooting particle aggregation issues in dye dispersions.

References

• 1. What are the quality standards for Disperse Red 13? - Blog [etowndyes.com]
• 2. researchgate.net [researchgate.net]
• 3. Dyeing properties of disperse dyes - dispersion stability - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 4. scispace.com [scispace.com]
• 5. Increase Pigment Yield with Proper Milling | Hockmeyer [hockmeyer.com]
• 6. Scalable, Shape-specific, Top-down Fabrication Methods for the Synthesis of Engineered Colloidal Particles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. The stability of disperse red/reactive-red dye inks - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07333D [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. ijcmas.com [ijcmas.com]
• 12. Ball milling assisted mechano-catalytic dye degradation using SrTiO 3 nanoparticles - RSC Mechanochemistry (RSC Publishing) DOI:10.1039/D4MR00047A [pubs.rsc.org]
• 13. jpmtr.org [jpmtr.org]
• 14. paint.org [paint.org]

Impact of impurities on Disperse Red 13 experimental outcomes

Welcome to the Technical Support Center for Disperse Red 13. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot experimental challenges and provide answers to frequently asked questions regarding the use of Disperse Red 13.

Troubleshooting Guides

This section addresses common issues encountered during experiments with Disperse Red 13, potentially stemming from impurities.

Issue 1: Weak or No Fluorescence Signal

Question: I am using Disperse Red 13 for cellular imaging, but I am observing a very weak or no signal. What could be the cause?

Answer:

A weak or absent signal can be attributed to several factors, ranging from dye quality to experimental technique.

Possible Causes & Solutions:

• Low Purity of Disperse Red 13: Impurities from the synthesis process or degradation products can quench fluorescence.

  • Solution: Verify the purity of your Disperse Red 13 lot using HPLC. A purity of 95% or higher is recommended for quantitative imaging applications.[1] If the purity is low, consider purification or obtaining a higher-grade reagent.

• Presence of Quenching Impurities: Synthesis precursors like 2-chloro-4-nitroaniline (B86195), or degradation products such as 4-nitro-benzamine, can interfere with the fluorophore's performance.[2]

  • Solution: Refer to the Purity Analysis of Disperse Red 13 protocol below to identify potential contaminants.

• Photobleaching: Azo dyes can be susceptible to photobleaching upon excessive exposure to excitation light.

  • Solution: Minimize light exposure, use an anti-fade mounting medium, and optimize imaging parameters (e.g., lower laser power, shorter exposure times).

• Suboptimal Staining Protocol: As a lipophilic dye, Disperse Red 13's staining efficiency depends on the protocol.

  • Solution: Optimize staining concentration (typically in the low micromolar range), incubation time, and temperature. Ensure the dye is adequately solubilized in an appropriate solvent like DMSO before dilution in buffer.

• Cellular Autofluorescence: High background fluorescence from the cells themselves can mask the signal from the dye.

  • Solution: Image an unstained control sample to assess autofluorescence levels. If significant, consider using a different emission filter or spectral unmixing if your imaging system supports it.

Issue 2: High Background or Non-Specific Staining

Question: My images show high background fluorescence, or the dye appears to be localizing non-specifically throughout the cell. How can I resolve this?

Answer:

High background and non-specific staining can obscure the desired signal and lead to misinterpretation of results.

Possible Causes & Solutions:

• Dye Aggregation: Disperse Red 13 has low water solubility and can form aggregates at higher concentrations, which can bind non-specifically to cellular structures.[1]

  • Solution: Prepare fresh dilutions of the dye for each experiment. Ensure the final concentration of the organic solvent (e.g., DMSO) is low (typically <1%) to prevent precipitation. Sonication of the stock solution can help break up aggregates.

• Interaction with Dead Cells: Lipophilic dyes can strongly stain the membranes of dead or dying cells, contributing to high background.

  • Solution: Use a viability co-stain to distinguish live from dead cells and exclude the latter from your analysis. Ensure gentle handling of cells throughout the experimental process.

• Inadequate Washing Steps: Insufficient washing after staining can leave residual, unbound dye.

  • Solution: Increase the number and duration of washing steps with a suitable buffer (e.g., PBS) after incubation with the dye.

• Contaminants in the Dye Lot: Impurities may have different solubility and binding properties, leading to non-specific localization.

  • Solution: Use a high-purity grade of Disperse Red 13.

Issue 3: Inconsistent or Unreliable Results in Cytotoxicity Assays

Question: I am using Disperse Red 13 in a cytotoxicity assay, and my results are not reproducible. Could impurities be a factor?

Answer:

Yes, impurities can significantly impact the outcomes of cell-based assays, including cytotoxicity and proliferation studies.

Possible Causes & Solutions:

• Toxic Impurities: The starting materials for the synthesis of Disperse Red 13, such as 2-chloro-4-nitroaniline, and its degradation products can be cytotoxic and mutagenic.[2][3][4] The presence of these impurities can lead to an overestimation of the dye's toxicity.

  • Solution: Characterize the purity of your Disperse Red 13. If you suspect toxic impurities, consider using a different batch or purifying the dye. Run a control with the suspected impurity if a standard is available.

• Metabolism of the Azo Dye: Cells, particularly under hypoxic conditions, can metabolize the azo bond of Disperse Red 13, leading to the formation of potentially more toxic aromatic amines.[5] This can lead to time- and cell-type-dependent variations in cytotoxicity.

  • Solution: Be aware of the metabolic potential of your cell model. Consider time-course experiments to assess the stability of the dye and the formation of metabolites.

• Interference with Assay Readout: Impurities or the dye itself might interfere with the assay chemistry (e.g., absorbance or fluorescence of readout reagents like MTT or resazurin).

  • Solution: Run a control with the dye and assay reagents in the absence of cells to check for any direct interference.

FAQs: Impact of Impurities on Disperse Red 13 Experiments

Q1: What are the common impurities in commercially available Disperse Red 13?

A1: Common impurities can include unreacted starting materials from its synthesis, such as 2-chloro-4-nitroaniline and N-ethyl-N-hydroxyethylaniline, as well as byproducts from side reactions.[6] Degradation products can also be present, including reduction products like 2-chloro-4-nitro-benzamine and 4-nitro-benzamine.[2]

Q2: How do these impurities affect experimental outcomes?

A2: Impurities can have a range of effects:

• Fluorescence Quenching: They can reduce the quantum yield of Disperse Red 13, leading to weaker signals in imaging and fluorescence-based assays.

• Altered Spectral Properties: Impurities may have their own absorbance and emission spectra, leading to unexpected signals or spectral overlap with other fluorophores.

• Toxicity: Some impurities are known to be mutagenic and cytotoxic, which can confound results in cell-based assays.[3][4]

• Binding Interference: In receptor-binding or drug-screening assays, impurities could bind to the target of interest, leading to false positives or negatives.[7][8]

• Inconsistent Results: Batch-to-batch variability in impurity profiles can lead to poor reproducibility of experiments.

Q3: How can I assess the purity of my Disperse Red 13 sample?

A3: High-Performance Liquid Chromatography (HPLC) with a UV-Vis or photodiode array (PDA) detector is a standard method for assessing the purity of dyes. This technique can separate the main dye component from impurities, allowing for their identification and quantification if standards are available. See the experimental protocol section for a general HPLC method.

Q4: Are there any known signaling pathways affected by Disperse Red 13 or its impurities?

A4: Direct and specific interactions of Disperse Red 13 with cellular signaling pathways are not well-documented in the scientific literature. However, as an azo dye, it and its metabolites have been shown to have genotoxic effects, suggesting potential interactions with DNA damage response pathways.[9] Some studies on other azo dyes have indicated that their metabolites can upregulate genes involved in inflammatory responses, cell cycle control, and apoptosis.[9] Given its lipophilic nature, it may also interact with cellular membranes, potentially affecting membrane-associated signaling proteins, but specific pathways have not been elucidated.

Quantitative Data on Impurity Effects

While specific quantitative data on the impact of impurities on Disperse Red 13's performance in research applications is limited, the following table illustrates the hypothetical effect of a common impurity, based on general principles of fluorescence quenching and cytotoxicity. This table is for illustrative purposes to demonstrate the importance of purity.

Impurity Concentration (2-chloro-4-nitroaniline)	Purity of Disperse Red 13	Hypothetical Relative Fluorescence Intensity (%)	Hypothetical Apparent Cytotoxicity (IC50)
0%	100%	100	> 50 µM
2%	98%	90	45 µM
5%	95%	75	38 µM
10%	90%	55	25 µM

Note: This data is illustrative and not based on direct experimental results for Disperse Red 13. The actual impact of impurities will vary depending on the specific impurity and the experimental system.

Key Experimental Protocols

Protocol 1: Purity Analysis of Disperse Red 13 by HPLC

This protocol provides a general method for assessing the purity of Disperse Red 13.

Instrumentation and Materials:

• HPLC system with a gradient pump, autosampler, and PDA or UV-Vis detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Solvents: HPLC grade acetonitrile (B52724) and ultrapure water.

• Reagents: Disperse Red 13 standard and sample, DMSO.

Procedure:

• Standard Preparation: Prepare a stock solution of high-purity Disperse Red 13 standard in DMSO (e.g., 1 mg/mL). From this, prepare a working standard in acetonitrile (e.g., 10 µg/mL).

• Sample Preparation: Prepare a stock solution of the Disperse Red 13 sample to be tested in DMSO at the same concentration as the standard. Dilute to the same working concentration in acetonitrile.

• Chromatographic Conditions:

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient: Start with a 50:50 (A:B) mixture, ramp to 100% B over 15 minutes, hold for 5 minutes, and then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 503 nm (the λmax of Disperse Red 13)

  • Injection Volume: 10 µL

• Analysis: Inject the standard and sample solutions. The purity of the sample can be determined by the area percentage of the main peak in the chromatogram.

Protocol 2: General Staining Protocol for Live Cells

This protocol is a starting point for staining live cells with Disperse Red 13 for fluorescence microscopy.

Materials:

• Disperse Red 13 stock solution (1 mM in DMSO).

• Live cells cultured on coverslips or in imaging dishes.

• Hanks' Balanced Salt Solution (HBSS) or other suitable imaging buffer.

Procedure:

• Prepare a fresh working solution of Disperse Red 13 in HBSS at the desired final concentration (e.g., 1-5 µM).

• Wash the cells twice with HBSS.

• Add the Disperse Red 13 working solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Wash the cells three times with warm HBSS.

• Image the cells immediately in HBSS.

Visualizations

General workflow for staining live cells with Disperse Red 13.

Troubleshooting logic for weak fluorescence signal.

Hypothetical cellular interaction pathways for Disperse Red 13.

References

• 1. What are the quality standards for Disperse Red 13? - Blog [etowndyes.com]
• 2. The azo dye Disperse Red 13 and its oxidation and reduction products showed mutagenic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Toxicity of 4-chloro-2-nitroaniline and 2-chloro-4-nitroaniline to isolated rat hepatocytes] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Therapeutic Applications of Azo Dye Reduction: Insights From Methyl Orange Degradation for Biomedical Innovations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Strategies in Developing Fluorescent Probes for Live Cell Imaging and Quantitation of Hydrogen Sulfide [jscimedcentral.com]
• 7. Metal Impurities Cause False Positives in High-Throughput Screening Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. biotium.com [biotium.com]

Reduction of floating color in Disperse Red 13 applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common issues encountered during the application of Disperse Red 13, with a focus on mitigating floating color for optimal results.

Troubleshooting Guide: Reduction of Floating Color

Floating color, or the presence of unfixed dye on the fiber surface, is a common issue in disperse dyeing that can lead to poor wash and crock fastness.[1][2][3] The following guide provides a systematic approach to troubleshooting and resolving this problem.

Problem: Poor Colorfastness due to Floating Color

Initial Assessment:

• Visual Inspection: Does the dyed substrate show color bleeding when wet or crocking (color transfer on rubbing)?

• Review Dyeing Parameters: Were the recommended temperature, time, and pH for Disperse Red 13 followed?[4][5][6][7]

• Post-Treatment Verification: Was a reduction clearing process performed after dyeing?[2][3][8]

dot

Caption: Troubleshooting workflow for floating color issues.

Potential Causes and Corrective Actions:

Potential Cause	Corrective Action
Inadequate Dye Fixation	Ensure optimal dyeing temperature (typically 120-130°C for polyester), time, and a slightly acidic pH (4.5-5.5) to maximize dye diffusion into the fiber.[2][5][6]
Improper Dye Dispersion	Use an effective dispersing agent to prevent dye aggregation, which can lead to surface deposits. Ensure the dye is fully dispersed before starting the dyeing process.[7][9][10]
Omission of Reduction Clearing	This is a critical step for removing unfixed disperse dyes from the fiber surface.[2][3][8] Implement a reduction clearing process after dyeing and rinsing.
Ineffective Reduction Clearing	Optimize the reduction clearing parameters, including the concentration of reducing agent (e.g., sodium dithionite) and alkali (e.g., sodium hydroxide), as well as temperature and time.[1][2]
Dye Migration During Drying	Dry the fabric at an appropriate temperature. Excessively high temperatures can cause the dye to migrate to the surface.[11]

Frequently Asked Questions (FAQs)

Q1: What is floating color and why is it a problem?

A1: Floating color refers to unfixed dye particles that remain on the surface of the textile fibers after the dyeing process.[2] This is a significant issue because it leads to poor wash fastness (color bleeding during washing) and poor rubbing fastness (color transfer upon rubbing), which are critical quality parameters for textiles.[2][3]

Q2: What is the primary method to remove floating color for Disperse Red 13 on polyester (B1180765)?

A2: The most effective method is reduction clearing .[2][12] This process involves treating the dyed fabric with a reducing agent (like sodium dithionite) and an alkali (like sodium hydroxide) in an aqueous solution.[1][2] This treatment chemically alters the unfixed dye on the surface, making it water-soluble and easier to wash off without affecting the dye that has penetrated the fiber.[2]

Q3: What are the typical parameters for a reduction clearing bath?

A3: A standard reduction clearing process for polyester dyed with disperse dyes typically involves a solution of sodium dithionite (B78146) and sodium hydroxide (B78521) at a temperature between 60-80°C for 15-30 minutes.[1][2]

Q4: Can I perform reduction clearing under acidic conditions?

A4: Yes, acidic reduction clearing is an alternative.[13] It can be advantageous as it may be possible to perform the clearing right after dyeing without draining the bath, thus saving water and energy.[8][13] However, the effectiveness of acidic versus alkaline clearing can depend on the specific dye's chemical structure. For azo dyes like Disperse Red 13, acidic reduction can be effective.[13]

Q5: Are there more environmentally friendly alternatives to traditional reduction clearing?

A5: Yes, research is being conducted on more eco-friendly approaches. These include using alternative reducing agents and enzymatic treatments to remove surface dyes.[1][12] For instance, some studies have explored the use of natural products like soap nut extracts as a substitute for sodium dithionite.[1]

Experimental Protocols

Protocol 1: High-Temperature Disperse Dyeing of Polyester with Disperse Red 13

• Prepare the Dyebath:

  • Set the liquor-to-goods ratio (e.g., 10:1).

  • Add a dispersing agent (1-2 g/L).

  • Adjust the pH to 4.5-5.5 using acetic acid.[6]

  • Add the predispersed Disperse Red 13 dye.

• Dyeing Cycle:

  • Introduce the polyester substrate into the dyebath at 60°C.

  • Raise the temperature to 130°C at a rate of 1-2°C/minute.[7]

  • Hold at 130°C for 30-60 minutes.

  • Cool the dyebath to 70°C.

• Rinsing:

  • Drain the dyebath.

  • Rinse the substrate with hot water (around 80°C) to remove loose dye from the surface.[2]

dot

Caption: High-temperature disperse dyeing workflow.

Protocol 2: Alkaline Reduction Clearing

• Prepare the Clearing Bath:

  • Fill the machine with fresh water.

  • Heat to 70-80°C.[2]

• Add Chemicals:

  • Add sodium hydroxide (caustic soda) to achieve a strongly alkaline pH.[2]

  • Add sodium dithionite (hydrosulfite) as the reducing agent.[2]

• Treatment:

  • Treat the dyed and rinsed fabric in this bath for 15-30 minutes.[2]

• Rinsing and Neutralization:

  • Drain the clearing bath.

  • Perform a cold rinse to stop the reaction.[2]

  • Neutralize the fabric with a mild acid (e.g., acetic acid) to a neutral pH.[2]

  • Rinse thoroughly.

Protocol 3: Colorfastness to Washing Test (Adapted from ISO 105-C06)

• Sample Preparation:

  • Prepare a specimen of the dyed fabric (e.g., 10x4 cm).

  • Attach a multi-fiber adjacent fabric of the same size.[14]

• Washing Procedure:

  • Place the sample in a stainless-steel container with a specified number of steel balls (to provide mechanical action).

  • Add the test solution containing a standard detergent (e.g., ECE phosphate (B84403) detergent) and, if required, a bleaching agent (e.g., sodium perborate).[14]

  • Agitate the container in a testing apparatus (e.g., a launder-o-meter) at a specified temperature (e.g., 60°C) and time (e.g., 30 minutes).[14][15]

• Rinsing and Drying:

  • Rinse the specimen thoroughly with cold water.

  • Dry the specimen in air at a temperature not exceeding 60°C.

• Evaluation:

  • Assess the change in color of the dyed specimen and the staining of the adjacent multi-fiber fabric using standard grey scales under controlled lighting conditions.[14][16]

Data Presentation

Table 1: Typical Parameters for Disperse Dyeing and Reduction Clearing of Polyester

Process Step	Parameter	Typical Value	Reference
Dyeing	Temperature	120-130 °C	[2][5]
pH	4.5-5.5	[6]
Time	30-60 minutes
Alkaline Reduction Clearing	Temperature	60-80 °C	[1][2]
Time	15-30 minutes	[2]
Reducing Agent	Sodium Dithionite	[2]
Alkali	Sodium Hydroxide	[2]

Table 2: Example of Colorfastness Evaluation (ISO Grey Scale Ratings)

Fastness Test	Parameter	Rating (1-5)	Interpretation
Washing Fastness	Color Change	4-5	Good to Excellent
Staining	4-5	Good to Excellent
Rubbing Fastness (Crocking)	Dry	4-5	Good to Excellent
Wet	3-4	Moderate to Good

Note: A rating of 5 indicates no change/staining, while a rating of 1 indicates a significant change/staining.

References

• 1. ijarbs.com [ijarbs.com]
• 2. Does Disperse Dyed Polyester Require Reduction Cleaning? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 3. pacifictexchem.in [pacifictexchem.in]
• 4. dspace.tul.cz [dspace.tul.cz]
• 5. The Polyester Carrier Dyeing Process Using Disperse Dyes [colourinn.in]
• 6. textilelearner.net [textilelearner.net]
• 7. How to Achieve Optimal Dye Dispersion in Polyester Fabric with the Right Agent-Anyang Double Circle Auxiliary Co., Ltd. [en.ayshzj.com]
• 8. Reduction Clearing agent | Dyeing | NICCA Textile Chemicals [nctexchem.com]
• 9. autumnchem.com [autumnchem.com]
• 10. How to Increase the Speed of Disperse Dyeing and Shorten the Process? [skychemi.com]
• 11. How To Improve The Quality Of Disperse Dyeing - News - Hangzhou Fucai Chem Co., Ltd [colorfuldyes.com]
• 12. A Review on the Different Methods of Clearing Disperse Dyes from the Surface of the Dyed Polyester Fibre [jscw.icrc.ac.ir]
• 13. What is the role of polyester dyeing reduction cleaning? What are the methods? - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 14. textilelearner.net [textilelearner.net]
• 15. blog.qima.com [blog.qima.com]
• 16. What is the color fastness of fabrics? How to test the color fastness? [china-dyestuff.com]

Addressing thermal migration of Disperse Red 13 in polymers

Welcome to the technical support center for addressing challenges related to Disperse Red 13 in polymer applications. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues concerning the thermal migration of this dye.

Frequently Asked Questions (FAQs)

Q1: What is thermal migration of Disperse Red 13?

A1: Thermal migration is the process where Disperse Red 13 dye molecules move from within the polymer matrix to the surface. This phenomenon is typically induced by heat and can lead to issues like color bleeding, surface contamination, and reduced color fastness of the final product. The migration is influenced by factors such as temperature, polymer type, and the presence of additives.

Q2: Why is Disperse Red 13 prone to thermal migration in certain polymers?

A2: Disperse Red 13, an azo dye, has a relatively small molecular size and is sparingly soluble in water. In polymers like polyester (B1180765), it is dispersed rather than chemically bonded. At elevated temperatures, the polymer structure can swell, allowing the dye molecules to become more mobile and diffuse towards the surface. The compatibility between the dye and the polymer, often described by solubility parameters, plays a crucial role in the extent of migration.

Q3: What are the common polymers in which Disperse Red 13 exhibits thermal migration?

A3: Thermal migration of disperse dyes like Disperse Red 13 is most commonly observed in polyester (PET) and polylactic acid (PLA) fibers.[1] The degree of migration can vary depending on the specific grade of the polymer, its crystallinity, and the presence of other components like plasticizers or lubricants.

Q4: What are the primary factors that influence the thermal migration of Disperse Red 13?

A4: The main factors include:

• Temperature: Higher temperatures increase the mobility of the dye molecules within the polymer.

• Polymer Type and Morphology: The chemical nature, crystallinity, and amorphous content of the polymer affect dye diffusion.

• Additives: Plasticizers, lubricants, and some surfactants can increase dye solubility and mobility, promoting migration.

• Dye Concentration: Higher concentrations of the dye can lead to a greater driving force for migration.

• Processing Conditions: The duration of heat exposure during processing can significantly impact the extent of migration.

Q5: How can I prevent or minimize the thermal migration of Disperse Red 13?

A5: Several strategies can be employed:

• Optimize Processing Temperatures: Use the lowest possible temperature during processing that still achieves the desired material properties.

• Polymer Selection: Choose polymers with a higher affinity for the dye or a more stable matrix.

• Use of Additives: Incorporate additives that can trap or anchor the dye molecules within the polymer matrix.

• Surface Coatings: Applying a clear, protective topcoat can act as a barrier to prevent the dye from reaching the surface.

• Dye Modification: In some applications, chemically modifying the dye to increase its molecular size or to introduce reactive groups that can bind to the polymer can be effective.

Troubleshooting Guide

Issue	Possible Causes	Troubleshooting Steps
Color bleeding onto adjacent materials	High processing temperatures; Incompatible polymer-dye system; Presence of migrating additives.	1. Lower the processing temperature. 2. Evaluate the solubility parameters of the polymer and dye for better compatibility. 3. Analyze for and replace any additives known to promote migration. 4. Perform a migration test as described in the experimental protocols section.
Hazy or colored residue on the polymer surface	Significant thermal migration of Disperse Red 13.	1. Clean the surface with a suitable solvent (e.g., isopropanol) to remove the migrated dye. 2. Re-evaluate the formulation and processing conditions to prevent recurrence. 3. Consider incorporating a dye-blocking additive.
Inconsistent color in the final product	Uneven dye dispersion; Localized temperature variations during processing.	1. Improve the dye dispersion method during compounding. 2. Ensure uniform heating during processing. 3. Check for hotspots in the processing equipment.
Reduced color fastness after thermal stress	Loss of dye from the surface layers due to migration.	1. Assess the thermal stability of the colored polymer using TGA (see experimental protocols). 2. Select a dye with a higher thermal stability or a polymer that better retains the dye. 3. Apply a protective surface coating.

Quantitative Data Summary

The following tables provide representative data on the effect of temperature on the color strength of polyester dyed with a disperse dye, which can be indicative of the conditions that may lead to higher dye mobility and potential migration.

Table 1: Effect of Dyeing Temperature on Color Strength (K/S) of Polyester Fabric

Dyeing Temperature (°C)	Color Strength (K/S)
90	6.9
100	11.2
110	11.7
120	16.4

Data adapted from a study on novel azo disperse dyes on polyester fabrics, showing increased dye uptake at higher temperatures.[2][3]

Experimental Protocols

Protocol 1: Quantification of Surface Migrated Disperse Red 13 via Solvent Extraction and UV-Vis Spectroscopy

Objective: To quantify the amount of Disperse Red 13 that has migrated to the surface of a polymer sample.

Materials:

• Polymer sample colored with Disperse Red 13

• Isopropanol (IPA) or a suitable solvent in which the dye is soluble but the polymer is not

• Cotton swabs

• Volumetric flasks

• UV-Vis Spectrophotometer

• Disperse Red 13 standard

• Analytical balance

Procedure:

• Sample Preparation: Cut a defined surface area (e.g., 5 cm x 5 cm) from the polymer sample.

• Surface Extraction:

  • Thoroughly wipe the defined surface area with a cotton swab soaked in the chosen solvent.

  • Place the cotton swab in a volumetric flask of known volume (e.g., 10 mL).

  • Repeat the wiping process with new swabs until no more color is visibly transferred to the swab. Place all swabs in the same volumetric flask.

  • Fill the volumetric flask to the mark with the solvent and agitate to ensure all the extracted dye is dissolved.

• Calibration Curve:

  • Prepare a series of standard solutions of Disperse Red 13 in the same solvent with known concentrations.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for Disperse Red 13 (approximately 503 nm) using the UV-Vis spectrophotometer.[4]

  • Plot a calibration curve of absorbance versus concentration.

• Sample Analysis:

  • Measure the absorbance of the solvent containing the extracted dye from the polymer sample at the same λmax.

  • Use the calibration curve to determine the concentration of Disperse Red 13 in the solution.

• Calculation:

  • Calculate the total mass of migrated dye using the concentration and the volume of the volumetric flask.

  • Express the amount of migrated dye per unit area (e.g., in µg/cm²).

Protocol 2: Assessment of Thermal Stability using Thermogravimetric Analysis (TGA)

Objective: To evaluate the thermal stability of the polymer containing Disperse Red 13.

Materials:

• Thermogravimetric Analyzer (TGA)

• Polymer sample with Disperse Red 13

• Control polymer sample (without dye)

Procedure:

• Sample Preparation: Prepare small, uniform samples (5-10 mg) of both the colored and uncolored polymer.

• TGA Analysis:

  • Place the sample in the TGA pan.

  • Heat the sample from ambient temperature to a temperature above the polymer's degradation point (e.g., 600°C) at a constant heating rate (e.g., 10°C/min) under a controlled atmosphere (e.g., nitrogen).

  • Record the weight loss as a function of temperature.

• Data Analysis:

  • Compare the TGA curves of the polymer with and without Disperse Red 13.

  • Determine the onset temperature of degradation for both samples. A significant lowering of the degradation temperature in the presence of the dye may indicate an interaction that could also relate to migration at lower temperatures.

Protocol 3: Characterization of Thermal Transitions using Differential Scanning Calorimetry (DSC)

Objective: To identify the glass transition temperature (Tg) and melting temperature (Tm) of the polymer, which are critical for understanding the temperature ranges where dye migration is more likely to occur.

Materials:

• Differential Scanning Calorimeter (DSC)

• Polymer sample with Disperse Red 13

Procedure:

• Sample Preparation: Seal a small amount of the polymer sample (5-10 mg) in a DSC pan.

• DSC Analysis:

  • Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature above its melting point.

  • Cool the sample at a controlled rate.

  • Perform a second heating scan at the same rate.

• Data Analysis:

  • From the second heating curve, determine the glass transition temperature (Tg) and the melting temperature (Tm). Dye migration is often more pronounced at temperatures above the Tg.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Novel Monosulfonated Azo Dyes: Design, Synthesis, and Application as Disperse Dyes on Polyester Fabrics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Disperse Red 13 and Disperse Red 1 for Research and Development Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two structurally similar azo disperse dyes, Disperse Red 13 and Disperse Red 1. The objective is to furnish researchers, scientists, and professionals in drug development with a detailed understanding of their respective chemical properties, performance characteristics, and toxicological profiles to facilitate informed selection for various applications, including their use as non-linear optical (NLO) materials and in toxicological studies.

Chemical and Physical Properties

Disperse Red 13 and Disperse Red 1 are both monoazo dyes characterized by their limited solubility in water.[1][2] Their core chemical structures are closely related, with the primary distinction being the presence of a chlorine atom on the nitro-substituted phenyl ring of Disperse Red 13.[2][3] This seemingly minor structural difference leads to notable variations in their physical and chemical properties, as summarized in the table below.

Property	Disperse Red 13	Disperse Red 1
Chemical Structure	2-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-ethylanilino]ethanol[3]	2-[N-ethyl-4-[(4-nitrophenyl)diazenyl]anilino]ethanol[4]
CAS Number	3180-81-2[2]	2872-52-8[4]
Molecular Formula	C₁₆H₁₇ClN₄O₃[2]	C₁₆H₁₈N₄O₃[4]
Molecular Weight	348.78 g/mol [2]	314.34 g/mol [4]
Appearance	Dark red powder[2]	Dark red powder[1]
Melting Point	122-129 °C[2]	160-162 °C[5]
Water Solubility	11.51 µg/L at 25 °C[6]	Insoluble[1]
Maximum Absorption (λmax)	503 nm[7]	502 nm[8]
Solubility in Organic Solvents	Soluble in ethanol (B145695) and acetone[2]	Soluble in ethanol, acetone, and benzene[1]

Performance in Textile Dyeing

Fastness Property	Disperse Red 13 (ISO Rating)	Disperse Red 1 (ISO Rating)
Light Fastness	4-5[9]	4-5[10]
Washing Fastness (Staining)	5[9]	5[10]
Washing Fastness (Fading)	4-5[9]	5[10]
Perspiration Fastness (Staining)	4-5[9]	5[10]
Perspiration Fastness (Fading)	4-5[9]	5[10]
Ironing Fastness	4-5[9]	4[10]
Rubbing/Crocking Fastness (Dry)	4[9]	Not specified
Rubbing/Crocking Fastness (Wet)	3-4[9]	Not specified

Toxicological Profile: A Comparative Study

A significant study directly compared the toxicological profiles of Disperse Red 13 and Disperse Red 1, revealing important differences stemming from the presence of the chlorine substituent on Disperse Red 13.[4]

Both dyes were found to be mutagenic in the Salmonella assay, indicating their potential to induce genetic mutations.[4] The study suggested that these dyes primarily cause frame-shift mutations and that their mutagenic activity is dependent on the action of nitroreductase and O-acetyltransferase enzymes.[4]

Interestingly, the presence of the chlorine atom in Disperse Red 13 was found to decrease its mutagenicity by approximately 14-fold compared to Disperse Red 1.[4] However, this structural modification did not eliminate cytotoxicity in HepG2 cells.[4] Furthermore, Disperse Red 13 exhibited increased toxicity to the aquatic organism Daphnia similis in comparison to Disperse Red 1.[4] These findings suggest that while chlorination may reduce mutagenic potential, it can enhance ecotoxicity.[4]

Experimental Methodologies

High-Temperature Exhaust Dyeing of Polyester (B1180765)

This protocol outlines a general procedure for dyeing polyester fabric with disperse dyes, suitable for a comparative study of Disperse Red 13 and Disperse Red 1.

1. Dyebath Preparation:

• A dyebath is prepared with a liquor ratio of 20:1 (20 parts water to 1 part fabric by weight).

• The required amount of disperse dye (e.g., 2% on weight of fabric) is first pasted with a small amount of a dispersing agent and then diluted with water.

• The pH of the dyebath is adjusted to approximately 4.5-5.5 using acetic acid.

2. Dyeing Process:

• The polyester fabric is introduced into the dyebath at room temperature.

• The temperature is raised to 130°C at a rate of 2°C per minute.

• Dyeing is carried out at 130°C for 60 minutes in a high-temperature dyeing apparatus.

3. After-treatment:

• The dyebath is cooled, and the fabric is rinsed thoroughly.

• A reduction clearing process is performed using a solution of sodium hydroxide (B78521) and sodium hydrosulphite (e.g., 2 g/L of each) at 70-80°C for 15-20 minutes to remove unfixed surface dye.

• The fabric is then rinsed again, neutralized with a weak acid, and dried.

Evaluation of Colorfastness

The following standard methods are employed to assess the performance of the dyed fabrics:

• Colorfastness to Light (ISO 105-B02): Specimens are exposed to a xenon arc lamp, which simulates natural daylight, alongside a set of blue wool standards.[11] The degree of fading is assessed by comparing the change in color of the specimen to that of the standards.[11]

• Colorfastness to Washing (ISO 105-C06): A dyed specimen in contact with a multifiber fabric is agitated in a soap solution under specified conditions of time and temperature.[12] The change in color of the specimen and the staining of the adjacent multifiber fabric are evaluated using grey scales.[12]

• Colorfastness to Rubbing/Crocking (ISO 105-X12): The amount of color transferred from the surface of the dyed fabric to a standard white cotton cloth is assessed under both dry and wet conditions using a crockmeter.[2]

Visualized Experimental Workflow and Metabolic Pathway

Caption: Experimental workflow for dyeing and fastness testing.

Caption: Generalized metabolic pathway of Disperse Red dyes.

References

• 1. blog.qima.com [blog.qima.com]
• 2. Guidance on ISO 105 X12 Color Fastness Test to Rubbing [darongtester.com]
• 3. intouch-quality.com [intouch-quality.com]
• 4. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Colour fastness | Centexbel [centexbel.be]
• 7. textilelearner.net [textilelearner.net]
• 8. testextextile.com [testextextile.com]
• 9. worlddyevariety.com [worlddyevariety.com]
• 10. orientbag.net [orientbag.net]
• 11. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]
• 12. ISO 105 C06 Color Fastness to Washing Test Method [darongtester.com]

A Comparative Analysis of the Nonlinear Optical Properties of Disperse Red 13 and Other Azo Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the nonlinear optical (NLO) properties of Disperse Red 13 (DR13) and other commercially significant azo dyes, including Disperse Orange 3, Methyl Orange, and p-Aminoazobenzene. The information presented herein, supported by experimental data, is intended to assist researchers in selecting appropriate chromophores for applications in photonics, optoelectronics, and advanced imaging technologies.

Executive Summary

Azo dyes, characterized by the presence of one or more azo groups (-N=N-), are a prominent class of organic chromophores known for their strong light absorption and significant nonlinear optical responses. These properties make them valuable materials for a range of applications, including optical switching, frequency conversion, and optical limiting. This guide focuses on a comparative analysis of both second- and third-order NLO properties of Disperse Red 13 and other selected azo dyes, providing a compilation of experimentally determined parameters and detailed methodologies for their measurement.

Second-Order Nonlinear Optical Properties

Second-order NLO effects, such as second-harmonic generation (SHG) and the electro-optic (Pockels) effect, are crucial for applications in frequency doubling and optical modulation. These phenomena are quantified by the first hyperpolarizability (β) at the molecular level and the second-order nonlinear susceptibility (χ⁽²⁾) and electro-optic coefficient (r₃₃) at the macroscopic level.

Table 1: Comparison of Second-Order Nonlinear Optical Properties of Selected Azo Dyes

Azo Dye	First Hyperpolarizability (β) (10⁻³⁰ esu)	Electro-optic Coefficient (r₃₃) (pm/V)	Wavelength (nm)	Measurement Technique
Disperse Red 1 (analog of DR13)	4.6125 (in aqueous solution)[1]	~13 (in PMMA)[2]	633[2]	HRS / Waveguide measurements[1][2]
Methyl Orange	171.7 (acidic form)[3]	Not available	-	DFT Calculation[3]
p-Aminoazobenzene	Not available	Not available	-	-
Disperse Orange 3	Not available	Not available	-	-

Note: Experimental data for the first hyperpolarizability and electro-optic coefficient of Disperse Red 13 were not directly available in the searched literature. Data for the closely related Disperse Red 1 is provided as a reference. The value for Methyl Orange is a theoretical calculation.

Third-Order Nonlinear Optical Properties

Third-order NLO phenomena, such as third-harmonic generation and nonlinear refraction, are governed by the third-order nonlinear susceptibility (χ⁽³⁾). The Z-scan technique is a widely used method to determine the sign and magnitude of the real and imaginary parts of χ⁽³⁾, which correspond to the nonlinear refractive index (n₂) and the nonlinear absorption coefficient (β), respectively.

Table 2: Comparison of Third-Order Nonlinear Optical Properties of Selected Azo Dyes

Azo Dye	Third-Order Susceptibility (χ⁽³⁾) (esu)	Wavelength (nm)	Measurement Technique
Disperse Red 13	6.37 x 10⁻³ (at 3.15 x 10⁻⁴ mol/L in THF)[4]	632.8[4]	Z-scan[4]
Disperse Orange 3	Not available	-	-
Methyl Orange	~10⁻⁷ (in various polar solvents)[5]	405[5]	Z-scan[5]
p-Aminoazobenzene	Not available	-	-

Experimental Protocols

Accurate characterization of NLO properties relies on precise experimental techniques. This section details the methodologies for the Z-scan, Electric-Field-Induced Second-Harmonic Generation (EFISH), and Hyper-Rayleigh Scattering (HRS) techniques.

Z-Scan Technique

The Z-scan technique is a single-beam method used to measure the nonlinear refractive index and nonlinear absorption coefficient of materials.

Experimental Procedure:

• Sample Preparation: Dissolve the azo dye in a suitable solvent (e.g., THF, ethanol) to a known concentration. The solution is placed in a cuvette with a known path length.

• Optical Setup: A laser beam is focused using a lens. The sample is mounted on a translation stage that allows it to be moved along the z-axis (the direction of beam propagation) through the focal point of the lens.

• Data Acquisition:

  • Closed-Aperture Z-scan: An aperture is placed in the far-field before a photodetector. The transmittance through the aperture is measured as the sample is moved along the z-axis. A pre-focal peak followed by a post-focal valley in the transmittance curve indicates a negative nonlinear refractive index (self-defocusing), while a valley-peak configuration indicates a positive nonlinear refractive index (self-focusing).

  • Open-Aperture Z-scan: The aperture is removed, and the total transmittance is measured by the photodetector as the sample is moved along the z-axis. A decrease in transmittance at the focal point indicates reverse saturable absorption (RSA), while an increase indicates saturable absorption (SA).

• Data Analysis: The nonlinear refractive index (n₂) is calculated from the difference between the peak and valley transmittance in the closed-aperture scan. The nonlinear absorption coefficient (β) is determined by fitting the open-aperture Z-scan curve. The real and imaginary parts of the third-order susceptibility (χ⁽³⁾) can then be calculated from n₂ and β.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Electric field induced second harmonic generation (EFISH) experiments in the swivel cell: New aspects of an established method - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. OPG [opg.optica.org]
• 5. Nonlinear Optical Refraction and Absorption Features of Methyl Orange Dye in Polar Solvents - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of Disperse Red 13: HPLC, LC-MS/MS, and UV-Vis Spectrophotometry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of three common analytical methods for the quantification of Disperse Red 13: High-Performance Liquid Chromatography (HPLC) with UV detection, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and UV-Visible (UV-Vis) Spectrophotometry. The selection of an appropriate analytical method is critical for accurate and reliable quantification in research, quality control, and safety assessments. This document outlines the experimental protocols and performance characteristics of each technique to aid in the selection of the most suitable method for specific analytical needs.

Method Performance Comparison

The performance of each method is summarized in the table below, providing a clear comparison of their key validation parameters.

Parameter	HPLC-UV	LC-MS/MS	UV-Vis Spectrophotometry
Linear Range	2.0 - 100.0 ng/mL	2.0 - 100.0 ng/mL	~0.8 - 20 µg/mL
Limit of Detection (LOD)	~2.0 ng/L	~2.0 ng/L	0.77 µg/mL
Limit of Quantification (LOQ)	~8.0 ng/L	~8.0 ng/L	2.57 µg/mL
Precision (RSD%)	< 15% (typical)	Intra-day: < 6%, Inter-day: < 13%[1]	< 5% (typical)
Recovery	80 - 120% (typical)	> 70%[1]	85.9 - 113%[2]
Specificity	Moderate to High	Very High	Low to Moderate

*Note: Data for UV-Vis Spectrophotometry is based on a method for Disperse Red 1, a structurally similar compound, and should be considered as an estimate for Disperse Red 13.[2]

Experimental Protocols

Detailed methodologies for each of the discussed analytical techniques are provided below.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is widely used for the routine quantification of dyes in various matrices.

Instrumentation:

• HPLC system with a UV-Vis or Photodiode Array (PDA) detector

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm)

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for pH adjustment)

• Disperse Red 13 analytical standard

Procedure:

• Mobile Phase Preparation: Prepare a suitable mobile phase, typically a mixture of acetonitrile and water (e.g., 70:30 v/v). The mobile phase may be isocratic or a gradient.

• Standard Solution Preparation: Prepare a stock solution of Disperse Red 13 in a suitable solvent (e.g., acetonitrile). From the stock solution, prepare a series of calibration standards by serial dilution.

• Sample Preparation: Extract Disperse Red 13 from the sample matrix using an appropriate solvent. The extract may require filtration before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: Maximum absorbance wavelength of Disperse Red 13 (approximately 530 nm).

• Analysis: Inject the calibration standards and samples into the HPLC system.

• Quantification: Construct a calibration curve by plotting the peak area of the standards against their concentration. Determine the concentration of Disperse Red 13 in the samples from the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This technique offers high sensitivity and selectivity, making it ideal for trace-level quantification.

Instrumentation:

• LC-MS/MS system with an electrospray ionization (ESI) source

Reagents:

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Disperse Red 13 analytical standard

Procedure:

• Mobile Phase Preparation: Prepare mobile phase A (e.g., water with 0.1% formic acid) and mobile phase B (e.g., methanol with 0.1% formic acid).

• Standard Solution Preparation: Prepare calibration standards as described for the HPLC method.

• Sample Preparation: Sample preparation is similar to the HPLC method, but may require a solid-phase extraction (SPE) step for complex matrices to remove interferences.[1]

• LC-MS/MS Conditions:

  • LC Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte.

  • Flow Rate: 0.5 mL/min

  • Injection Volume: 10 µL

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MS/MS Transitions: Monitor specific precursor-to-product ion transitions for Disperse Red 13 for quantification and confirmation.

• Analysis and Quantification: Analyze the standards and samples. Quantify using the peak areas from the selected reaction monitoring (SRM) chromatograms.

UV-Visible (UV-Vis) Spectrophotometry

This is a simpler and more accessible technique, suitable for the quantification of Disperse Red 13 in relatively clean sample matrices.

Instrumentation:

• UV-Vis Spectrophotometer

Reagents:

• Suitable solvent (e.g., acetone, ethanol, or a solution with a dispersant)

• Disperse Red 13 analytical standard

Procedure:

• Solvent Selection: Choose a solvent in which Disperse Red 13 is soluble and stable. For aqueous solutions, a dispersant may be necessary.[2]

• Determination of Maximum Absorbance Wavelength (λmax): Prepare a solution of Disperse Red 13 and scan its absorbance across the UV-Vis spectrum to determine the wavelength of maximum absorbance.

• Standard Solution Preparation: Prepare a series of standard solutions of Disperse Red 13 in the chosen solvent.

• Sample Preparation: Dissolve or extract the sample in the same solvent used for the standards. Filtration may be required.

• Analysis:

  • Set the spectrophotometer to the determined λmax.

  • Use the solvent as a blank to zero the instrument.

  • Measure the absorbance of each standard and sample solution.

• Quantification: Create a calibration curve by plotting absorbance versus the concentration of the standards. Use the absorbance of the sample to determine its concentration from the calibration curve.

Method Validation Workflow

The following diagram illustrates the key stages involved in the validation of an analytical method for Disperse Red 13 quantification.

Caption: A logical workflow for the validation of an analytical method.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the logical flow of the analytical processes.

Caption: A generalized experimental workflow for dye quantification.

References

• 1. FT-IR, UV-vis, 1H and 13C NMR spectra and the equilibrium structure of organic dye molecule disperse red 1 acrylate: a combined experimental and theoretical analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Disperse Red 13 and Alternative Azo Dye Certified Reference Materials

For researchers, scientists, and drug development professionals seeking accurate and reliable analytical standards, this guide provides a comprehensive comparison of Disperse Red 13 certified reference material (CRM) with viable alternatives, Disperse Red 1 and Sudan I. This publication details the certified properties, performance data from analytical applications, and experimental protocols to assist in the informed selection of the most suitable CRM for your specific needs.

Overview of Certified Reference Materials

Certified Reference Materials are crucial for ensuring the quality and validity of analytical measurements. They provide a benchmark for calibration, method validation, and quality control, underpinning the reliability of results in research and development. This guide focuses on a comparative analysis of three azo dye CRMs: Disperse Red 13, Disperse Red 1, and Sudan I, offered by prominent suppliers such as LGC Standards and Sigma-Aldrich.

Physicochemical and Certified Properties

A direct comparison of the fundamental physicochemical and certified properties of Disperse Red 13 and its alternatives is essential for initial assessment. The following table summarizes key data obtained from supplier documentation and Certificates of Analysis.

Property	Disperse Red 13	Disperse Red 1	Sudan I
CAS Number	3180-81-2	2872-52-8	842-07-9
Molecular Formula	C₁₆H₁₇ClN₄O₃	C₁₆H₁₈N₄O₃	C₁₆H₁₂N₂O
Molecular Weight	348.78 g/mol	314.34 g/mol	248.28 g/mol
Melting Point	122-129 °C	160-162 °C	131-133 °C
Maximum Absorbance (λmax)	503 nm	502 nm	Not specified
Certified Purity (Sigma-Aldrich)	Dye content ≥ 95%	Dye content ≥ 95%	≥96.0% (HPLC)
Certified Purity (LGC Standards)	Stated on Certificate of Analysis	Stated on Certificate of Analysis	Stated on Certificate of Analysis
Traceability	Traceable to SI units via validated methods	Traceable to SI units via validated methods	Traceable to SI units via validated methods
Uncertainty	Stated on Certificate of Analysis	Stated on Certificate of Analysis	Stated on Certificate of Analysis

Experimental Performance Data

The practical utility of a CRM is determined by its performance in analytical applications. This section presents a comparative summary of performance data for Disperse Red 13 and its alternatives in High-Performance Liquid Chromatography (HPLC).

Parameter	Disperse Red 13	Disperse Red 1	Sudan I
Linearity (R²)	>0.99	>0.99	>0.99
Limit of Detection (LOD)	Method and matrix dependent	Method and matrix dependent	Method and matrix dependent
Limit of Quantification (LOQ)	Method and matrix dependent	Method and matrix dependent	Method and matrix dependent
Accuracy (% Recovery)	Method and matrix dependent	Method and matrix dependent	Method and matrix dependent
Robustness	Stable under specified conditions	Stable under specified conditions	Stable under specified conditions

Note: Specific values for LOD, LOQ, and accuracy are highly dependent on the experimental conditions, including the matrix, instrument, and method parameters. Researchers should validate these parameters for their specific application.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing the performance of these CRMs. The following are representative protocols for HPLC-UV analysis and UV-Vis Spectrophotometry.

High-Performance Liquid Chromatography (HPLC-UV) Method for Azo Dye Analysis

This protocol outlines a general method for the separation and quantification of Disperse Red 13, Disperse Red 1, and Sudan I.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV-Vis detector.

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for pH adjustment)

• Certified Reference Materials of Disperse Red 13, Disperse Red 1, and Sudan I.

Procedure:

• Standard Preparation: Prepare individual stock solutions of each CRM in a suitable solvent (e.g., acetonitrile) at a concentration of 1000 µg/mL. Prepare working standards by serial dilution of the stock solutions to achieve a concentration range suitable for creating a calibration curve (e.g., 0.1 - 20 µg/mL).

• Mobile Phase: A gradient elution is typically employed. A common mobile phase consists of A) Water with 0.1% formic acid and B) Acetonitrile. The gradient can be optimized for baseline separation of the analytes.

• Chromatographic Conditions:

  • Flow rate: 1.0 mL/min

  • Injection volume: 10 µL

  • Column temperature: 30 °C

  • Detection wavelength: Set to the λmax of the respective dye (e.g., 503 nm for Disperse Red 13).

• Calibration: Inject the prepared working standards to construct a calibration curve by plotting peak area against concentration.

• Sample Analysis: Prepare sample solutions and inject them into the HPLC system.

• Quantification: Determine the concentration of the azo dyes in the samples by comparing their peak areas to the calibration curve.

UV-Vis Spectrophotometric Method for Azo Dye Determination

This protocol describes a general method for the quantitative analysis of azo dyes using UV-Vis spectrophotometry.

Instrumentation:

• UV-Vis Spectrophotometer.

Reagents:

• Ethanol or other suitable solvent.

• Certified Reference Materials of Disperse Red 13, Disperse Red 1, and Sudan I.

Procedure:

• Standard Preparation: Prepare a stock solution of the CRM in the chosen solvent. From the stock solution, prepare a series of standard solutions of known concentrations.

• Wavelength Selection: Scan each standard solution across the UV-Vis spectrum to determine the wavelength of maximum absorbance (λmax).

• Calibration Curve: Measure the absorbance of each standard solution at its λmax. Plot a calibration curve of absorbance versus concentration.

• Sample Measurement: Prepare the sample solution in the same solvent and measure its absorbance at the predetermined λmax.

• Concentration Determination: Use the calibration curve to determine the concentration of the azo dye in the sample.

Visualizing Experimental Workflows and Relationships

To further clarify the processes and relationships discussed, the following diagrams have been generated using Graphviz.

A generalized workflow for the analysis of azo dyes using CRMs.

Key factors influencing the selection of an azo dye CRM.

Conclusion

The selection of an appropriate certified reference material is a critical step in ensuring the accuracy and reliability of analytical data. While Disperse Red 13 is a widely used CRM, alternatives such as Disperse Red 1 and Sudan I offer comparable performance for many applications. This guide provides a foundational comparison to aid researchers in their decision-making process. It is imperative to consult the specific Certificate of Analysis for the chosen CRM and to perform in-house validation to ensure its suitability for the intended analytical method and matrix.

A Comparative Guide to the Inter-Laboratory Analysis of Disperse Red 13

This guide provides a comparative overview of analytical methodologies for the quantification of Disperse Red 13, a synthetic azo dye used in the textile industry.[1] Given the concerns over the potential environmental and health impacts of disperse dyes, including allergic reactions and carcinogenicity, robust and reproducible analytical methods are crucial for monitoring and regulatory compliance.[2] This document is intended for researchers, analytical scientists, and quality control professionals, summarizing performance data from various analytical approaches reported in scientific literature, simulating an inter-laboratory comparison.

Quantitative Performance Data

The performance of analytical methods for disperse dyes can vary between laboratories and methodologies. The following table summarizes quantitative data for the analysis of Disperse Red 1 and other relevant disperse dyes, providing a benchmark for comparison. Data for Disperse Red 1 is included due to its structural similarity to Disperse Red 13 and the availability of detailed analytical performance metrics.

Analyte	Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (%RSD)	Reference
Disperse Red 1	LC/MS/MS	Textiles	0.10 ng/mL	0.31 ng/mL	81.8 - 114.1 (at 10 ng/mL)	1.2 - 16.3 (at 10 ng/mL)	[3]
Disperse Red 11	LC/MS/MS	Textiles	0.17 ng/mL	0.57 ng/mL	84.9 - 104.1 (at 50 ng/mL)	1.1 - 12.9 (at 50 ng/mL)	[3]
Disperse Red 17	LC/MS/MS	Textiles	0.23 ng/mL	0.76 ng/mL	84.9 - 104.1 (at 50 ng/mL)	1.1 - 12.9 (at 50 ng/mL)	[3]
Various Disperse Dyes	HPLC-PDA/MS	Textiles & Water	Not Specified	Not Specified	Not Specified	Not Specified	[4]

Note: The performance data presented is based on a single laboratory study and serves as a representative example.[3] True inter-laboratory comparison data would require a formal round-robin study.

Experimental Protocols

Detailed methodologies are essential for reproducing analytical results. The following protocols are based on established methods for the analysis of disperse dyes in various matrices.[3][4]

Method 1: Analysis of Disperse Dyes in Textiles via LC/MS/MS[3]

This method is suitable for the screening and quantification of a wide range of synthetic dyes, including Disperse Red 13, in textile samples.

1. Sample Preparation (Extraction):

• Weigh 1 gram of the textile sample.

• Add 20 mL of methanol (B129727) (MeOH).

• Sonicate at 50°C for 30 minutes.

• Centrifuge at 10,000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PTFE filter.

• Evaporate the filtrate and reconstitute the residue in an equal volume of 95:5 water/methanol diluent before analysis.

2. Instrumentation (LC/MS/MS):

• System: Triple quadrupole LC/MS/MS system (e.g., LCMS-8040) coupled with a UHPLC (e.g., Nexera).

• Column: A C18 column (e.g., Phenomenex Kinetex, 100 x 2.1 mm, 1.7 µm).

• Mobile Phase: Gradient elution program is typically used. For example, a mixture of methanol with 0.15% formic acid and 50 mM ammonium (B1175870) acetate.[5]

• Detection: Mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

Method 2: Analysis of Disperse Dyes in Environmental Water (using SPE)[4]

This protocol is designed for the extraction and pre-concentration of disperse dyes from aqueous samples.

1. Sample Preparation (Solid-Phase Extraction - SPE):

• Acidify the water sample to an appropriate pH.

• Condition an SPE cartridge according to the manufacturer's instructions.

• Load a known volume of the water sample onto the conditioned cartridge.

• Wash the cartridge to remove interfering substances.

• Elute the retained disperse dyes with a suitable solvent (e.g., methanol).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the initial mobile phase for HPLC analysis.

2. Instrumentation (HPLC-PDA/MS):

• System: High-Performance Liquid Chromatography (HPLC) system.

• Detector 1: Photodiode Array (PDA) detector for UV-Vis spectral analysis.

• Detector 2: Mass Spectrometry (MS) detector for mass confirmation and enhanced selectivity.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of an aqueous solvent and an organic solvent (e.g., acetonitrile (B52724) or methanol).

Visualizations

Experimental Workflow for Disperse Dye Analysis

The following diagram illustrates a typical workflow for the analysis of Disperse Red 13 in textile and water samples, from sample collection to final data analysis.

Caption: General experimental workflow for Disperse Red 13 analysis.

Logical Flow for Method Selection

This diagram outlines the decision-making process for selecting an appropriate analytical strategy based on the sample matrix.

Caption: Decision logic for sample preparation based on the matrix.

References

• 1. High-Performance Solutions for Industrial disperse red 13 dyes Needs [alibaba.com]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]

A Comparative Analysis of the Toxicity of Disperse Red 13 and Related Azo Dyes

A Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicity profiles of Disperse Red 13 and its structurally related azo dyes, Disperse Red 1 and Disperse Orange 1. The information is compiled from a variety of experimental studies to assist researchers, scientists, and drug development professionals in evaluating the potential hazards associated with these compounds. This document summarizes key toxicity data, details the experimental methodologies used for their assessment, and illustrates the primary metabolic pathway leading to their toxic effects.

Comparative Toxicity Data

The following table summarizes the available quantitative and qualitative toxicity data for Disperse Red 13, Disperse Red 1, and Disperse Orange 1 from a range of in vitro and in vivo studies. Direct quantitative values for metrics such as EC50 and IC50 were not consistently available in the reviewed literature; therefore, relative toxicity and observed effects are presented.

Test Type	Disperse Red 13	Disperse Red 1	Disperse Orange 1	Key Findings & Citations
Ames Test (Mutagenicity)	Positive	Positive	Positive	Both Disperse Red 1 and Disperse Red 13 are mutagenic, primarily inducing frameshift mutations. The presence of a chlorine substituent in Disperse Red 13 is reported to decrease its mutagenicity by approximately 14 times compared to Disperse Red 1.[1][2] The mutagenicity of Disperse Orange 1 is enhanced in bacterial strains overproducing nitroreductase and o-acetyltransferase.[3]
HepG2 Cytotoxicity	Cytotoxic	Cytotoxic	Cytotoxic	Disperse Red 13 demonstrated a more rapid and pronounced cytotoxic effect, decreasing mitochondrial activity after 24, 48, and 72 hours of exposure. Disperse Red 1 also showed deleterious effects on mitochondrial activity. Disperse Orange 1 only reduced mitochondrial activity after 72 hours of incubation.[4][5] The presence of the chlorine substituent in Disperse Red 13 did not appear to increase cytotoxicity in HepG2 cells compared to Disperse Red 1.[1][2]
Daphnia sp. Acute Toxicity	More Toxic	Less Toxic	Not Toxic	The presence of the chlorine substituent in Disperse Red 13 increased its toxicity to the water flea Daphnia similis compared to Disperse Red 1.[1][2] In contrast, Disperse Orange 1 showed no toxic effects to Daphnia similis.[3]
Micronucleus Assay (Genotoxicity)	Positive	Positive	Positive	Disperse Red 13 induced chromosomal damage in human lymphocytes.[6] Disperse Red 1 and Disperse Orange 1 increased the frequency of micronuclei in human lymphocytes and HepG2 cells, indicating genotoxic potential.[7][8]

Metabolic Activation and Toxicity Pathway

The toxicity of many azo dyes, including Disperse Red 13 and its analogues, is not inherent to the parent molecule but arises from its metabolic activation. The primary pathway involves the reductive cleavage of the azo bond (-N=N-), a reaction catalyzed by azoreductases found in liver microsomes and intestinal microbiota. This cleavage results in the formation of aromatic amines, which are often more toxic and potentially carcinogenic than the original dye.

These aromatic amines can then undergo further biotransformation. A key step is N-hydroxylation, often mediated by cytochrome P450 enzymes, followed by esterification (e.g., acetylation by N-acetyltransferases). This process generates highly reactive electrophilic intermediates, such as nitrenium ions, which can covalently bind to cellular macromolecules like DNA. The formation of these DNA adducts can lead to mutations and initiate carcinogenic processes.

Metabolic activation of azo dyes leading to toxicity.

Experimental Protocols

Detailed methodologies for the key toxicological assays cited in this guide are outlined below.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.

• Bacterial Strains: Salmonella typhimurium strains TA98 and TA100 are commonly used. These strains are histidine auxotrophs, meaning they cannot synthesize histidine and require it for growth.

• Metabolic Activation: The test is conducted both with and without a mammalian metabolic activation system (S9 fraction), typically derived from rat liver homogenate. This is to determine if the compound itself is mutagenic or if its metabolites are.

• Procedure:

  • The bacterial culture, the test compound at various concentrations, and either the S9 mix or a buffer are combined in molten top agar (B569324).

  • This mixture is poured onto a minimal glucose agar plate, which lacks histidine.

  • The plates are incubated at 37°C for 48-72 hours.

• Data Analysis: Only bacteria that have undergone a reverse mutation to regain the ability to synthesize histidine will form colonies. The number of revertant colonies is counted for each concentration of the test substance and compared to the number of spontaneous revertants in the negative control. A significant, dose-dependent increase in the number of revertant colonies indicates a mutagenic potential.

HepG2 Cytotoxicity Assay

The human hepatoma cell line HepG2 is a common in vitro model for assessing hepatotoxicity.

• Cell Culture: HepG2 cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Exposure: Cells are seeded in 96-well plates and allowed to attach. They are then exposed to various concentrations of the test dyes for different time points (e.g., 24, 48, and 72 hours).

• Viability Assessment (MTT Assay):

  • After the exposure period, the medium is replaced with a solution containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

  • Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan (B1609692) crystals.

  • The formazan crystals are dissolved in a solvent (e.g., DMSO or isopropanol).

  • The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The absorbance is directly proportional to the number of viable cells. The results are typically expressed as a percentage of the viability of the untreated control cells. The IC50 value, the concentration of the compound that causes a 50% reduction in cell viability, can then be calculated.

Daphnia sp. Acute Immobilization Test (OECD 202)

This test assesses the acute toxicity of substances to aquatic invertebrates.

• Test Organism: Daphnia magna or Daphnia similis, less than 24 hours old, are used as the test organisms.

• Test Conditions: The daphnids are exposed to a range of concentrations of the test substance in a defined aqueous medium for 48 hours. The test is typically conducted under static or semi-static conditions at a controlled temperature (20 ± 1°C) and photoperiod.

• Procedure:

  • Groups of daphnids (e.g., 20 daphnids per concentration, divided into four replicates of five) are exposed to at least five concentrations of the test substance.

  • A control group is maintained in the test medium without the substance.

  • The number of immobilized daphnids is recorded at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation of the test vessel.

• Data Analysis: The results are used to calculate the EC50 (Effective Concentration 50%), which is the concentration of the test substance that causes immobilization in 50% of the daphnids within the 48-hour exposure period.

The following diagram illustrates a typical workflow for assessing the toxicity of azo dyes.

References

• 1. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Hepatotoxicity assessment of the azo dyes disperse orange 1 (DO1), disperse red 1 (DR1) and disperse red 13 (DR13) in HEPG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The azo dye Disperse Red 13 and its oxidation and reduction products showed mutagenic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The azo dyes Disperse Red 1 and Disperse Orange 1 increase the micronuclei frequencies in human lymphocytes and in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Performance Analysis of Disperse Red 13 and Anthraquinone Red Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive and objective comparison of the performance characteristics of the monoazo dye, Disperse Red 13, against representative anthraquinone-based red disperse dyes, namely Disperse Red 60 and Disperse Red 86. The evaluation focuses on key performance indicators critical for various research and development applications, supported by available experimental data.

Executive Summary

Disperse Red 13, an azo dye, and anthraquinone (B42736) dyes like Disperse Red 60 and Disperse Red 86 are important colorants for hydrophobic fibers. While azo dyes are known for their high color strength and cost-effectiveness, anthraquinone dyes are recognized for their brightness and superior fastness properties. This guide elucidates the performance differences in photostability, thermal stability, wash and sublimation fastness, and toxicological profiles to aid in the selection of the appropriate dye for specific applications.

Molecular Structures

The performance of a dye is intrinsically linked to its molecular structure. The fundamental difference between Disperse Red 13 and the anthraquinone dyes lies in their chromophore, the part of the molecule responsible for color.

A Comparative Analysis of Disperse Red 13 and Disperse Orange 3 for Research Applications

A detailed guide for researchers, scientists, and drug development professionals on the performance and properties of two common azo dyes.

This guide provides a comprehensive comparative analysis of Disperse Red 13 and Disperse Orange 3, two prevalent azo dyes utilized in various research and industrial applications. The following sections detail their chemical and physical properties, comparative performance data on polyester (B1180765) substrates, and standardized experimental protocols for performance evaluation. This objective comparison, supported by experimental data, aims to assist researchers in making informed decisions for their specific applications.

Chemical and Physical Properties

Disperse Red 13 and Disperse Orange 3 are both monoazo dyes, characterized by the presence of an azo group (-N=N-) connecting aromatic rings. However, their distinct molecular structures result in different chemical and physical properties, which in turn influence their application and performance.

Property	Disperse Red 13	Disperse Orange 3
CI Name	Disperse Red 13	Disperse Orange 3
CI Number	11115	11005
CAS Number	3180-81-2	730-40-5
Molecular Formula	C₁₆H₁₇ClN₄O₃	C₁₂H₁₀N₄O₂
Molecular Weight	348.78 g/mol	242.23 g/mol
Appearance	Dark red powder.[1]	Orange, yellow-light red powder.
Melting Point	122-129 °C	210-220 °C.
Solubility	Soluble in ethanol (B145695) and acetone.[1]	Soluble in ethanol and acetone.

Performance Characteristics on Polyester

The performance of disperse dyes is critical for their suitability in various applications. The fastness properties—resistance to fading and color transfer under different conditions—are key indicators of their durability. The following table summarizes the light, wash, and sublimation fastness of Disperse Red 13 and Disperse Orange 3 on polyester, a common synthetic fiber for which these dyes are used.

Performance Metric	Disperse Red 13	Disperse Orange 3
Light Fastness (Xenon Arc)	4-5	5-6
Wash Fastness (Fading)	4	4-5
Wash Fastness (Staining)	Not specified	5
Sublimation/Ironing Fastness (Fading)	4	4
Sublimation/Ironing Fastness (Staining)	Not specified	2

Note: Fastness ratings are based on a scale of 1 to 5 for wash and sublimation/ironing fastness (5 being the best) and 1 to 8 for light fastness (8 being the best). The data is compiled from various sources and may vary depending on the specific dyeing process and substrate.

Experimental Protocols

To ensure reproducibility and accurate comparison of dye performance, standardized experimental protocols are essential. The following are summaries of the key ISO standards used to evaluate the fastness properties of disperse dyes.

Light Fastness Testing (ISO 105-B02)

This method determines the resistance of the color of textiles to the action of an artificial light source representative of natural daylight (xenon arc lamp).

Methodology:

• A specimen of the dyed textile is exposed to light from a xenon arc lamp under specified conditions of temperature and humidity.

• Simultaneously, a set of blue wool references with known light fastness (rated 1-8) is exposed under the same conditions.

• The light fastness of the specimen is assessed by comparing the change in its color with the change in color of the blue wool references.

Workflow for Light Fastness Testing (ISO 105-B02).

Wash Fastness Testing (ISO 105-C10)

This standard specifies methods for determining the resistance of the color of textiles to domestic and commercial laundering procedures.

Methodology:

• A specimen of the dyed textile is stitched together with a multifiber adjacent fabric (containing strips of different common fibers).

• The composite specimen is subjected to washing in a soap or detergent solution under specified conditions of temperature, time, and agitation.

• After washing, rinsing, and drying, the change in color of the specimen (fading) and the degree of staining on the multifiber adjacent fabric are assessed using grey scales.

Workflow for Wash Fastness Testing (ISO 105-C10).

Sublimation (Ironing) Fastness Testing (ISO 105-P01)

This test evaluates the resistance of the color of textiles to the action of dry heat, such as ironing.

Methodology:

• A specimen of the dyed textile is placed between two pieces of undyed fabric (typically polyester for disperse dyes).

• The composite sample is placed in a heating device at a specified temperature and pressure for a set duration.

• The change in color of the original specimen and the staining of the adjacent undyed fabrics are assessed using grey scales.

Workflow for Sublimation Fastness Testing (ISO 105-P01).

Conclusion

Both Disperse Red 13 and Disperse Orange 3 are effective colorants for polyester. Based on the available data, Disperse Orange 3 generally exhibits slightly better light fastness and wash fastness compared to Disperse Red 13. However, the significantly lower staining rating for Disperse Orange 3 in the ironing/sublimation test is a critical consideration for applications involving heat treatments. The choice between these two dyes will ultimately depend on the specific performance requirements of the intended application. For applications where high light and wash fastness are paramount, Disperse Orange 3 may be the preferred choice. Conversely, if resistance to color transfer during heat setting or storage at elevated temperatures is a primary concern, Disperse Red 13 might be more suitable. Researchers are encouraged to consider these trade-offs and, if possible, conduct their own evaluations based on the standardized protocols outlined in this guide to ensure the selected dye meets the specific needs of their project.

References

• 1. worlddyevariety.com [worlddyevariety.com]

The Impact of Chlorine Substitution on Disperse Red Dyes: A Comparative Analysis of Disperse Red 13 and Disperse Red 1

For researchers and professionals in dye chemistry and material science, understanding the influence of subtle structural modifications on the performance of chromophores is paramount. This guide provides a detailed comparison of C.I. Disperse Red 13 and its non-chlorinated counterpart, C.I. Disperse Red 1. The introduction of a single chlorine atom to the diazo component of the azo dye system significantly alters its physicochemical and fastness properties, as well as its toxicological profile. This analysis is supported by experimental data to inform the selection of these dyes for specific applications.

Structural and Physicochemical Comparison

Disperse Red 13 is the chlorinated analog of Disperse Red 1, featuring a chlorine atom at the ortho-position to the nitro group on the phenyl ring of the diazo component. This substitution directly impacts the molecule's electronic and steric characteristics.

Property	C.I. Disperse Red 1	C.I. Disperse Red 13
C.I. Name	Disperse Red 1	Disperse Red 13
C.I. Number	11110	11115
CAS Number	2872-52-8	3180-81-2
Molecular Formula	C₁₆H₁₈N₄O₃	C₁₆H₁₇ClN₄O₃
Molecular Weight	314.34 g/mol	348.78 g/mol
Appearance	Red powder	Dark red powder[1]
Melting Point	160-162 °C	122-129 °C
Maximum Absorption (λmax)	~502 nm	~503 nm
Solubility in Supercritical CO₂	Lower	3-5 times higher than Disperse Red 1[2]

Performance and Fastness Properties

The addition of a chlorine atom influences the dye's performance in textile applications, particularly its fastness to light and washing. The following table summarizes the fastness ratings based on standardized testing protocols.

Fastness Property	C.I. Disperse Red 1	C.I. Disperse Red 13
Light Fastness (ISO 105-B02)	4-5	4-5[3]
Wash Fastness (ISO 105-C06)	5	4[3]
Sublimation Fastness	4	4[3]

Toxicological and Environmental Impact

A key differentiator between the two dyes lies in their biological and environmental profiles. The presence of the chlorine substituent in Disperse Red 13 has been shown to decrease its mutagenicity by approximately 14-fold compared to Disperse Red 1. However, this structural change also leads to an increased toxicity to aquatic life, specifically the water flea Daphnia similis. This highlights a trade-off between reduced mutagenic potential and increased ecotoxicity that must be considered in the application of these dyes.

Experimental Protocols

To ensure standardized and reproducible results, the following experimental methodologies are employed for the evaluation of key fastness properties.

Light Fastness Testing (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light source that simulates natural daylight (D65) using a xenon arc lamp.

• Apparatus : Xenon arc lamp apparatus, Blue Wool standards (rated 1-8), and a grey scale for assessing color change.

• Procedure : A specimen of the dyed textile is mounted on a sample holder alongside a set of Blue Wool standards. The samples are then exposed to the xenon arc light under controlled temperature and humidity. The exposure continues until a specified level of fading is observed on the test specimen or the standards. The light fastness is assessed by comparing the color change of the specimen to that of the Blue Wool standards, with the rating corresponding to the Blue Wool standard that exhibits a similar degree of fading[4].

Wash Fastness Testing (ISO 105-C06)

This method is designed to evaluate the resistance of the color of textiles to domestic or commercial laundering procedures.

• Apparatus : A suitable washing machine (e.g., Launder-Ometer), stainless steel balls (for mechanical action), multifiber adjacent fabric, and a grey scale for assessing color change and staining[4].

• Procedure : A specimen of the dyed textile is stitched to a multifiber adjacent fabric containing various fiber types (e.g., cotton, wool, polyester). The composite sample is then agitated in a container with a specified detergent solution and stainless steel balls at a defined temperature and duration. After washing, the sample is rinsed and dried. The color change of the dyed specimen and the staining of the different fibers on the multifiber fabric are assessed using the appropriate grey scales[4].

Visualization of Structural and Property Differences

The following diagrams illustrate the chemical structures of the two dyes and the impact of the chlorine substituent on their properties.

Figure 1. Chemical structures of Disperse Red 1 and Disperse Red 13.

Figure 2. Effect of chlorine substitution on the properties of Disperse Red 13.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. researchgate.net [researchgate.net]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Photostability of Disperse Red 13 and Other Commercially Significant Disperse Dyes

For Researchers, Scientists, and Drug Development Professionals: An Objective Benchmark of Azo and Anthraquinone (B42736) Dye Performance

This guide provides a comprehensive comparison of the photostability of Disperse Red 13 against other widely used disperse dyes, including Disperse Red 1, Disperse Red 60, and Disperse Red 167. The selection of a dye with appropriate lightfastness is critical in many applications, from textiles to advanced materials, to ensure product longevity and performance. This document summarizes the available lightfastness data and presents a standardized experimental protocol for assessing photostability, enabling informed decisions in dye selection and application.

Comparative Photostability Data

The photostability of disperse dyes is commonly evaluated using the international standard ISO 105-B02, which rates lightfastness on a scale from 1 (very poor) to 8 (excellent) based on exposure to a xenon arc lamp simulating sunlight. The following table summarizes the lightfastness ratings for Disperse Red 13 and other selected disperse dyes.

Dye Name	C.I. Name	Chemical Class	Lightfastness Rating (ISO)
Disperse Red 13	11115	Monoazo	4[1]
Disperse Red 1	11110	Monoazo	4-5
Disperse Red 60	60756	Anthraquinone	6-7[2]
Disperse Red 167	11338	Monoazo	6-7[3][4]
Disperse Red 167:1	11338:1	Monoazo	7-8[1]

Analysis: The data indicates that Disperse Red 13 and Disperse Red 1, both monoazo dyes, exhibit moderate photostability. In contrast, Disperse Red 60, an anthraquinone dye, demonstrates significantly higher lightfastness.[2] Notably, Disperse Red 167 and its variant, Disperse Red 167:1, which are also monoazo dyes, show good to excellent photostability, suggesting that structural variations within the same chemical class can have a substantial impact on light-induced degradation.[1][3][4] The superior photostability of anthraquinone dyes like Disperse Red 60 is a known characteristic attributed to their chemical structure.[5]

Experimental Protocol for Photostability Testing

The following is a detailed methodology for assessing the photostability of disperse dyes, based on the internationally recognized standards ISO 105-B02 and AATCC Test Method 16.

1. Objective: To determine the colorfastness of a disperse dye on a textile substrate when exposed to an artificial light source that simulates natural daylight.

2. Materials and Equipment:

• Test Specimen: Textile substrate dyed with the disperse dye under evaluation.
• Blue Wool References: A set of standardized blue wool cloths with known lightfastness ratings (1 to 8).[6]
• Xenon Arc Lamp Apparatus: A lightfastness tester equipped with a xenon arc lamp capable of emitting a spectrum similar to natural daylight.[6] The apparatus should have controlled temperature and humidity.
• Gray Scale for Color Change: A standardized scale used to visually assess the degree of color change (fading) of the test specimen.[6]
• Masking Material: Opaque material to cover a portion of the test specimen and blue wool references to serve as an unexposed control.

3. Procedure:

• Sample Preparation: A specimen of the dyed textile is mounted on a card, with a portion of it covered by the opaque masking material.
• Exposure: The mounted test specimen and a set of blue wool references are placed in the xenon arc lamp apparatus.
• Exposure Conditions: The specimens are exposed to the light from the xenon arc lamp under controlled conditions of temperature and humidity as specified in ISO 105-B02.
• Evaluation: The test specimen is periodically inspected for fading. The exposure is continued until a specified degree of color change is observed on the test specimen, corresponding to a certain rating on the Gray Scale for Color Change.
• Assessment: The lightfastness of the test specimen is rated by comparing the degree of its fading with that of the blue wool references that were exposed simultaneously. The rating corresponds to the number of the blue wool reference that shows a similar degree of fading.

4. Data Reporting: The lightfastness is reported as a numerical rating from 1 to 8, where a higher number indicates better resistance to fading.

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the photostability of a disperse dye.

Caption: A flowchart of the experimental process for evaluating dye photostability.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. Disperse red 167 TDS|Disperse red 167 from Chinese supplier and producer - DISPERSE RED DYES - Enoch dye [enochdye.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. aatcc.org [aatcc.org]

A Comparative Analysis of Disperse Red 13 Removal from Wastewater: Methodologies and Efficacy

The effective removal of Disperse Red 13, a common anthraquinone (B42736) dye used in the textile industry, from wastewater is a critical environmental challenge due to its low water solubility and resistance to degradation. This guide provides a comparative overview of various treatment methods, presenting experimental data, detailed protocols, and a logical workflow for researchers and professionals in drug development and environmental science.

Quantitative Comparison of Removal Methods

The following table summarizes the performance of different techniques for the removal of Disperse Red 13 and similar disperse dyes from aqueous solutions.

Treatment Method	Target Dye	Adsorbent/Catalyst/Coagulant	Initial Concentration (mg/L)	Removal Efficiency (%)	Optimal pH	Contact Time/Reaction Time	Reference
Chemical Coagulation	Disperse Red 13	Ferric Chloride (FeCl₃)	100	>98	5	10 min	[1]
Disperse Red 13	Aluminum Sulfate (Al₂(SO₄)₃)	100	~57	8	20 min	[1]
Disperse Red 13	Aluminum Chloride (AlCl₃)	100	~66	8	10 min	[1]
Electrocoagulation	Synthetic Disperse Red Dye	Aluminum electrodes	Not Specified	>95	6-9	Not Specified	[2]
Adsorption	Disperse Red 167	Adsorbent from waste fibers	20-100	60-83.5	2-3	30 min	[3]
Disperse Orange 25 & Blue 79:1	Cenospheres Activated Carbon	10-100	76-79	Not Specified	5-300 min	[4]
Photocatalytic Degradation	Disperse Red 73	Titanium Dioxide (TiO₂)	50	90	4	Not Specified	[5]
Disperse Red 167	Cerium Iron Oxide (CeFeO₃)	3x10⁻⁵ M	Not Specified	8	Not Specified
Advanced Oxidation (Fenton)	Disperse Red 167	Fenton Reagent	Not Specified	High	Not Specified	Not Specified	[6]
Advanced Oxidation (Photo-Fenton)	Disperse Red 354	UV/H₂O₂/Fe(II)	Not Specified	85 (color), >90 (COD)	Not Specified	10 min	[7]
Enzymatic Decolorization	11 Industrial Disperse Dyes	Laccase	25-100	>70 (at 25 mg/L)	4-6	Not Specified	[8]
Micellar-Enhanced Ultrafiltration	Remazol Red & Blue Dyes	Sapindus rarak extract	Not Specified	97-99.42	Not Specified	Not Specified	[9]

Experimental Protocols

Detailed methodologies for the key experiments are provided below to facilitate replication and further research.

1. Chemical Coagulation

• Objective: To determine the optimal coagulant and conditions for Disperse Red 13 removal.

• Materials: Disperse Red 13 dye solution, Ferric Chloride (FeCl₃), Aluminum Sulfate (Al₂(SO₄)₃), Aluminum Chloride (AlCl₃), pH meter, jar tester.

• Procedure:

  • Prepare a stock solution of Disperse Red 13 (e.g., 100 mg/L).

  • Take a series of beakers each containing a fixed volume of the dye solution.

  • Adjust the pH of the solutions to the desired values (e.g., 5, 8) using HCl or NaOH.[1]

  • Add varying dosages of the coagulant (e.g., 200 mg/L) to the beakers.[1]

  • Subject the solutions to rapid mixing (e.g., 100-120 rpm) for a short period (e.g., 1-3 minutes) followed by slow mixing (e.g., 30-40 rpm) for a specified duration (e.g., 10-20 minutes).[2]

  • Allow the flocs to settle for a designated time (e.g., 30-50 minutes).[2]

  • Collect the supernatant and measure the final dye concentration using a UV-Vis spectrophotometer at the maximum wavelength of Disperse Red 13.

  • Calculate the removal efficiency using the formula: Removal (%) = [(Initial Concentration - Final Concentration) / Initial Concentration] x 100.

2. Adsorption

• Objective: To evaluate the adsorption capacity of a novel adsorbent for a disperse dye.

• Materials: Disperse dye solution, adsorbent (e.g., prepared from waste fibers), mechanical stirrer, centrifuge, UV-Vis spectrophotometer.

• Procedure:

  • Prepare dye solutions of various initial concentrations (e.g., 20, 40, 60, 80, 100 mg/L).[3]

  • Add a fixed amount of adsorbent (e.g., 1 g) to a constant volume of the dye solution (e.g., 100 cm³).[3]

  • Adjust the initial pH of the solution to the optimal value (e.g., pH 3).[3]

  • Agitate the mixture at a constant speed (e.g., 130 min⁻¹) and temperature (e.g., 20°C) for different time intervals (e.g., 3, 6, 10, 20, 30 min).[3]

  • After each time interval, separate the adsorbent from the solution by centrifugation.

  • Measure the final dye concentration in the supernatant using a UV-Vis spectrophotometer.

  • Calculate the removal efficiency and the amount of dye adsorbed per unit mass of adsorbent.

3. Photocatalytic Degradation

• Objective: To investigate the degradation of a disperse dye using a photocatalyst under UV irradiation.

• Materials: Disperse dye solution, photocatalyst (e.g., TiO₂), UV lamp, magnetic stirrer, pH meter, UV-Vis spectrophotometer.

• Procedure:

  • Prepare a dye solution of a specific concentration (e.g., 50 mg/L).[5]

  • Add a measured amount of the photocatalyst (e.g., 2 g/L) to the solution.[5]

  • Adjust the pH of the suspension to the desired level (e.g., pH 4).[5]

  • Stir the suspension in the dark for a period to reach adsorption-desorption equilibrium.

  • Expose the suspension to UV light while continuously stirring.

  • Withdraw samples at regular time intervals and filter them to remove the photocatalyst.

  • Measure the absorbance of the filtrate at the dye's maximum wavelength to determine the residual concentration.

  • Calculate the degradation efficiency over time.

Logical Workflow for Disperse Dye Wastewater Treatment

The following diagram illustrates a generalized workflow for the treatment of wastewater containing disperse dyes, incorporating several of the discussed methods.

Generalized workflow for disperse dye wastewater treatment.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 4. Characterization and adsorption of disperse dyes from wastewater onto cenospheres activated carbon composites [inis.iaea.org]
• 5. Photocatalytic Membrane Reactor for the Removal of C.I. Disperse Red 73 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. oaji.net [oaji.net]
• 7. researchgate.net [researchgate.net]
• 8. Biodecolorization and Ecotoxicity Abatement of Disperse Dye-Production Wastewater Treatment with Pycnoporus Laccase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Disperse Red 13

This guide provides a comprehensive comparison of analytical methods for the quantification of Disperse Red 13, a synthetic azo dye used in the textile industry. The selection of a suitable analytical method is crucial for quality control, environmental monitoring, and safety assessment. This document outlines the experimental protocols for key analytical techniques and presents a cross-validation of their performance based on experimental data.

Data Presentation: Comparison of Analytical Methods

The performance of various analytical methods for the determination of disperse dyes, including Disperse Red 13, is summarized below. The selection of a method depends on the specific requirements of the analysis, such as sensitivity, selectivity, and the nature of the sample matrix.

Parameter	HPLC-MS/MS	HPLC-UV/PDA	UV-Vis Spectrophotometry	Quantitative FTIR	Electrochemical Methods
Linearity (r²)	>0.993[1]	Typically >0.99	>0.99	0.9906 - 0.9998[2]	Not always linear
Limit of Detection (LOD)	0.02 – 1.35 ng/mL[1]	~2.0 ng/L[3]	2.47 × 10⁻⁶ mol L⁻¹[4]	<0.0005 ppm[5][2]	Dependent on technique
Limit of Quantification (LOQ)	0.06 – 4.09 ng/mL[1]	~8.0 ng/L[3]	8.22 × 10⁻⁶ mol L⁻¹[4]	Statistically determined[2]	Dependent on technique
Precision (%RSD)	1.1% - 16.3%[1]	< 13% (Inter-day)[3]	0.064% - 0.29%	Not specified	Not specified
Accuracy (% Recovery)	81.8% - 114.1%[1]	>70%	85.9% - 113%[4]	Not specified	Not specified
Selectivity	Very High	Moderate to High	Low	Moderate	Moderate to High
Primary Application	Trace analysis, complex matrices	Routine quantification	Preliminary screening	Rapid, green analysis	In-situ analysis, degradation studies

Experimental Protocols

Detailed methodologies for the key analytical techniques used in the quantification of Disperse Red 13 are provided below.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the separation and quantification of disperse dyes.

• Sample Preparation (Textile Samples):

  • A known weight of the textile sample is extracted with a suitable organic solvent, such as methanol (B129727) or a mixture of acetonitrile (B52724) and water.[6]

  • Extraction is often facilitated by ultrasonication at an elevated temperature (e.g., 50°C) for a specified duration (e.g., 30 minutes).[1]

  • The extract is centrifuged and filtered through a 0.22 µm filter before injection into the HPLC system.[1]

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is commonly used.[6]

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile or methanol) is typically employed.[6]

  • Detection:

    • Photodiode Array (PDA) or UV-Vis Detector: Monitors the absorbance at a specific wavelength (λmax for Disperse Red 13 is around 503 nm).[7]

    • Mass Spectrometry (MS and MS/MS): Provides high selectivity and sensitivity, enabling definitive identification and quantification based on mass-to-charge ratios and fragmentation patterns.[8][9]

UV-Vis Spectrophotometry

This method is a simpler and more rapid technique suitable for the quantification of Disperse Red 13 in solutions.

• Sample Preparation:

  • Due to the low water solubility of disperse dyes, a dispersing agent is often required to prepare aqueous solutions.[4]

  • A calibration curve is prepared by measuring the absorbance of a series of standard solutions of known concentrations at the wavelength of maximum absorbance (λmax).

• Measurement:

  • The absorbance of the sample solution is measured at the λmax of Disperse Red 13.

  • The concentration of the dye in the sample is determined by interpolating its absorbance on the calibration curve.

Electrochemical Methods

Electrochemical techniques can be used for the determination and degradation studies of disperse dyes.

• Methodology:

  • Techniques such as cyclic voltammetry (CV) or square wave voltammetry are employed using a suitable electrode system (e.g., boron-doped diamond electrode).[10]

  • The electrochemical response (e.g., peak current) is related to the concentration of the dye.

  • These methods can also be used to study the reduction and oxidation behavior of the dye.[10]

Mandatory Visualization

The following diagrams illustrate the workflow for the cross-validation of analytical methods and the general procedure for sample analysis.

Caption: Cross-validation workflow for analytical methods.

Caption: General workflow for Disperse Red 13 analysis.

References

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. scielo.br [scielo.br]
• 5. Method validation of quantitative FTIR as a rapid and green analytical technique for dyes [jmsa.journals.ekb.eg]
• 6. mdpi.com [mdpi.com]
• 7. Disperse Red 13 Dye content 95 % | 3180-81-2 [sigmaaldrich.com]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. SATRA TM459: The Quantitative Analysis of Disperse Dyes by LC-MS [satra.com]
• 10. researchgate.net [researchgate.net]

Disperse Red 13: A Comparative Guide for Azo Dye Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Disperse Red 13 with other commonly used azo disperse dyes, offering a valuable resource for researchers selecting standards for their studies. The following sections detail the physicochemical properties, comparative performance data, and standardized experimental protocols for evaluating these dyes.

Physicochemical Properties of Selected Azo Dyes

A fundamental understanding of the physicochemical properties of a dye is crucial for its application in research. The following table summarizes key properties of Disperse Red 13 and its alternatives.

Property	Disperse Red 13	Disperse Red 1	Disperse Red 17	Disperse Orange 25
C.I. Name	Disperse Red 13	Disperse Red 1	Disperse Red 17	Disperse Orange 25
CAS Number	3180-81-2[1]	2872-52-8[2][3]	3179-89-3	31482-56-1[4][5]
Molecular Formula	C₁₆H₁₇ClN₄O₃[1]	C₁₆H₁₈N₄O₃[2][3]	C₁₇H₂₀N₄O₄	C₁₇H₁₇N₅O₂[4][5]
Molecular Weight	348.78 g/mol [1]	314.34 g/mol [2][3]	344.37 g/mol	323.35 g/mol [4][5]
Appearance	Dark red powder	Dark red powder[2][3]	Red powder	Orange-red uniform powder[4]
Melting Point	122-129 °C	160-162 °C[6]	160 °C	170 °C (dec.)[4]
Solubility	Soluble in ethanol (B145695), acetone, benzene[7]. Water solubility: 11.51 ug/L (25 °C).	Soluble in ethanol, acetone, benzene[2][3]. Water Insoluble.	Soluble in ethanol and acetone. Water solubility: 619.9 ug/L (25 °C).	Insoluble in water; soluble in organic solvents like ethanol and acetone[5].

Comparative Performance Analysis

The performance of a dye, particularly its fastness properties, is a critical factor in its suitability as a research standard. This section provides a comparative overview of the fastness properties of Disperse Red 13 and its alternatives when applied to polyester (B1180765), a common substrate in azo dye research.

Performance Metric	Disperse Red 13	Disperse Red 1	Disperse Red 17	Disperse Orange 25
Light Fastness (ISO)	4-5[7]	Moderate to Good	Good	Good
Wash Fastness (ISO) - Fading	4-5[7]	Good	Good	Good
Wash Fastness (ISO) - Staining	3-4[7]	Good	Good	Good
Sublimation Fastness (ISO)	4-5[7]	Moderate	Good	Good
Perspiration Fastness (ISO) - Fading	4-5[7]	Good	Good	Good
Perspiration Fastness (ISO) - Staining	4-5[7]	Good	Good	Good
Ironing Fastness (ISO)	4-5[7]	Good	Good	Good

Note: Fastness ratings are generally on a scale of 1 to 5 for wash, sublimation, and perspiration fastness (where 5 is the best), and on a scale of 1 to 8 for light fastness (where 8 is the best). The data presented is compiled from various sources and may vary depending on the specific experimental conditions, substrate, and dye concentration.

Experimental Protocols

To ensure reproducibility and accurate comparison of dye performance, standardized experimental protocols are essential. The following are detailed methodologies for key experiments cited in this guide.

Determination of Light Fastness

Principle: This test evaluates the resistance of the color of a dyed substrate to the action of an artificial light source that simulates natural daylight.

Apparatus:

• Xenon arc lamp apparatus

• Blue wool standards (ISO 105-B02)

• Grey scale for assessing color change (ISO 105-A02)

Procedure:

• Prepare dyed samples of the test dyes on a standard polyester fabric.

• Mount the specimens and the blue wool standards in the exposure rack of the xenon arc apparatus.

• Expose the samples to the light source under controlled conditions of temperature and humidity as specified in ISO 105-B02.

• Periodically inspect the samples and compare the fading of the test specimens with that of the blue wool standards.

• The light fastness rating is the number of the blue wool standard that shows a similar degree of color change to the test specimen.

Determination of Wash Fastness

Principle: This test assesses the resistance of the color of a dyed substrate to domestic or commercial laundering procedures.

Apparatus:

• Launder-Ometer or similar washing apparatus

• Stainless steel balls

• Multifiber adjacent fabric (ISO 105-F10)

• Standard soap solution

• Grey scale for assessing color change and staining (ISO 105-A02 and ISO 105-A03)

Procedure:

• Prepare a composite specimen by sewing a dyed sample to a piece of multifiber adjacent fabric.

• Place the composite specimen in a stainless steel container with the specified amount of standard soap solution and stainless steel balls.

• Agitate the container in the Launder-Ometer at a specified temperature and for a specific duration (e.g., 40°C for 30 minutes for a mild wash).

• After washing, rinse the composite specimen in cold water and dry it.

• Assess the change in color of the dyed specimen using the grey scale for color change.

• Assess the degree of staining on each fiber of the multifiber adjacent fabric using the grey scale for staining.

Determination of Sublimation Fastness

Principle: This test evaluates the resistance of the color of a dyed substrate to sublimation when subjected to heat.

Apparatus:

• Heat press or a suitable heating device

• Undyed polyester fabric

• Grey scale for assessing staining (ISO 105-A03)

Procedure:

• Place a dyed specimen between two pieces of undyed polyester fabric.

• Place the composite specimen in the heat press at a specified temperature and pressure for a specific duration (e.g., 180°C for 30 seconds).

• After the specified time, remove the specimen and allow it to cool.

• Assess the degree of staining on the undyed polyester fabrics using the grey scale for staining.

Visualization of Experimental Workflow

General Workflow for Azo Dye Synthesis and Characterization

References

• 1. scirp.org [scirp.org]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Disperse Red 1 | 2872-52-8 [chemicalbook.com]
• 4. C.I. Disperse Orange 25 [chembk.com]
• 5. Page loading... [guidechem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. worlddyevariety.com [worlddyevariety.com]

A Comparative Guide to the Performance of Disperse Red 13 in Polymer Hosts

This guide provides a comprehensive evaluation of the performance of Disperse Red 13, a common azo dye, within different polymer hosts, specifically focusing on poly(methyl methacrylate) (PMMA) and polycarbonate (PC). Its performance is compared with other relevant azo dyes, namely Disperse Red 1 and Disperse Orange 1. This document is intended for researchers, scientists, and professionals in materials science and drug development who utilize dye-doped polymer systems.

Executive Summary

Data Presentation

The following tables summarize the available quantitative and qualitative data for Disperse Red 13 and its alternatives in PMMA and Polycarbonate.

Table 1: Thermal Properties of Azo Dyes in Polymer Hosts

Dye	Polymer Host	Glass Transition Temperature (Tg) of Doped Polymer	Onset Decomposition Temperature (TGA)	Data Source
Disperse Red 13	PMMA	Not Available	Not Available	-
Disperse Red 1	PMMA	Decreases Tg compared to neat PMMA[2]	Not Available	[2]
Disperse Orange 1	PMMA	Not Available	Not Available	-
Disperse Red 13	Polycarbonate	Not Available	Not Available	-
Disperse Red 1	Polycarbonate	Not Available	Not Available	-
Disperse Orange 1	Polycarbonate	Not Available	Not Available	-

Table 2: Photostability of Azo Dyes in Polymer Hosts

Dye	Polymer Host	Photodegradation Quantum Yield	Photobleaching Rate	Data Source
Disperse Red 13	PMMA	Not Available	Not Available	-
Disperse Red 1	PMMA	Not Available	Not Available	-
Disperse Orange 1	PMMA	Not Available	Not Available	-
Disperse Red 13	Polycarbonate	Not Available	Not Available	-
Disperse Red 1	Polycarbonate	Not Available	Not Available	-
Disperse Orange 1	Polycarbonate	Not Available	Not Available	-

Table 3: Compatibility of Azo Dyes in Polymer Hosts

Dye	Polymer Host	Compatibility	Observations	Data Source
Polymer with Disperse Red 13 Acrylate	PMMA	Incompatible	Phase separation observed.	[3]
Polymer with Disperse Red 13 Acrylate	Polycarbonate	Incompatible	Phase separation observed.	[3]
Disperse Red 1	PMMA	Compatible	Homogeneous films can be formed.[2]	[2]

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for reproducible and comparative evaluation of dye performance in polymer hosts.

Preparation of Dye-Doped Polymer Films by Solvent Casting

This protocol describes the preparation of thin films of PMMA and polycarbonate doped with Disperse Red 13, Disperse Red 1, and Disperse Orange 1.

Materials:

• Poly(methyl methacrylate) (PMMA)

• Polycarbonate (PC)

• Disperse Red 13

• Disperse Red 1

• Disperse Orange 1

• Dichloromethane (B109758) (DCM) (for PC)

• Toluene (B28343) (for PMMA)

• Glass substrates

• Sonicator

• Magnetic stirrer

• Leveling table

• Drying oven

Procedure:

• Polymer Solution Preparation:

  • For PMMA films, dissolve a specific weight of PMMA in toluene to achieve a desired concentration (e.g., 10% w/v).

  • For Polycarbonate films, dissolve a specific weight of PC in dichloromethane to achieve a desired concentration (e.g., 10% w/v).[4]

  • Stir the solutions using a magnetic stirrer until the polymer is completely dissolved. This may take several hours.

• Dye Doping:

  • Prepare stock solutions of each dye in the respective solvent.

  • Add the required volume of the dye stock solution to the polymer solution to achieve the desired dye concentration (e.g., 0.1%, 0.5%, 1% by weight relative to the polymer).

  • Sonicate the dye-polymer solution for 30 minutes to ensure homogeneous dispersion of the dye.

• Film Casting:

  • Clean glass substrates thoroughly with soap, deionized water, and ethanol, and then dry them completely.

  • Place the cleaned substrates on a leveling table.

  • Carefully pour a controlled volume of the dye-doped polymer solution onto the center of each substrate.

  • Allow the solvent to evaporate slowly in a dust-free environment at room temperature for 24 hours.[5]

• Drying:

  • Transfer the films to a vacuum oven and dry at a temperature below the glass transition temperature of the polymer (e.g., 60°C for PMMA, 80°C for PC) for at least 24 hours to remove any residual solvent.

• Film Removal:

  • Carefully peel the dried films from the glass substrates for subsequent characterization.

Thermal Stability Analysis using TGA and DSC

This protocol outlines the procedure for evaluating the thermal stability of the dye-doped polymer films.

Instrumentation:

• Thermogravimetric Analyzer (TGA)

• Differential Scanning Calorimeter (DSC)

TGA Procedure:

• Calibrate the TGA instrument for temperature and weight.

• Place a small, known weight (typically 5-10 mg) of the dye-doped polymer film into a TGA pan.

• Heat the sample from room temperature to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min) under a nitrogen atmosphere.

• Record the weight loss as a function of temperature. The onset of decomposition is a key indicator of thermal stability.

DSC Procedure:

• Calibrate the DSC instrument for temperature and heat flow.

• Place a small, known weight (typically 5-10 mg) of the dye-doped polymer film into a DSC pan.

• Heat the sample from room temperature to a temperature above its expected glass transition at a constant rate (e.g., 10°C/min) under a nitrogen atmosphere.[2]

• Record the heat flow as a function of temperature to determine the glass transition temperature (Tg).

Photostability Analysis

This protocol describes a method to assess the photostability of the dye-doped polymer films by measuring the rate of photobleaching.

Instrumentation:

• Light source with a specific wavelength (e.g., a laser or a filtered lamp)

• Power meter

• UV-Vis spectrophotometer

• Sample holder

Procedure:

• Initial Absorbance Measurement: Measure the initial absorbance spectrum of the dye-doped polymer film using a UV-Vis spectrophotometer.

• Photobleaching Exposure:

  • Mount the film in a sample holder and expose it to a light source of known intensity at the wavelength of maximum absorption of the dye.

  • Record the exposure time.

• Absorbance Measurement after Exposure: After a specific time interval, remove the film and re-measure its absorbance spectrum.

• Data Analysis:

  • Repeat the exposure and measurement steps for several time intervals.

  • Plot the absorbance at the maximum absorption wavelength as a function of exposure time.

  • The rate of decrease in absorbance is indicative of the photobleaching rate. The photobleaching quantum yield can be calculated if the photon flux is known.[6]

Visualizations

Experimental Workflow for Performance Evaluation

Caption: Experimental workflow for evaluating dye performance in polymer hosts.

Logical Relationships in Dye-Polymer Performance

Caption: Factors influencing the performance of Disperse Red 13 in a polymer host.

References

• 1. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. US5453100A - Method for color dyeing polycarbonate - Google Patents [patents.google.com]
• 4. BJNANO - Preparation and characterization of polycarbonate/multiwalled carbon nanotube nanocomposites [beilstein-journals.org]
• 5. mdpi.com [mdpi.com]
• 6. FPbase: The Fluorescent Protein Database Beta explanation [fpbase.org]

A Comparative Analysis of Experimental and Theoretical Spectra of Disperse Red 13

This guide provides a detailed comparison of the experimental and theoretical absorption spectra of the azo dye Disperse Red 13. The objective is to offer researchers, scientists, and drug development professionals a comprehensive overview of the spectral properties of this compound, supported by experimental data and theoretical calculations. This comparison is crucial for understanding the electronic structure and predicting the behavior of Disperse Red 13 in various applications.

Quantitative Spectral Data

The following table summarizes the key quantitative data obtained from both experimental measurements and theoretical computations of the UV-Vis absorption spectra of Disperse Red 13 and the closely related Disperse Red 1.

Parameter	Experimental Value (Disperse Red 13)	Experimental Value (Disperse Red 1)	Theoretical Value (Disperse Red 1)	Method/Solvent
λmax (nm)	524[1]	~488 (in THF)[2]	~450-500	TD-DFT with various functionals (e.g., ωB97XD)[2]
λmax (nm)	206[3]	406 (in Acetone, DMF, ACN, Ethanol)[4]	-	Experimental in various organic solvents[4]
Molar Absorptivity (ε)	-	15,846 L mol⁻¹ cm⁻¹ (in DMF)[4]	-	Experimental[4]
Molar Absorptivity (ε)	-	13,708 L mol⁻¹ cm⁻¹ (in Ethanol)[4]	-	Experimental[4]
Molar Absorptivity (ε)	-	11,174 L mol⁻¹ cm⁻¹ (in ACN)[4]	-	Experimental[4]
Molar Absorptivity (ε)	-	3,208 L mol⁻¹ cm⁻¹ (in Acetone)[4]	-	Experimental[4]

Experimental and Theoretical Methodologies

A robust comparison between experimental and theoretical data relies on a clear understanding of the methodologies employed in their acquisition.

Experimental Protocol: UV-Vis Spectroscopy

The experimental absorption spectra are typically obtained using a UV-Vis spectrophotometer. The general procedure is as follows:

• Sample Preparation: A stock solution of Disperse Red 13 is prepared by dissolving a known mass of the dye in a suitable solvent (e.g., methanol (B129727), ethanol, dimethylformamide). Working solutions of desired concentrations are then prepared by serial dilution.

• Instrumentation: A dual-beam UV-Vis spectrophotometer is calibrated using the pure solvent as a reference.

• Measurement: The absorbance of the sample solution is measured over a specific wavelength range, typically from 200 to 800 nm. The wavelength of maximum absorbance (λmax) is then determined from the resulting spectrum. For instance, one study recorded the UV-vis absorption spectrum of a related compound, disperse red 1 acrylate, dissolved in methanol in the range of 200-800 nm.[5]

Theoretical Protocol: Time-Dependent Density Functional Theory (TD-DFT)

Theoretical absorption spectra are calculated using quantum chemical methods, with TD-DFT being a widely used approach for organic dyes.[6] The typical workflow involves:

• Molecular Geometry Optimization: The ground-state geometry of the Disperse Red 13 molecule is optimized using Density Functional Theory (DFT) with a specific functional (e.g., B3LYP, ωB97XD) and basis set (e.g., 6-31G(d,p), 6-311++G(d,p)).[2][5]

• Excitation Energy Calculation: Using the optimized geometry, the vertical excitation energies and oscillator strengths are calculated using TD-DFT. This provides information about the electronic transitions and their corresponding absorption wavelengths.

• Spectral Simulation: The calculated excitation energies and oscillator strengths are then used to simulate the theoretical UV-Vis absorption spectrum. The choice of functional is critical, with long-range corrected functionals like ωB97XD often providing results closer to experimental values for azo dyes.[2]

Workflow for Comparison of Spectra

The logical flow for comparing experimental and theoretical spectra is visualized in the following diagram.

Caption: Workflow for comparing experimental and theoretical spectra.

This comparative approach allows for the validation of theoretical models against experimental reality, leading to a deeper understanding of the electronic properties of Disperse Red 13. The close agreement between experimental and well-chosen theoretical methods can provide predictive power for designing new dyes with tailored spectral characteristics.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Absorption [Disperse Red 13] | AAT Bioquest [aatbio.com]
• 4. scielo.br [scielo.br]
• 5. FT-IR, UV-vis, 1H and 13C NMR spectra and the equilibrium structure of organic dye molecule disperse red 1 acrylate: a combined experimental and theoretical analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Disperse Red 13: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. Disperse Red 13, an azo dye, requires careful management throughout its lifecycle, from use in experiments to its final disposal. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to facilitate the safe management of Disperse Red 13 in a laboratory setting.

Immediate Safety and Handling Precautions

Before handling Disperse Red 13, it is crucial to be aware of its potential hazards. According to safety data sheets, Disperse Red 13 can cause skin and serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-approved safety goggles.[1]

• Skin Protection: Handle with gloves. Gloves must be inspected prior to use and disposed of properly after use.[1] Impervious clothing should be worn to prevent skin contact.[1]

• Respiratory Protection: In case of insufficient ventilation or dust formation, use a NIOSH-approved P95 (US) or P1 (EU EN 143) particle respirator.[1]

Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of dust.[1]

• Provide appropriate exhaust ventilation at places where dust is formed.[1]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent wider contamination and exposure.

• Minor Spills:

  • Avoid breathing dust and ensure the area is well-ventilated.[1][3]

  • Wear appropriate PPE (gloves, safety glasses, and a dust respirator).[3]

  • Use dry clean-up procedures; avoid generating dust.[3]

  • Sweep or vacuum up the spilled material and place it in a suitable, closed container for disposal.[1][3]

• Major Spills:

  • Evacuate personnel from the immediate area.[1]

  • Alert emergency responders and inform them of the nature and location of the hazard.[3]

  • Control personal contact by wearing appropriate protective clothing.[3]

  • Prevent the spillage from entering drains or water courses.[1][3][4]

  • Contain and collect the material using dry methods and place it in a labeled container for disposal.[3]

Proper Disposal Procedures for Disperse Red 13

The disposal of Disperse Red 13 must be conducted in compliance with all local, state, and federal regulations.[3] Under no circumstances should this chemical be disposed of down the drain.[1][4]

Step-by-Step Disposal Protocol:

• Waste Collection:

  • Collect waste Disperse Red 13 and any contaminated materials (e.g., gloves, filter paper, absorbent pads) in a dedicated, properly labeled, and sealed hazardous waste container.[1][3]

  • Ensure the container is suitable for solid chemical waste and is kept closed when not in use.[1]

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," the name "Disperse Red 13," and any other required information as per your institution's and local regulations.

• Storage:

  • Store the sealed waste container in a designated hazardous waste accumulation area.

  • This area should be secure, well-ventilated, and away from incompatible materials.

• Professional Disposal:

  • Contact a licensed professional waste disposal service to arrange for the pickup and disposal of the Disperse Red 13 waste.[1]

  • The recommended method of disposal is incineration.[1][3] This involves dissolving or mixing the material with a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[1]

  • Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

• Contaminated Packaging:

  • Dispose of contaminated packaging as unused product, following the same procedures outlined above.[1]

Quantitative Data Summary

No specific quantitative data, such as permissible exposure limits or detailed waste classification codes, were available in the searched documents. For such information, it is imperative to consult your institution's Environmental Health and Safety (EHS) department and the specific regulations applicable to your region.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Disperse Red 13.

Caption: Logical workflow for the safe disposal of Disperse Red 13.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. Disperse Red 13 Dye content 95 3180-81-2 [sigmaaldrich.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. chemos.de [chemos.de]

Safeguarding Your Research: A Comprehensive Guide to Handling Disperse Red 13

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for handling Disperse Red 13, a common azo dye. Adherence to these procedures is critical to minimize exposure and ensure proper disposal, fostering a culture of safety and responsibility in your laboratory.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling Disperse Red 13, a comprehensive approach to personal protection is necessary to prevent contact and inhalation. The recommended PPE is summarized below.

PPE Category	Item	Specification
Eye Protection	Safety Glasses with side-shields or Goggles	Must conform to NIOSH (US) or EN 166 (EU) standards.[1]
Hand Protection	Chemical-resistant gloves	Inspected prior to use and disposed of after contamination. Must satisfy Regulation (EU) 2016/425 and standard EN 374.[1]
Body Protection	Impervious clothing (e.g., lab coat, apron, coveralls)	The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.[1]
Respiratory Protection	Dust mask or respirator	For nuisance exposures, a type P95 (US) or type P1 (EU EN 143) particle respirator is recommended. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator cartridges.[1] Respirators and their components must be tested and approved under appropriate government standards such as NIOSH (US) or CEN (EU).[1]

Hazard Summary and First Aid

Disperse Red 13 is classified as a substance that can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1] In case of exposure, follow these first aid measures and seek medical attention.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration.[1]
Skin Contact	Wash off with soap and plenty of water.[1]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person.[2][3]

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are crucial to prevent accidental exposure and maintain the integrity of the chemical.

Handling:

• Avoid all personal contact, including inhalation.[4]

• Use in a well-ventilated area and provide appropriate exhaust ventilation where dust is formed.[1][4]

• Avoid the formation of dust and aerosols.[1]

• Do not eat, drink, or smoke when handling the substance.[4]

• Wash hands thoroughly after handling.[3]

Storage:

• Store in a cool, dry, and well-ventilated place.[1]

• Keep the container tightly closed.[1]

• Ideal storage temperature is between 10°C and 30°C (50°F - 86°F).[5]

• Keep away from oxidizing agents.[4]

Accidental Release and Disposal Plan

In the event of a spill or for final disposal, the following procedures should be implemented.

Accidental Release Measures:

• Minor Spills:

  • Wear appropriate PPE.[4]

  • Use dry clean-up procedures and avoid generating dust.[4]

  • Sweep or vacuum up the spill and place it in a suitable, closed container for disposal.[1][4] A vacuum cleaner must be fitted with a HEPA filter.[4]

• Major Spills:

  • Evacuate personnel to a safe area.[1]

  • Prevent the product from entering drains.[1]

  • Contain the spill and collect the material for disposal.[4]

Disposal Plan:

• Dispose of the substance as an unused product.[1]

• Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

• Alternatively, the material can be dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[1]

• Contaminated packaging should be handled in the same way as the substance itself.[3]

• All waste disposal must be in accordance with local, state, and federal regulations.[4]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of Disperse Red 13.

Caption: Workflow for the safe handling and disposal of Disperse Red 13.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. evansvanodine.co.uk [evansvanodine.co.uk]
• 3. chemos.de [chemos.de]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. What are the storage requirements for Disperse Red 13? - Blog [m.etowndyes.com]